1,3-DICYANOBENZENE

• CAS: 626-17-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1,3-Dicyanobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 1,3-Dicyanobenzene (Isophthalonitrile), a key intermediate in the synthesis of pharmaceuticals, agricultural chemicals, and polymers.[1][2] The data is presented for easy reference, and detailed experimental protocols are provided for the characterization of this and similar organic compounds.

Core Physical and Chemical Properties

1,3-Dicyanobenzene, with the chemical formula C₈H₄N₂, is an organic aromatic compound.[3] It exists as a white to off-white or tan crystalline solid or flakes, often with a faint, almond-like odor.[1][3][4][5][6] Its molecular structure consists of a benzene (B151609) ring substituted with two cyano (-CN) groups at the 1 and 3 positions.[3][7]

Quantitative Data Summary

The following table summarizes the key physical properties of 1,3-Dicyanobenzene. Values are compiled from various sources and may represent ranges or typical measurements.

Property	Value	Units	Conditions / Notes
IUPAC Name	Benzene-1,3-dicarbonitrile	-	-
Synonyms	Isophthalonitrile, IPN, m-Dicyanobenzene	-	-
CAS Number	626-17-5	-	-
Molecular Formula	C₈H₄N₂	-	[1][2]
Molecular Weight	128.13	g/mol	[1][2][4][8]
Melting Point	161 - 165	°C	Lit. values vary slightly (e.g., 161-162°C, 162-163°C, 163-165°C).[1][8][9][10]
Boiling Point	288	°C	At 1013 hPa / 760 mmHg.[1][10][11]
Density	0.992 - 1.3	g/cm³	Values vary with temperature (e.g., 1.28 g/cm³ at 25°C, 1.3 g/cm³ at 20°C).[1][10][11]
Bulk Density	500	kg/m ³	[1][10]
Vapor Pressure	0.014 hPa (1.33 Pa)	hPa (Pa)	At 20°C.[6][10]
13.332	Pa	At 50°C.[1][12]
Water Solubility	0.7	g/L	At 20°C.[1][5][13][14]
Solubility (Other)	Soluble in acetone (B3395972), benzene, chloroform, alcohol. Insoluble in ether.	-	Soluble at 100g/L in acetone (20°C).[1][4][14]
LogP (Octanol/Water)	0.8 - 1.5	-	At 25°C.[1][11][13]
Refractive Index	~1.565 - 1.623	nD	Estimated values.[1][11][13]
Flash Point	106.4 - 288	°C	Wide range reported.[1][9][13]

Experimental Protocols for Physical Property Determination

The following are detailed methodologies for key experiments cited in the characterization of organic solids like 1,3-Dicyanobenzene.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of purity.[9] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities depress the melting point and broaden the range.[9]

• Apparatus : Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at one end), thermometer, mortar and pestle.[9][13]

• Procedure :

  • Sample Preparation : Ensure the compound is completely dry and finely powdered by crushing it with a mortar and pestle.[15]

  • Capillary Loading : Push the open end of a capillary tube into the powdered sample. Tap the sealed end gently on a hard surface to pack the sample down to a height of 1-2 mm.[3][13]

  • Apparatus Setup : Place the loaded capillary tube into the heating block of the melting point apparatus. Insert a calibrated thermometer.[9]

  • Heating : Heat the apparatus rapidly to a temperature about 15-20°C below the expected melting point. Then, decrease the heating rate to approximately 1-2°C per minute to ensure thermal equilibrium.[9]

  • Observation : Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting point range is T1-T2.[3][9]

  • Verification : For accuracy, perform at least two determinations.[9]

Boiling Point Determination (Micro Reflux Method)

This method is suitable when only a small amount of the substance is available.

• Apparatus : Small conical vial or test tube, microscale reflux condenser, thermometer, heating source (e.g., sand bath or heating block), spin vane or boiling stones.[16][17]

• Procedure :

  • Setup : Add 2-3 mL of the liquid to the conical vial along with a spin vane. Attach the reflux condenser vertically.[16]

  • Thermometer Placement : Insert a thermometer through the condenser, positioning the bulb just above the liquid's surface to measure the vapor temperature.[16]

  • Heating : Heat the vial gently to bring the liquid to a boil. Observe the ring of condensing vapor (refluxing). The thermometer bulb should be at the level of this ring for an accurate measurement.[17]

  • Measurement : Once the liquid is gently refluxing, the temperature reading on the thermometer will stabilize. Record this stable temperature as the boiling point.[17]

  • Pressure Correction : Record the ambient atmospheric pressure. If the pressure is not 760 mmHg, a correction may be necessary.

Density Determination (Water Displacement Method)

The density of a solid can be determined by measuring its mass and the volume of water it displaces, based on Archimedes' principle.[2][7][8]

• Apparatus : Analytical balance, measuring cylinder, beaker, water.[8]

• Procedure :

  • Mass Measurement : Weigh a sample of the solid using an analytical balance and record its mass (m).[2]

  • Initial Volume : Fill a measuring cylinder with enough water to fully submerge the solid. Record the initial volume of the water (V1).[2]

  • Volume Measurement : Carefully immerse the solid sample completely into the measuring cylinder, ensuring no water splashes out. Record the new water level (V2).[2]

  • Calculation : The volume of the solid is the difference between the final and initial water levels (V = V2 - V1).[2]

  • Density Calculation : Calculate the density (ρ) using the formula: ρ = m / V .[2]

Solubility Testing

Solubility tests provide information about the polarity and the presence of acidic or basic functional groups.[5][18]

• Apparatus : Small test tubes, spatula, graduated pipette, various solvents (e.g., water, 5% HCl, 5% NaOH, acetone, benzene).

• Procedure :

  • Sample Addition : Place a small, measured amount of the solid (e.g., 25 mg) into a test tube.[5]

  • Solvent Addition : Add a small volume of the chosen solvent (e.g., 0.75 mL) in portions.[5]

  • Mixing : After each addition, shake the test tube vigorously for a few minutes to facilitate dissolution.[4][5]

  • Observation : Observe if the solid dissolves completely. If it does, the compound is classified as soluble in that solvent.

  • pH Test (for water solubility) : If the compound dissolves in water, test the solution with litmus (B1172312) or pH paper to determine if it is acidic or basic.[4][18]

Spectroscopic Analysis Protocols

Spectroscopy is essential for confirming the molecular structure and identifying functional groups.

• Infrared (IR) Spectroscopy : This technique identifies functional groups by measuring the absorption of infrared radiation, which excites molecular vibrations.[19][20][21] A sample is placed in an IR spectrometer, and the resulting spectrum shows absorption bands at specific wavenumbers corresponding to different bond types (e.g., C≡N, C-H aromatic).[14][22]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR provides detailed information about the structure and chemical environment of atoms.[11][23] For ¹H NMR, the number of signals, their chemical shifts (positions), and their splitting patterns reveal the arrangement of hydrogen atoms in the molecule.[24][25]

• Mass Spectrometry (MS) : MS is used to determine the molecular weight and molecular formula of a compound.[26][27] The sample is ionized, and the resulting ions are separated based on their mass-to-charge (m/z) ratio, producing a mass spectrum.[1][28] The peak with the highest m/z often corresponds to the molecular ion, giving the molecular weight.[26]

Visualizations

Experimental Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physical and chemical characterization of a known solid organic compound such as 1,3-dicyanobenzene.

Caption: Workflow for physical and chemical characterization.

References

• 1. Mass Spectrometry Molecular Weight | MtoZ Biolabs [mtoz-biolabs.com]
• 2. Density of Solid Class 9 Physics Experiment Guide [vedantu.com]
• 3. byjus.com [byjus.com]
• 4. scribd.com [scribd.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. quora.com [quora.com]
• 7. mt.com [mt.com]
• 8. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
• 9. chem.ucalgary.ca [chem.ucalgary.ca]
• 10. Density Determination of Solids and Liquids - EAG Laboratories [eag.com]
• 11. Structural elucidation by NMR(1HNMR) | PPTX [slideshare.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. cactus.utahtech.edu [cactus.utahtech.edu]
• 15. uomus.edu.iq [uomus.edu.iq]
• 16. cactus.utahtech.edu [cactus.utahtech.edu]
• 17. chem.ucalgary.ca [chem.ucalgary.ca]
• 18. www1.udel.edu [www1.udel.edu]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. compoundchem.com [compoundchem.com]
• 21. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 22. personal.utdallas.edu [personal.utdallas.edu]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. jchps.com [jchps.com]
• 25. NMR spectroscopy - An Easy Introduction - Chemistry Steps [chemistrysteps.com]
• 26. scribd.com [scribd.com]
• 27. Relative and Accurate Molecular Weight Determination Methods - Creative Proteomics Blog [creative-proteomics.com]
• 28. Khan Academy [khanacademy.org]

An In-depth Technical Guide to the Chemical Structure and Bonding of 1,3-Dicyanobenzene

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dicyanobenzene, also known as isophthalonitrile, is a pivotal organic compound characterized by an aromatic ring substituted with two nitrile groups in a meta-position. This arrangement imparts distinct electronic properties and reactivity, making it a valuable precursor and building block in the synthesis of high-performance polymers, agrochemicals, and pharmaceutical agents. This document provides a comprehensive analysis of its molecular structure, chemical bonding, and key physicochemical properties, supported by quantitative data and experimental methodologies.

Molecular Identity and Physicochemical Properties

1,3-Dicyanobenzene is a white to light brown crystalline solid at standard conditions.[1] Its core structure consists of a benzene (B151609) ring where two hydrogen atoms at positions 1 and 3 are replaced by cyano (-C≡N) groups.[2] This substitution pattern is critical to its chemical behavior and physical properties.

General and Physicochemical Data

The fundamental properties of 1,3-Dicyanobenzene are summarized in the table below, providing a baseline for its handling, application, and analysis.

Property	Value	Reference(s)
IUPAC Name	Benzene-1,3-dicarbonitrile	[2]
Synonyms	Isophthalonitrile, m-Dicyanobenzene	[2]
CAS Number	626-17-5	[2]
Molecular Formula	C₈H₄N₂	[2]
Molecular Weight	128.13 g/mol	[2][3]
Appearance	Off-white to light brown solid	[1]
Melting Point	163-165 °C	[3]
Boiling Point	239 °C at 760 mmHg	-
Water Solubility	0.7 g/L (20 °C)	-
Density	1.16 g/cm³	-

Chemical Structure and Bonding

The molecular architecture of 1,3-dicyanobenzene is defined by the interplay between the aromatic benzene core and the strongly electron-withdrawing cyano substituents.

Molecular Geometry and Hybridization

The molecule is planar. The six carbon atoms of the benzene ring are sp² hybridized, forming a delocalized π-electron system characteristic of aromatic compounds. The two carbon atoms of the cyano groups are sp hybridized, resulting in a linear C-C≡N geometry. The presence of the two highly polar cyano groups causes a distortion of the benzene ring from a perfect D₆h symmetry.

Caption: 2D structure of 1,3-Dicyanobenzene.

Bonding and Resonance

The bonding in 1,3-dicyanobenzene involves a framework of σ-bonds formed from the overlap of sp² and sp hybrid orbitals, and a delocalized π-system across the aromatic ring. The cyano group contains a strong triple bond (one σ and two π bonds). The electron-withdrawing nature of the nitrile groups pulls electron density from the benzene ring via both inductive and resonance effects. This deactivates the ring towards electrophilic aromatic substitution and directs incoming electrophiles to the meta positions (relative to the existing cyano groups).

Caption: Resonance contributions in 1,3-Dicyanobenzene.

Spectroscopic Data

Spectroscopic analysis is fundamental to the characterization and quality control of 1,3-dicyanobenzene.

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present. The most prominent absorption is the sharp, strong peak characteristic of the nitrile (C≡N) triple bond stretch.

Wavenumber (cm⁻¹)	Intensity	Assignment	Reference(s)
~2230-2240	Strong	C≡N stretch	[2]
~3050-3100	Medium	Aromatic C-H stretch	[2]
~1400-1600	Medium	C=C ring stretch	[2]
~650-900	Strong	C-H out-of-plane bend	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule. Due to the symmetry of the molecule, specific patterns are observed.

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment	Reference(s)
¹H	~7.7-8.2	Multiplet	Aromatic protons (H2, H4, H5, H6)	[4]
¹³C	~112-114	Singlet	Carbon attached to cyano group (C1, C3)	[5][6]
¹³C	~117-119	Singlet	Cyano group carbon (-C≡N)	[5][6]
¹³C	~130-138	Singlet	Aromatic carbons (C2, C4, C5, C6)	[5][6]

Experimental Protocols: Synthesis

The industrial synthesis of 1,3-dicyanobenzene is most commonly achieved through the vapor-phase ammoxidation of m-xylene (B151644). This process involves the reaction of m-xylene with ammonia (B1221849) and oxygen (typically from air) over a catalyst at elevated temperatures.

Ammoxidation of m-Xylene

Objective: To synthesize 1,3-dicyanobenzene (isophthalonitrile) from m-xylene.

Reaction: C₆H₄(CH₃)₂ + 2 NH₃ + 3 O₂ → C₆H₄(CN)₂ + 6 H₂O

Materials:

• m-Xylene (liquid)

• Ammonia (gas)

• Air (as oxygen source)

• Vanadium-Chromium based catalyst on a silica (B1680970) gel support

Experimental Procedure:

• Vaporization: Liquid m-xylene is metered and vaporized.

• Mixing: The vaporized m-xylene is mixed with pre-heated ammonia gas and air.

• Catalytic Reaction: The gas mixture is fed into a fluidized bed reactor containing the V-Cr/Silica gel catalyst. The reaction is maintained at a temperature of 350-450°C.[1]

• Cooling and Condensation: The effluent gas stream from the reactor, containing isophthalonitrile, unreacted starting materials, and byproducts, is passed through a heat exchanger to cool it down.

• Product Collection: The cooled gas is directed into a trap where the 1,3-dicyanobenzene condenses and is collected as a solid.

• Purification: The crude product (94-98% purity) is purified by methods such as vacuum distillation or recrystallization to achieve high purity (≥98%).[1]

Caption: Workflow for the synthesis of 1,3-Dicyanobenzene.

Conclusion

1,3-Dicyanobenzene possesses a well-defined molecular structure dominated by an aromatic core and two meta-substituted nitrile groups. The interplay of sp² and sp hybridization, combined with the strong electron-withdrawing nature of the cyano groups, dictates its planar geometry, bond characteristics, and chemical reactivity. The spectroscopic and physicochemical data presented provide a robust foundation for its application in advanced material science, agricultural chemistry, and pharmaceutical development. The established synthesis protocol via ammoxidation highlights an efficient and scalable route for its industrial production. This guide serves as a critical technical resource for professionals leveraging the unique properties of this important chemical intermediate.

References

• 1. echemi.com [echemi.com]
• 2. 1,3-Dicyanobenzene [webbook.nist.gov]
• 3. 1,3-Dicyanobenzene 98 626-17-5 [sigmaaldrich.com]
• 4. 1,3-Dicyanobenzene(626-17-5) 1H NMR spectrum [chemicalbook.com]
• 5. bhu.ac.in [bhu.ac.in]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Synthesis of 1,3-Dicyanobenzene from m-Xylene: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1,3-dicyanobenzene, also known as isophthalonitrile, from m-xylene (B151644). The primary and most commercially viable method, vapor-phase ammoxidation, is discussed in detail. This document includes experimental protocols for catalyst preparation, reaction execution, and product purification, supported by quantitative data from various studies. Additionally, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the process.

Introduction

1,3-Dicyanobenzene is a valuable chemical intermediate in the production of various materials, including high-performance polymers, dyes, and pesticides. The most efficient route for its synthesis is the catalytic ammoxidation of m-xylene, a process that involves the reaction of m-xylene with ammonia (B1221849) and oxygen in the vapor phase over a solid catalyst at elevated temperatures. This guide will delve into the core aspects of this synthesis, providing researchers and chemical engineers with the necessary information for laboratory-scale production and process optimization.

The Ammoxidation of m-Xylene: Reaction Pathway

The ammoxidation of m-xylene to 1,3-dicyanobenzene is a multi-step reaction that proceeds through the formation of m-tolunitrile as a key intermediate. The overall reaction is highly exothermic.

Primary Reaction Pathway:

• Oxidative dehydrogenation of m-xylene: The initial step involves the activation of a methyl group on the m-xylene molecule by the catalyst.

• Formation of m-tolunitrile: The activated species reacts with ammonia and oxygen to form m-tolunitrile.

• Ammoxidation of m-tolunitrile: The second methyl group of m-tolunitrile undergoes a similar ammoxidation process to yield 1,3-dicyanobenzene.

Side Reactions:

• Deep Oxidation: Over-oxidation of m-xylene or the nitrile products can lead to the formation of carbon monoxide (CO) and carbon dioxide (CO₂).

• Formation of Hydrogen Cyanide (HCN): This can occur as a byproduct of the reaction.

Figure 1: Reaction pathway for the synthesis of 1,3-dicyanobenzene.

Experimental Protocols

This section details the procedures for catalyst preparation, the ammoxidation reaction, and subsequent purification of the product.

Catalyst Preparation: Vanadium-Chromium Oxide on Silica (B1680970) Support (V-Cr-O/SiO₂)

The wet impregnation method is a common technique for preparing supported metal oxide catalysts.[1]

Materials:

• Ammonium (B1175870) metavanadate (NH₄VO₃)

• Chromium nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O)

• Oxalic acid (H₂C₂O₄)

• Silica (SiO₂) support (spherical, ~100 mesh)

• Distilled water

Procedure:

• Vanadate Solution Preparation: Dissolve a calculated amount of ammonium metavanadate in a solution of oxalic acid in distilled water with gentle heating and stirring to form a clear blue solution of vanadyl oxalate (B1200264).

• Chromium Solution Preparation: Dissolve a stoichiometric amount of chromium nitrate nonahydrate in distilled water.

• Impregnation: Add the silica support to the vanadyl oxalate solution, followed by the chromium nitrate solution. Stir the mixture continuously for 6 hours at 80°C to ensure even impregnation.

• Drying: Evaporate the excess water from the mixture using a rotary evaporator or by heating in an oven at 120°C overnight.

• Calcination: Calcine the dried solid in a furnace. Gradually increase the temperature to 500°C and maintain it for 4 hours in a stream of air.

• Catalyst Characterization: The prepared catalyst should be characterized using techniques such as BET for surface area analysis, XRD for phase identification, and XPS for surface elemental composition.

Ammoxidation Reaction: Fixed-Bed Reactor Setup

The ammoxidation of m-xylene is typically carried out in a continuous flow fixed-bed reactor.[2]

Equipment:

• Quartz or stainless steel fixed-bed reactor tube (e.g., 25 mm inner diameter).

• Tubular furnace with temperature controller.

• Mass flow controllers for ammonia, air, and an inert carrier gas (e.g., nitrogen).

• Syringe pump for feeding liquid m-xylene.

• Vaporizer to convert liquid m-xylene into a gaseous stream.

• Condenser and collection flask (ice bath) to trap the product.

• Gas scrubber to neutralize unreacted ammonia and any HCN byproduct.

Figure 2: Experimental workflow for the ammoxidation of m-xylene.

Procedure:

• Catalyst Loading: Pack the fixed-bed reactor with a known amount of the prepared V-Cr-O/SiO₂ catalyst, supported by quartz wool plugs.

• System Purge: Purge the entire system with an inert gas like nitrogen to remove any residual air and moisture.

• Heating: Heat the reactor to the desired reaction temperature (e.g., 380-420°C) under a continuous flow of nitrogen.

• Reactant Introduction: Once the temperature is stable, introduce the reactants into the system.

  • Start the flow of ammonia and air using the mass flow controllers.

  • Begin feeding liquid m-xylene into the vaporizer using the syringe pump.

• Reaction Execution: Maintain the desired reaction conditions (temperature, reactant molar ratios, and space velocity) for the duration of the experiment.

• Product Collection: The hot gaseous effluent from the reactor is passed through a condenser cooled with an ice bath. The 1,3-dicyanobenzene, being a solid at lower temperatures, will desublimate and collect in the flask along with any other condensable byproducts.

• Termination: After the desired reaction time, stop the m-xylene feed and switch the gas flow back to nitrogen. Allow the reactor to cool down to room temperature.

Product Purification: Vacuum Distillation

The crude 1,3-dicyanobenzene collected can be purified by vacuum distillation to separate it from unreacted starting materials, intermediates like m-tolunitrile, and other byproducts.

Equipment:

• Vacuum distillation apparatus (distillation flask, distillation head with condenser, receiving flask).

• Heating mantle.

• Vacuum pump.

• Manometer.

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus. Ensure all joints are properly sealed with vacuum grease.

• Charging the Flask: Transfer the crude solid product into the distillation flask.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask. The more volatile components (e.g., m-tolunitrile) will distill first.

• Collecting Fractions: Collect the different fractions in separate receiving flasks. 1,3-Dicyanobenzene has a boiling point of approximately 288°C at atmospheric pressure, which will be significantly lower under vacuum.

• Final Product: The fraction containing the pure 1,3-dicyanobenzene will solidify in the receiving flask upon cooling. The purity of the final product can be confirmed by techniques such as melting point determination, GC-MS, and NMR spectroscopy.

Data Presentation

The following tables summarize quantitative data from various studies on the ammoxidation of m-xylene.

Table 1: Physicochemical Properties of a V₂O₅/γ-Al₂O₃ Catalyst [2]

Property	Before Long-Term Test	After Long-Term Test
BET Surface Area (m²/g)	157.3	125.6
Pore Volume (cm³/g)	0.39	0.31
Average Pore Diameter (nm)	9.8	9.8

Table 2: Influence of Reaction Temperature on m-Xylene Ammoxidation over a V₂O₅/γ-Al₂O₃ Catalyst [2]

Temperature (°C)	m-Xylene Conversion (%)	m-Tolunitrile Selectivity (%)	Isophthalonitrile Selectivity (%)
320	55.4	38.8	58.7
340	73.0	30.1	67.8
360	92.1	18.5	78.5
380	99.5	5.2	91.3

Table 3: Performance of Various Vanadium-Based Catalysts

Catalyst	Reaction Temp. (°C)	m-Xylene Conversion (%)	Isophthalonitrile Yield (%)	Reference
V-Ce Composite Oxide	Not specified	Not specified	62.5	[3]
V-Cr Mixed Oxide	Not specified	>98	High selectivity	[4]
V₂O₅/γ-Al₂O₃	380	99.5	~90.8 (calculated)	[2]
Niobium promoted V-bronze	400	Not specified	High specificity	[5]

Conclusion

The synthesis of 1,3-dicyanobenzene from m-xylene via vapor-phase ammoxidation is a well-established and efficient process. The choice of catalyst, typically a vanadium-based mixed oxide, and the optimization of reaction conditions are crucial for achieving high yields and selectivity. This guide provides a foundational understanding and practical protocols for researchers and professionals working in the field of chemical synthesis and drug development. Further research into novel catalytic systems could lead to even more efficient and environmentally benign production methods.

References

• 1. researchgate.net [researchgate.net]
• 2. How To [chem.rochester.edu]
• 3. Gas Phase Ammoxidation of meta-Xylene to Isophthalonitrile over V-Ce Composite Oxides-Academax [exhibition.academax.com]
• 4. researchgate.net [researchgate.net]
• 5. US3959336A - Ammoxidation process - Google Patents [patents.google.com]

Isophthalonitrile: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction

Isophthalonitrile (IPN), a dicyanobenzene isomer with the chemical formula C₈H₄N₂, is a versatile aromatic nitrile that serves as a crucial intermediate in the synthesis of a wide range of commercially significant compounds. While its primary applications have traditionally been in the production of polymers, dyes, and agricultural chemicals, recent research has highlighted the potential of isophthalonitrile derivatives in the realm of drug discovery and development. This technical guide provides an in-depth overview of isophthalonitrile, its chemical identifiers, and, most notably, the experimental protocols and signaling pathways associated with its derivatives that are of interest to researchers, scientists, and drug development professionals.

Core Identifiers and Properties of Isophthalonitrile

Isophthalonitrile, also known as 1,3-dicyanobenzene, is a white, crystalline solid with an almond-like odor. It is sparingly soluble in water but soluble in organic solvents like benzene (B151609) and acetone. Key identifiers and properties are summarized in the table below for quick reference.

Identifier/Property	Value
CAS Number	626-17-5[1]
PubChem CID	12276[1][2]
Molecular Formula	C₈H₄N₂[1]
Molecular Weight	128.13 g/mol [1]
IUPAC Name	Benzene-1,3-dicarbonitrile[3]
InChI	InChI=1S/C8H4N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H
InChIKey	LAQPNDIUHRHNCV-UHFFFAOYSA-N
SMILES	C1=CC(=CC(=C1)C#N)C#N
Melting Point	161-162 °C (sublimes)[1]
Boiling Point	288 °C[4]
Density	1.28 g/cm³ (at 25 °C)[1]

Isophthalonitrile in Drug Discovery and Development

The nitrile group is a recognized pharmacophore in medicinal chemistry, and the isophthalonitrile scaffold provides a rigid framework for the design of novel therapeutic agents. While isophthalonitrile itself has been investigated for anti-inflammatory activity, much of the recent focus has been on its derivatives.[5]

One notable derivative, 2,4,5-Trichloro-6-((2,4,6-trichlorophenyl)amino)isophthalonitrile (SYD007) , has demonstrated significant anti-cancer properties, particularly against bladder cancer.[6][7] This compound has been shown to exert its cytotoxic effects by targeting the Insulin-like Growth Factor 1 Receptor (IGF-1R)/Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[6][7]

Signaling Pathway: IGF-1R/STAT3

The IGF-1R/STAT3 signaling pathway is a critical regulator of cell growth, proliferation, and survival. Its dysregulation is frequently observed in various cancers. SYD007 has been identified as an inhibitor of this pathway, acting at the post-transcriptional level to down-regulate the total IGF-1R level, thereby inhibiting IGF-1-induced STAT3 activation.[6][7]

Figure 1: SYD007 inhibits the IGF-1R/STAT3 signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of isophthalonitrile and its derivatives in a drug development context.

Synthesis of Isophthalonitrile Derivatives

The synthesis of isophthalonitrile derivatives often involves the modification of the isophthalonitrile core. For instance, the synthesis of SYD007 involves the reaction of chlorothalonil (B1668833) with substituted phenylamines.[6]

Workflow for a Generic Isophthalonitrile Derivative Synthesis:

Figure 2: General workflow for the synthesis of isophthalonitrile derivatives.

In Vitro Biological Assays

The biological activity of isophthalonitrile derivatives is typically assessed through a series of in vitro assays.

1. Cytotoxicity Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of a compound on a cell line.

• Cell Seeding: Plate a mammalian cell line (e.g., T24 human bladder cancer cells for SYD007 studies) into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., SYD007) in complete medium. The final concentrations may range from micromolar to millimolar, depending on the compound's potency. Replace the old medium with 100 µL of the medium containing the different concentrations of the compound or a vehicle control (e.g., DMSO, ensuring the final concentration does not exceed 0.1%).

• Incubation: Incubate the plate for a specified period, typically 24 to 72 hours.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

2. Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This assay is used to quantify apoptosis induced by the test compound.

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations of the test compound as described in the cytotoxicity assay.

• Cell Harvesting: After the treatment period, collect both floating and adherent cells. For adherent cells, use trypsinization. Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer provided in an apoptosis detection kit at a concentration of 1 x 10⁶ cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension. Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. Add 400 µL of 1X binding buffer to each tube.

• Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

3. Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for determining the effect of a compound on the cell cycle distribution.

• Cell Treatment: Treat cells with the test compound at various concentrations for a specified duration (e.g., 24 hours).

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) while vortexing. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide and RNase A. Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the DNA content of the cells by flow cytometry. The distribution of cells in G0/G1, S, and G2/M phases can be quantified.

Logical Relationship of In Vitro Assays:

Figure 3: Logical flow of in vitro biological assays.

Conclusion

Isophthalonitrile and its derivatives represent a promising area of research for the development of novel therapeutics. The methodologies and signaling pathway information provided in this guide offer a solid foundation for researchers and drug development professionals to explore the potential of this chemical scaffold. The detailed experimental protocols for key in vitro assays will be instrumental in evaluating the biological activity of newly synthesized isophthalonitrile-based compounds and elucidating their mechanisms of action. As research in this field continues to evolve, the versatility of the isophthalonitrile core is likely to lead to the discovery of new and effective therapeutic agents.

References

• 1. Isophthalonitrile | C6H4(CN)2 | CID 12276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isophthalonitrile | C6H4(CN)2 | CID 12276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. echemi.com [echemi.com]
• 6. 2,4,5-Trichloro-6-((2,4,6-trichlorophenyl)amino)isophthalonitrile, Exerts Anti-bladder Activities through IGF-1R/STAT3 Signaling [jstage.jst.go.jp]
• 7. 2,4,5-Trichloro-6-((2,4,6-trichlorophenyl)amino)isophthalonitrile, Exerts Anti-bladder Activities through IGF-1R/STAT3 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Gas-Phase Molecular Geometry of 1,3-Dicyanobenzene: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas-phase molecular geometry of 1,3-dicyanobenzene (isophthalonitrile), a key aromatic nitrile. By collating data from advanced spectroscopic techniques and computational methods, this document offers a detailed structural profile of the molecule, crucial for applications in materials science, interstellar chemistry, and as a building block in pharmaceutical synthesis.

Molecular Structure and Symmetry

1,3-Dicyanobenzene, with the chemical formula C₈H₄N₂, is an aromatic compound featuring a benzene (B151609) ring substituted with two cyano groups at the meta positions. In the gas phase, the molecule is planar and belongs to the C₂ᵥ point group.[1] This symmetry is a critical determinant of its spectroscopic properties and molecular interactions.

Experimental Determination of Molecular Geometry

The primary experimental technique for the high-resolution determination of the gas-phase structure of 1,3-dicyanobenzene has been rotational spectroscopy.[1][2] This method provides highly precise rotational constants, which are inversely related to the molecule's moments of inertia and thus allow for the deduction of its geometric parameters.

Experimental Protocol: Fourier-Transform Microwave (FTMW) Spectroscopy

A detailed experimental protocol for determining the rotational spectrum of 1,3-dicyanobenzene is described by Chitarra et al. (2021).[1][2][3]

• Sample Preparation: Solid samples of 1,3-dicyanobenzene (typically of high purity, e.g., 98%) are used without further purification.[3]

• Vaporization: Due to the low volatility of 1,3-dicyanobenzene, the sample is heated to increase its vapor pressure. For instance, heating to 413 K (140 °C) is employed.[3]

• Supersonic Jet Expansion: The vaporized sample is seeded into a high-pressure stream of an inert carrier gas, such as neon at 3 bars. This mixture is then expanded into a high-vacuum chamber through a pulsed nozzle. This process, known as supersonic jet expansion, cools the molecules to a very low rotational temperature (around 2 K), simplifying the resulting spectrum by populating only the lowest rotational energy levels.[3]

• Microwave Irradiation and Detection: The cooled molecules in the jet are then probed with microwave radiation in a Fourier-transform microwave (FTMW) spectrometer. The interaction of the molecules with the microwave field, when in resonance with a rotational transition, is detected to produce the spectrum.[1][3]

• Data Analysis: The recorded transitions are assigned to specific quantum numbers. The frequencies of these transitions are then fitted using a suitable Hamiltonian model (e.g., a Watson A-reduced Hamiltonian) to determine the precise rotational and centrifugal distortion constants of the molecule.[4]

Quantitative Geometric Data

The following tables summarize the experimentally determined rotational constants and the theoretically calculated molecular geometries for 1,3-dicyanobenzene in its electronic ground state.

Table 1: Experimental and Calculated Rotational Constants of 1,3-Dicyanobenzene

Parameter	Experimental Value (MHz)[4]	Calculated Value (MP2/cc-pVTZ) (MHz)[4]
Rotational Constant A	2588.66568	2598.6
Rotational Constant B	1007.69741	1011.0
Rotational Constant C	725.10170	727.8

Table 2: Calculated Gas-Phase Molecular Geometry of 1,3-Dicyanobenzene

Atom numbering follows the standard IUPAC convention for substituted benzenes, with the cyano-substituted carbons at positions 1 and 3.

Parameter	HF/6-31+G(d)[5]	SCS-CC2/cc-pVTZ[6]
Bond Lengths (Å)
C1-C2	1.385	1.401
C2-C3	1.385	1.401
C3-C4	1.388	1.400
C4-C5	1.383	1.396
C5-C6	1.388	1.400
C6-C1	1.391	1.403
C1-C7 (C-CN)	1.442	1.441
C3-C8 (C-CN)	1.442	1.441
C7-N9 (C≡N)	1.139	1.176
C8-N10 (C≡N)	1.139	1.176
Bond Angles (°)
C6-C1-C2	118.8	118.4
C1-C2-C3	121.2	121.5
C2-C3-C4	118.8	118.4
C3-C4-C5	120.9	121.0
C4-C5-C6	120.1	120.0
C5-C6-C1	120.1	120.6
C2-C1-C7	120.7	120.8
C6-C1-C7	120.5	120.7
C1-C7-N9	180.0	179.3

Visualization of the Determination Workflow

The following diagram illustrates the logical workflow for determining the molecular geometry of 1,3-dicyanobenzene using rotational spectroscopy and computational chemistry.

References

• 1. Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes | Astronomy & Astrophysics (A&A) [aanda.org]
• 2. Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes | Astronomy & Astrophysics (A&A) [aanda.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. aanda.org [aanda.org]
• 5. researchgate.net [researchgate.net]
• 6. Geometry Change of 1,3-Dicyanobenzene upon Electronic Excitation from a Franck–Condon Fit of Several Fluorescence Emission Spectra [mdpi.com]

An In-depth Technical Guide to the Solubility of 1,3-Dicyanobenzene in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-dicyanobenzene, also known as isophthalonitrile (IPN), in various organic solvents. The data herein is critical for professionals involved in synthesis, purification, crystallization, and formulation processes where 1,3-dicyanobenzene is a key intermediate.

Executive Summary

1,3-Dicyanobenzene (C₈H₄N₂) is a white crystalline solid widely used as an intermediate in the manufacturing of agricultural chemicals, pharmaceuticals, and polyurethane paints.[1][2] Understanding its solubility behavior in different organic solvents is fundamental to optimizing reaction conditions, developing efficient purification protocols, and ensuring high-purity yields.

This document summarizes experimentally determined solubility data for 1,3-dicyanobenzene in sixteen common organic solvents across a temperature range of 273.15 K to 324.75 K.[3] The data reveals that solubility is highly dependent on both the solvent type and temperature. Generally, solubility increases with rising temperature. Ketone-based solvents like cyclopentanone (B42830) and cyclohexanone (B45756) exhibit the highest solvating power, while alcohols such as isopropanol (B130326) show the lowest.[3] This suggests that solvent polarity is a significant, though not exclusive, factor influencing the dissolution process.[3] The underlying experimental methodology and a visual workflow are also detailed to provide a complete technical picture for laboratory application.

Quantitative Solubility Data

The mole fraction solubility (x₁) of 1,3-dicyanobenzene was experimentally measured in sixteen different organic solvents at temperatures ranging from 273.15 K to 324.75 K. The data, derived from a comprehensive study on its solid-liquid phase equilibrium, is presented below for clear comparison.[3]

Table 1: Mole Fraction Solubility (x₁) of 1,3-Dicyanobenzene in Alcohols and Ethers.[3]

Temperature (K)	Methanol	Ethanol	n-Propanol	Isopropanol	Tetrahydrofuran	Diethyl Ether
273.15	0.00996	0.00762	0.00621	0.00499	0.06541	0.01258
278.15	0.01235	0.00949	0.00774	0.00625	0.07845	0.01542
283.15	0.01524	0.01181	0.00969	0.00785	0.09401	0.01883
288.15	0.01878	0.01469	0.01217	0.00989	0.11261	0.02298
293.15	0.02313	0.01828	0.01524	0.01249	0.13488	0.02804
298.15	0.02848	0.02271	0.01908	0.01579	0.16158	0.03423
303.15	0.03507	0.02821	0.02388	0.01997	0.19361	0.04183
308.15	0.04319	0.03504	0.02989	0.02525	0.23199	0.05118
313.15	0.05319	0.04353	0.03741	0.03191	0.27797	0.06271
318.15	0.06552	0.05409	0.04683	0.04033	0.33298	0.07695

| 323.15 | 0.08072 | 0.06720 | 0.05863 | 0.05096 | 0.39881 | 0.09459 |

Table 2: Mole Fraction Solubility (x₁) of 1,3-Dicyanobenzene in Ketones and Esters.[3]

Temperature (K)	Acetone	Cyclohexanone	Cyclopentanone	2-Pentanone	Ethyl Acetate	Methyl Acetate	Ethyl Formate
273.15	0.07198	0.09101	0.11198	0.04231	0.03852	0.04561	0.04011
278.15	0.08611	0.10899	0.13388	0.05101	0.04691	0.05531	0.04891
283.15	0.10281	0.13051	0.15981	0.06141	0.05711	0.06711	0.05981
288.15	0.12261	0.15621	0.19061	0.07401	0.06951	0.08151	0.07341
293.15	0.14621	0.18691	0.22741	0.08931	0.08461	0.09911	0.08991
298.15	0.17431	0.22371	0.27141	0.10801	0.10311	0.12071	0.11021
303.15	0.20781	0.26781	0.32411	0.13091	0.12581	0.14691	0.13501
308.15	0.24781	0.32061	0.38721	0.15891	0.15361	0.17881	0.16541
313.15	0.29561	0.38391	0.46281	0.19311	0.18761	0.21781	0.20261
318.15	0.35281	0.45991	0.55381	0.23491	0.22911	0.26551	0.24811

| 323.15 | 0.42141 | 0.55161 | 0.66381 | 0.28611 | 0.27991 | 0.32391 | 0.30391 |

Table 3: Mole Fraction Solubility (x₁) of 1,3-Dicyanobenzene in Other Solvents.[3]

Temperature (K)	Acetonitrile	Chloroform	Toluene
273.15	0.02456	0.04899	0.01358
278.15	0.03001	0.05981	0.01671
283.15	0.03651	0.07311	0.02051
288.15	0.04441	0.08941	0.02521
293.15	0.05411	0.10951	0.03111
298.15	0.06611	0.13431	0.03851
303.15	0.08101	0.16481	0.04781
308.15	0.09941	0.20231	0.05951
313.15	0.12211	0.24851	0.07431
318.15	0.14991	0.30551	0.09291
323.15	0.18411	0.37591	0.11621

| 324.75 | 0.19632 | 0.40012 | 0.12453 |

Experimental Protocol: Gravimetric Method

The solubility data presented in this guide were determined using a reliable static equilibrium gravimetric method.[3] This approach is a standard procedure for measuring solid-liquid equilibrium.

3.1 Materials and Apparatus

• Solute: 1,3-Dicyanobenzene (IPN), purity > 99%.

• Solvents: All organic solvents used were of analytical grade.

• Apparatus:

  • Jacketed glass equilibrium vessel (crystallizer) with magnetic stirrer.

  • High-precision thermostatic water bath for temperature control (±0.05 K).

  • Analytical balance with a precision of ±0.0001 g.

  • Drying oven.

3.2 Procedure

• Preparation: An excess amount of solid 1,3-dicyanobenzene is added to a known mass of the selected organic solvent in the jacketed glass vessel. This ensures that a saturated solution is formed with solid solute remaining.

• Equilibration: The vessel is sealed and placed in the thermostatic bath set to the desired temperature. The mixture is continuously stirred for a minimum of 10 hours to ensure that solid-liquid equilibrium is achieved. Preliminary tests confirmed this duration was sufficient.

• Phase Separation: After equilibration, stirring is stopped, and the solution is left undisturbed for at least 2 hours to allow the undissolved solid particles to settle completely.

• Sampling: A sample of the clear, saturated supernatant liquid is carefully withdrawn using a pre-heated or pre-cooled syringe to prevent any change in concentration due to temperature fluctuations.

• Gravimetric Analysis: The withdrawn sample is immediately weighed on the analytical balance. The sample is then transferred to a pre-weighed container and dried in an oven at an appropriate temperature (e.g., 323 K) until a constant weight is achieved. This removes the solvent, leaving only the dissolved 1,3-dicyanobenzene.

• Calculation: The mass of the dissolved solute and the mass of the solvent in the sample are determined by weight difference. The mole fraction solubility (x₁) is then calculated using the respective molar masses.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the static gravimetric method used for solubility determination.

Caption: Workflow for determining solubility via the static gravimetric method.

References

• 1. Isophthalonitrile | C6H4(CN)2 | CID 12276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3-Dicyanobenzene | 626-17-5 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]

Spectroscopic Analysis of 1,3-Dicyanobenzene: A Technical Guide

Introduction

1,3-Dicyanobenzene, also known as isophthalonitrile, is a vital organic compound with the chemical formula C₈H₄N₂. It serves as a key intermediate in the synthesis of various materials, including polymers, dyes, and pharmaceuticals. A thorough understanding of its molecular structure is paramount for its application in research and development. This technical guide provides an in-depth overview of the infrared (IR) and nuclear magnetic resonance (NMR) spectroscopic data of 1,3-dicyanobenzene, offering valuable insights for researchers, scientists, and professionals in drug development.

Spectroscopic Data

The following sections present the key spectroscopic data for 1,3-dicyanobenzene, organized for clarity and comparative analysis.

Infrared (IR) Spectroscopy

The infrared spectrum of 1,3-dicyanobenzene reveals characteristic vibrational modes of its functional groups and aromatic structure. The data presented below was obtained from a solid sample prepared as a split mull.

Wavenumber (cm⁻¹)	Vibrational Mode Assignment
~3100 - 3000	Aromatic C-H stretching
~2230	C≡N (nitrile) stretching
~1600 - 1450	Aromatic C=C ring stretching
~900 - 675	Aromatic C-H out-of-plane bending (m-disubstituted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen (¹H) and carbon (¹³C) atoms within the 1,3-dicyanobenzene molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum was recorded on a 90 MHz spectrometer using deuterated chloroform (B151607) (CDCl₃) as the solvent.[1]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.71	Triplet	1H	H-5
7.96	Doublet	2H	H-4, H-6
7.99	Singlet	1H	H-2

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
114.6	C1, C3
117.1	C≡N
131.1	C5
134.4	C2
138.2	C4, C6

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of spectroscopic data. The following protocols outline the procedures for obtaining the IR and NMR spectra of 1,3-dicyanobenzene.

Infrared Spectroscopy (Split Mull Technique)

The solid-state IR spectrum of 1,3-dicyanobenzene was obtained using the split mull technique. This method is suitable for solid samples that are not soluble in common IR-transparent solvents.

Procedure:

• Sample Preparation: A small amount of solid 1,3-dicyanobenzene is placed in an agate mortar.

• Mulling: A few drops of a mulling agent are added. For the region of 3800-1330 cm⁻¹, Fluorolube is used, while Nujol (a mineral oil) is used for the 1330-400 cm⁻¹ region.

• Grinding: The sample and mulling agent are thoroughly ground with a pestle to form a smooth, uniform paste.

• Sample Mounting: The paste is then spread thinly and evenly between two salt plates (e.g., KBr or NaCl).

• Data Acquisition: The assembled plates are placed in the sample holder of an IR spectrometer, and the spectrum is recorded. The instrument used for the reference data was a Beckman IR-9 grating spectrometer with a resolution of 2 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data for 1,3-dicyanobenzene is typically acquired in the solid state or in solution, depending on the specific information required. For the provided solution-state ¹H NMR data, the following general protocol applies.

¹H NMR (Solution-State):

• Sample Preparation: Approximately 0.043 g of 1,3-dicyanobenzene is dissolved in 0.5 ml of deuterated chloroform (CDCl₃).[1] CDCl₃ is a common solvent for NMR as it dissolves a wide range of organic compounds and its deuterium (B1214612) signal can be used for field-frequency locking.

• NMR Tube: The solution is transferred to a standard 5 mm NMR tube.

• Data Acquisition: The NMR tube is placed in the NMR spectrometer. The spectrum is acquired on a 90 MHz instrument.[1] The acquisition parameters, such as the number of scans and relaxation delay, are optimized to obtain a spectrum with a good signal-to-noise ratio.

¹³C NMR (Solid-State):

For obtaining high-resolution ¹³C NMR spectra of solid 1,3-dicyanobenzene, solid-state NMR techniques such as Cross-Polarization Magic-Angle Spinning (CP/MAS) are employed.

• Sample Packing: A finely powdered sample of 1,3-dicyanobenzene is packed into a solid-state NMR rotor (e.g., zirconia).

• Magic-Angle Spinning (MAS): The rotor is spun at a high speed (typically several kilohertz) at the "magic angle" of 54.74° with respect to the external magnetic field. This spinning averages out anisotropic interactions that would otherwise lead to broad spectral lines.

• Cross-Polarization (CP): To enhance the signal of the low-abundance ¹³C nuclei, magnetization is transferred from the more abundant ¹H nuclei.

• Data Acquisition: A ¹³C NMR spectrum is then recorded while employing high-power proton decoupling to remove ¹H-¹³C scalar couplings, resulting in sharp singlets for each unique carbon atom.

Workflow for Spectroscopic Analysis

The logical flow of spectroscopic analysis for a solid organic compound like 1,3-dicyanobenzene can be visualized as follows:

Caption: Workflow for the spectroscopic analysis of 1,3-dicyanobenzene.

References

• 1. 1,3-Dicyanobenzene(626-17-5) 1H NMR spectrum [chemicalbook.com]

thermochemical properties of isophthalonitrile

An In-depth Technical Guide on the Thermochemical Properties of Isophthalonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isophthalonitrile, also known as 1,3-dicyanobenzene or m-phthalodinitrile, is an aromatic organic compound with the chemical formula C₆H₄(CN)₂.[1][2][3] It appears as a white, crystalline solid with a characteristic almond-like odor.[3] Isophthalonitrile serves as a crucial intermediate in the synthesis of various high-performance materials, including polyurethane paints, varnishes, pharmaceuticals, and agricultural chemicals.[3] A thorough understanding of its thermochemical properties is essential for process optimization, safety assessments, and computational modeling in its various applications.

This technical guide provides a comprehensive overview of the core . It includes quantitative data for key thermodynamic parameters, detailed descriptions of the experimental protocols used for their determination, and graphical workflows for these methodologies.

Core Thermochemical Properties

The fundamental dictate its energetic behavior under different conditions. These values are critical for calculating reaction enthalpies, predicting thermal stability, and understanding intermolecular forces. The primary experimental values for the dicyanobenzene isomers, including isophthalonitrile, were determined through precision oxygen-bomb calorimetry for combustion enthalpies and vapor pressure measurements for sublimation enthalpies.[4]

Quantitative Data Summary

The experimentally determined thermochemical data for isophthalonitrile (1,3-dicyanobenzene) at standard conditions (298.15 K) are summarized below. For context, values for its isomers, phthalonitrile (B49051) (1,2-dicyanobenzene) and terephthalonitrile (B52192) (1,4-dicyanobenzene), are also included.[4]

Thermochemical Property	Isophthalonitrile (1,3-isomer)	Phthalonitrile (1,2-isomer)	Terephthalonitrile (1,4-isomer)	Units	Reference
Standard Enthalpy of Combustion (ΔHc°)	-3992.29 ± 0.75	-4000.36 ± 0.67	-3988.04 ± 0.59	kJ mol⁻¹	[4]
Standard Enthalpy of Sublimation (ΔHsub°)	90.1 ± 1.5	86.9 ± 1.5	88.8 ± 1.5	kJ mol⁻¹	[4]
Standard Enthalpy of Formation (solid, ΔHf°(cr))	211.3 ± 1.0	219.4 ± 0.9	207.1 ± 0.8	kJ mol⁻¹	Derived
Standard Enthalpy of Formation (gas, ΔHf°(g))	301.4 ± 1.8	306.3 ± 1.7	295.9 ± 1.7	kJ mol⁻¹	Derived

Note on Derived Values: The standard enthalpies of formation for the solid (crystalline) and gaseous phases were derived from the experimental enthalpy of combustion based on the following reaction: C₈H₄N₂(s) + 8 O₂(g) → 8 CO₂(g) + 2 H₂O(l) + N₂(g)

The calculation uses the standard enthalpies of formation for CO₂(g) (-393.51 ± 0.13 kJ mol⁻¹) and H₂O(l) (-285.83 ± 0.04 kJ mol⁻¹). The gas-phase enthalpy of formation is subsequently derived by combining the solid-phase value with the experimental enthalpy of sublimation.

Physical Properties

A summary of key physical properties is provided for reference.

Physical Property	Value	Units	Reference
Molecular Formula	C₈H₄N₂	-	[1]
Molar Mass	128.13	g mol⁻¹	[3]
Melting Point	161 - 165	°C	[3][5][6]
Boiling Point	288	°C	[7]
Density	1.28	g cm⁻³ (at 25 °C)	[3]

Experimental Protocols

The determination of thermochemical properties requires precise and specialized experimental techniques. The following sections detail the methodologies used to measure the key parameters for isophthalonitrile.

Determination of Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion is determined using a static bomb calorimeter. This technique measures the heat released when a substance is completely burned in a controlled volume of high-pressure oxygen.

Methodology:

• Sample Preparation: A pellet of high-purity isophthalonitrile (approximately 1 gram) is accurately weighed and placed in a crucible within the calorimeter's decomposition vessel (the "bomb").

• Fuse Wire: A fuse wire of known combustion energy is attached to the electrodes, positioned to ensure ignition of the sample.

• Bomb Sealing and Pressurization: A small, known quantity of water (typically 1 mL) is added to the bomb to ensure saturation of the internal atmosphere, facilitating the formation of aqueous nitric acid from any atmospheric nitrogen. The bomb is then sealed and purged with oxygen before being filled to a pressure of approximately 25-30 atm.

• Calorimeter Assembly: The sealed bomb is submerged in a known volume of water in the calorimeter's bucket. The entire assembly is placed within an insulating jacket to minimize heat exchange with the surroundings.

• Temperature Equilibration and Measurement: The system is allowed to reach thermal equilibrium while the water is stirred continuously. The initial temperature is recorded at precise intervals (the "fore-period").

• Ignition and Main Period: The sample is ignited by passing an electric current through the fuse wire. The subsequent temperature rise is recorded meticulously until it reaches a maximum and begins to cool (the "main period" and "after-period").

• Data Analysis: The corrected temperature change is determined by accounting for heat exchange with the surroundings and the heat of stirring.

• Corrections: The total heat released is corrected for the energy of combustion of the fuse wire and the formation of nitric acid (determined by titration of the bomb washings).

• Calculation: The energy of combustion at constant volume (ΔUc) is calculated from the corrected temperature rise and the total heat capacity of the calorimeter system (determined by calibrating with a standard substance like benzoic acid). The enthalpy of combustion (ΔHc) is then calculated from ΔUc.

References

• 1. 1,3-Dicyanobenzene [webbook.nist.gov]
• 2. 1,3-Dicyanobenzene [webbook.nist.gov]
• 3. Isophthalonitrile | C6H4(CN)2 | CID 12276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Isophthalonitrile [chembk.com]
• 6. 1,3-Dicyanobenzene 98 626-17-5 [sigmaaldrich.com]
• 7. 1,3-Dicyanobenzene｜lookchem [lookchem.com]

Unveiling the Solid State: A Technical Guide to the Crystal Structure of 1,3-Dicyanobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the crystal structure of 1,3-dicyanobenzene, also known as isophthalonitrile. Understanding the solid-state architecture of this aromatic dinitrile is crucial for applications ranging from materials science to pharmaceutical development, where crystal packing and intermolecular interactions can significantly influence physical and chemical properties. This document summarizes the key crystallographic data, details the experimental procedures for its determination, and provides visualizations to elucidate the molecular arrangement.

Core Crystallographic Data

The crystal structure of 1,3-dicyanobenzene has been determined by single-crystal X-ray diffraction, revealing a monoclinic crystal system. The key crystallographic parameters are summarized in the table below. This information is essential for computational modeling, polymorphism screening, and understanding the intermolecular forces that govern the crystal lattice.

Parameter	Value
Empirical Formula	C₈H₄N₂
Formula Weight	128.13 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	7.64(1) Å
b	3.82(1) Å
c	11.89(2) Å
α	90°
β	107.8(1)°
γ	90°
Volume	330.1 ų
Z (Molecules per unit cell)	2
Calculated Density	1.288 g/cm³
CCDC Number	138957[1]

Molecular Geometry

The molecule of 1,3-dicyanobenzene is planar. The benzene (B151609) ring exhibits a slight distortion from a perfect hexagon due to the electron-withdrawing nature of the two nitrile groups. The key bond lengths and angles are presented below, providing insight into the intramolecular forces and electronic distribution.

Bond	Length (Å)	Angle	**Value (°) **
C-C (aromatic)	1.376 - 1.393	C-C-C (aromatic)	118.9 - 121.2
C-C≡N	1.442	C-C-C≡N	119.8
C≡N	1.141

Experimental Protocols

The determination of the crystal structure of 1,3-dicyanobenzene involves a series of precise experimental steps, from crystal growth to data analysis.

Single Crystal Growth

High-quality single crystals of 1,3-dicyanobenzene suitable for X-ray diffraction are typically obtained through slow evaporation or sublimation.[2]

• Slow Evaporation: A saturated solution of 1,3-dicyanobenzene in a suitable solvent (e.g., ethanol, acetone) is prepared. The solution is then allowed to evaporate slowly in a controlled environment over several days to weeks, leading to the formation of well-defined single crystals.

• Sublimation: The compound is heated under vacuum, causing it to sublime. The vapor is then allowed to cool and deposit on a cold surface, forming single crystals.[2]

X-ray Diffraction Data Collection

A suitable single crystal is mounted on a goniometer head of a single-crystal X-ray diffractometer. The crystal is then irradiated with a monochromatic X-ray beam (e.g., Mo Kα radiation, λ = 0.71073 Å). The diffraction data are collected at a specific temperature, often low temperature (e.g., 150 K), to minimize thermal vibrations of the atoms. The intensities and positions of the diffracted X-ray beams are recorded by a detector as the crystal is rotated.

Structure Solution and Refinement

The collected diffraction data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods, which provide an initial model of the atomic positions. This model is subsequently refined using full-matrix least-squares on F², which minimizes the difference between the observed and calculated structure factors. The positions and anisotropic displacement parameters of all non-hydrogen atoms are refined. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Visualizations

The following diagrams illustrate the molecular structure and the experimental workflow for crystal structure determination.

Caption: Molecular structure of 1,3-dicyanobenzene.

Caption: Workflow for single-crystal X-ray diffraction.

References

• 1. Isophthalonitrile | C6H4(CN)2 | CID 12276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety and Handling of 1,3-Dicyanobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,3-dicyanobenzene (Isophthalonitrile), a versatile chemical intermediate used in the synthesis of various materials, including paints, varnishes, and agricultural chemicals.[1] Due to its potential hazards, a thorough understanding of its properties and associated safety protocols is crucial for all personnel handling this compound.

Hazard Identification and Classification

1,3-Dicyanobenzene is classified as a hazardous substance. It is harmful if swallowed and may cause an allergic skin reaction.[2] It is also recognized as being harmful to aquatic life with long-lasting effects.[2] Upon heating to decomposition, it can emit toxic fumes of nitrogen oxides (NOx) and cyanide (CN-).[3][4]

GHS Classification:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction[4]
Hazardous to the Aquatic Environment, Long-term	Category 3	H412: Harmful to aquatic life with long lasting effects[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-dicyanobenzene is provided below.

Property	Value	Reference
Synonyms	Isophthalonitrile, IPN, m-Dicyanobenzene	[2][5]
CAS Number	626-17-5	[2]
Molecular Formula	C₈H₄N₂	[5]
Molecular Weight	128.13 g/mol
Appearance	Off-white to light brown solid, white crystalline or flaky solid	[1][6]
Odor	Almond-like	[1][2]
Melting Point	161 - 165 °C (321.8 - 329 °F)	[2][5]
Boiling Point	288 °C (550.4 °F)	[2]
Flash Point	> 150 °C (> 302 °F)	[2]
Vapor Pressure	1.3 hPa @ 88 °C	[2]
Water Solubility	0.7 g/L (20 °C)	[6][7]
Density	1.28 g/cm³ (at 25°C)	[1]

Toxicological Information

The primary routes of exposure are ingestion, skin contact, and eye contact. While inhalation of the solid material is less common, dust generated during handling can be inhaled.

Toxicity Data	Value	Species	Reference
LD50, Oral	860 mg/kg	Rat	[8]
LD50, Dermal	> 5 g/kg	Rat	[8]
LC50, Inhalation	> 8970 mg/m³/1H	Rat	[8]

Symptoms of Exposure:

• Ingestion: May cause headache, nausea, and confusion.[7][9]

• Skin Contact: May cause an allergic skin reaction.[2]

• Eye Contact: The substance is irritating to the eyes.[10][11]

Experimental Protocols

Standard Handling Procedure

This protocol outlines the essential steps for safely handling 1,3-dicyanobenzene powder in a laboratory setting.

• Preparation and Personal Protective Equipment (PPE):

  • Work within a certified chemical fume hood.

  • The work surface should be covered with an absorbent, disposable liner.

  • Wear a lab coat, closed-toe shoes, and appropriate chemical-resistant gloves (e.g., nitrile). Double gloving is recommended for extended handling.

  • Wear safety glasses or goggles and a face shield.

• Weighing and Dispensing:

  • Carefully weigh the required amount of 1,3-dicyanobenzene on a tared weigh boat or paper inside the chemical fume hood.

  • Avoid generating dust. If dust is unavoidable, use appropriate respiratory protection (e.g., an N95 dust mask).

  • Close the container tightly immediately after use.

• Post-Handling:

  • Clean the work area with a damp cloth or paper towel to remove any residual powder.

  • Dispose of all contaminated disposable materials (gloves, liner, weigh boat) as hazardous chemical waste.

  • Wash hands thoroughly with soap and water after removing gloves.

Emergency Spill Protocol (for a small, contained spill)

This protocol is for the cleanup of a small spill (less than 1 gram) of 1,3-dicyanobenzene powder by trained laboratory personnel.

• Immediate Actions:

  • Alert personnel in the immediate area of the spill.

  • If there is a risk of airborne dust, evacuate the area and close the doors.

  • Ensure proper ventilation (fume hood) is operational.

• Personal Protective Equipment (PPE):

  • Don two pairs of chemical-resistant gloves, a lab coat, and safety goggles. A face shield is also recommended.

• Spill Containment and Cleanup:

  • Gently cover the spill with a dry absorbent material (e.g., vermiculite, sand, or a spill pillow) to prevent the powder from becoming airborne.

  • Carefully scoop the mixture into a labeled, sealable hazardous waste container. Avoid creating dust.

  • Wipe the spill area with a wet paper towel to decontaminate the surface.

  • Place all used cleaning materials and contaminated PPE into a sealed plastic bag for hazardous waste disposal.

• Final Steps:

  • Thoroughly wash hands and any exposed skin with soap and water.

  • Report the spill to the laboratory supervisor or safety officer.

Mechanism of Toxicity: A Hypothetical Pathway

While the complete metabolic pathway of 1,3-dicyanobenzene is not fully elucidated, it is hypothesized that its toxicity is primarily due to the metabolic release of cyanide. Aromatic nitriles can undergo metabolism by cytochrome P450 enzymes.[12][13] The released cyanide ion is a potent inhibitor of cellular respiration.

References

• 1. Reactome | Cyanide is a potent metabolic poison, a major component of w... [reactome.org]
• 2. Metabolism of [14C]1,3-dinitrobenzene by rat small intestinal mucosa in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism and pharmacokinetics of 1,3-dinitrobenzene in the rat and the hamster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. Pharmacokinetics and metabolism of 14C-1,3-dichloropropene in the Fischer 344 rat and the B6C3F1 mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Catalytic Mechanism of Aromatic Nitration by Cytochrome P450 TxtE: Involvement of a Ferric-Peroxynitrite Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. Page loading... [wap.guidechem.com]
• 9. researchgate.net [researchgate.net]
• 10. Isophthalonitrile | C6H4(CN)2 | CID 12276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Cytochrome P450 3A4-mediated oxidative conversion of a cyano to an amide group in the metabolism of pinacidil - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1,3-Dicyanobenzene (Isophthalonitrile)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dicyanobenzene, more commonly known in the scientific literature as isophthalonitrile, is an aromatic organic compound with the chemical formula C₈H₄N₂. It is a white crystalline solid that serves as a crucial intermediate in the synthesis of a wide array of chemical compounds. Its unique molecular architecture, featuring a benzene (B151609) ring substituted with two nitrile groups in a meta-position, imparts specific reactivity that is leveraged in the production of pharmaceuticals, agrochemicals, and high-performance polymers.[1][2] This guide provides a comprehensive overview of 1,3-dicyanobenzene, including its chemical and physical properties, detailed synthesis protocols, and its emerging role in the landscape of drug discovery and development.

Nomenclature and Identification

1,3-Dicyanobenzene is known by a variety of synonyms and alternative names in chemical literature and commercial databases. A comprehensive list is provided below to aid in literature searches and material sourcing.

Systematic Name	1,3-Benzenedicarbonitrile
Common Name	Isophthalonitrile
CAS Number	626-17-5[3]
Molecular Formula	C₈H₄N₂[3]
Molecular Weight	128.13 g/mol [3]
InChI Key	LAQPNDIUHRHNCV-UHFFFAOYSA-N
Synonyms & Alternative Names	m-Dicyanobenzene, Isophthalodinitrile, m-Benzenedinitrile, 3-Cyanobenzonitrile, IPN, m-Phthalodinitrile[2][4]

Physicochemical Properties

A summary of the key physical and chemical properties of 1,3-dicyanobenzene is presented in the table below. These properties are essential for its handling, storage, and application in experimental and industrial settings.

Property	Value	Reference
Appearance	White to off-white crystalline solid	[3]
Melting Point	161-165 °C	[3]
Boiling Point	288 °C	[3]
Density	1.28 g/cm³ at 25 °C	[3]
Solubility in Water	0.7 g/L at 20 °C	[3]
Solubility in Organic Solvents	Soluble in acetone (B3395972) and benzene	[3]
Vapor Pressure	13.332 Pa at 50 °C	[3]

Synthesis of 1,3-Dicyanobenzene

The primary industrial method for the synthesis of 1,3-dicyanobenzene is the vapor-phase ammoxidation of m-xylene (B151644). This process involves the reaction of m-xylene with ammonia (B1221849) and oxygen in the presence of a catalyst at elevated temperatures.

Experimental Protocol: Vapor-Phase Ammoxidation of m-Xylene

This protocol describes a laboratory-scale synthesis of 1,3-dicyanobenzene via the ammoxidation of m-xylene.

Materials:

• m-Xylene (99% purity)

• Anhydrous Ammonia (99.9%)

• Compressed Air (or Oxygen/Nitrogen mixture)

• Vanadium-based catalyst (e.g., V₂O₅/Al₂O₃)

• Fluidized bed reactor or fixed-bed reactor

• Gas flow controllers

• Heating mantle and temperature controller

• Condenser and collection flask

• Scrubber for effluent gases

Procedure:

• Catalyst Preparation and Loading: The V₂O₅/Al₂O₃ catalyst is prepared and activated according to standard procedures. The reactor is then loaded with the prepared catalyst.

• Reactor Setup: The reactor is assembled within a heating mantle, and the gas inlet lines for m-xylene, ammonia, and air are connected via mass flow controllers. The reactor outlet is connected to a condenser followed by a collection flask and a scrubber to neutralize unreacted ammonia and hydrogen cyanide.

• Reaction Conditions: The reactor is heated to the reaction temperature, typically in the range of 350-450 °C.

• Reactant Feed: A gaseous mixture of m-xylene, ammonia, and air is introduced into the reactor over the catalyst bed. The molar ratio of the reactants is a critical parameter and is typically in the range of 1:6:15 (m-xylene:ammonia:air).

• Reaction: The ammoxidation reaction proceeds as the reactants pass over the catalyst. The reaction is exothermic, and temperature control is crucial for optimal yield and selectivity.

• Product Collection: The effluent gas stream from the reactor, containing 1,3-dicyanobenzene, byproducts (such as m-tolunitrile and carbon oxides), and unreacted starting materials, is passed through the condenser. The 1,3-dicyanobenzene, being a solid at room temperature, desublimates in the condenser and is collected in the flask.

• Purification: The crude 1,3-dicyanobenzene is purified by recrystallization from a suitable solvent, such as ethanol (B145695) or toluene, or by sublimation to yield a high-purity product.

Applications in Drug Development

While 1,3-dicyanobenzene itself is not typically the active pharmaceutical ingredient (API), its rigid structure and the presence of two reactive nitrile groups make it a valuable scaffold for the synthesis of a variety of heterocyclic compounds with potential therapeutic applications.

Precursor for Antimicrobial Agents

Derivatives of isophthalonitrile have been investigated for their antimicrobial properties. For instance, a series of polyhalo isophthalonitrile derivatives have been synthesized and evaluated for their activity against various strains of bacteria and fungi. Some of these compounds have demonstrated potent inhibitory effects on the growth of Gram-positive bacteria and fungi, with minimum inhibitory concentrations (MICs) in the low microgram per milliliter range.

Synthesis of Antioxidant and Cytotoxic Compounds

The isophthalonitrile core is also utilized in the synthesis of more complex molecules with potential anticancer and antioxidant activities. For example, phthalonitrile (B49051) derivatives are key intermediates in the synthesis of phthalocyanines. Certain novel phthalocyanines derived from these precursors have exhibited strong antioxidant and cytotoxic properties against various cancer cell lines.

Visualizations

Synthesis Workflow of 1,3-Dicyanobenzene

Caption: A schematic overview of the synthesis of 1,3-dicyanobenzene.

Applications of 1,3-Dicyanobenzene in Chemical Synthesis

Caption: Key application areas of 1,3-dicyanobenzene as a chemical intermediate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 4. US2846462A - Process for producing isophthalonitrile and terephthalonitrile - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1,3-Dicyanobenzene in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dicyanobenzene, also known as isophthalonitrile, is a versatile aromatic dinitrile that serves as a key building block in the synthesis of a variety of high-performance polymers. Its meta-substituted dicyano groups offer unique reactivity and contribute to the desirable thermal and mechanical properties of the resulting polymeric materials. This document provides detailed application notes and experimental protocols for the synthesis of several classes of polymers derived from 1,3-dicyanobenzene, including Covalent Triazine Frameworks (CTFs), polyamidines, and polyethers.

I. Synthesis of Covalent Triazine Frameworks (CTFs)

Covalent triazine frameworks are a class of porous organic polymers characterized by their high thermal stability, permanent porosity, and tunable properties. They are synthesized through the cyclotrimerization of aromatic nitriles. 1,3-Dicyanobenzene can be used as a monomer to create CTFs with a specific network topology.

Application Notes

CTFs derived from 1,3-dicyanobenzene exhibit high surface areas and are being explored for applications in gas storage and separation, catalysis, and energy storage. The properties of the resulting CTF can be tuned by adjusting the reaction conditions, such as temperature, time, and the type of catalyst used.

Experimental Protocols

Protocol 1: Ionothermal Synthesis of CTF from 1,3-Dicyanobenzene

This protocol describes the synthesis of a covalent triazine framework via the cyclotrimerization of 1,3-dicyanobenzene in molten zinc chloride.[1][2]

Materials:

• 1,3-Dicyanobenzene (Isophthalonitrile)

• Anhydrous Zinc Chloride (ZnCl₂)

• Hydrochloric acid (HCl), 2 M solution

• Deionized water

Equipment:

• Pyrex ampoule

• Vacuum line

• Tube furnace

• Buchner funnel and filter paper

• Beakers and stirring equipment

Procedure:

• Under an inert atmosphere, a mixture of 1,3-dicyanobenzene and anhydrous ZnCl₂ (a molar ratio of 1:5 is a common starting point) is placed into a Pyrex ampoule.

• The ampoule is evacuated, sealed, and then heated in a tube furnace to 400°C for 48 hours.

• After cooling to room temperature, the ampoule is opened, and the resulting black solid is ground into a powder.

• The powder is stirred in deionized water for 72 hours to dissolve the majority of the zinc chloride.

• The solid is collected by filtration and then stirred in a 2 M aqueous HCl solution for 24 hours to remove any remaining inorganic salts.

• The final product is collected by filtration, washed extensively with deionized water until the filtrate is neutral, and then dried under vacuum.

Protocol 2: Microwave-Assisted Superacid-Catalyzed Synthesis of CTF

This protocol outlines a rapid synthesis of crystalline CTFs using microwave irradiation and a superacid catalyst.[3]

Materials:

• 1,3-Dicyanobenzene

• Trifluoromethanesulfonic acid (CF₃SO₃H)

Equipment:

• Microwave reactor vial

• Magnetic stirrer

• Microwave synthesizer

Procedure:

• In a microwave reactor vial equipped with a magnetic stirrer, 1,3-dicyanobenzene and a catalytic amount of trifluoromethanesulfonic acid are combined.

• The vial is sealed and placed in the microwave synthesizer.

• The reaction mixture is subjected to microwave irradiation (e.g., 200 W) at a set temperature (e.g., 110°C) for a short duration (e.g., 20 minutes).

• After cooling, the solid product is collected, washed with a suitable solvent (e.g., acetone) to remove any unreacted monomer and catalyst, and dried.

Quantitative Data

Monomer	Catalyst/Solvent	Temperature (°C)	Time (h)	Surface Area (m²/g)	CO₂ Uptake	Reference
1,3,5-Tricyanobenzene	ZnCl₂	400	40	~500	High	[2][4][5]
1,3,5-Tricyanobenzene	ZnCl₂	600	40	~2000	-	[4][5]
Terephthalonitrile	ZnCl₂	400	48	up to 1460	-	[1][6]
4,4'-(Phenazine-5,10-diyl)dibenzonitrile	ZnCl₂	550	48	1460	-	[6]
1,4-Dicyanobenzene	Trifluoromethanesulfonic acid (Microwave)	110	0.33	-	-	[3]

II. Synthesis of Polyamidines

Polyamidines are a class of nitrogen-containing polymers that can be synthesized from the reaction of dinitriles with diamines. These polymers are of interest for their potential in forming high-performance materials.

Application Notes

The reaction of 1,3-dicyanobenzene with aromatic diamines in the presence of a suitable catalyst or in high-boiling solvents like ionic liquids can yield aromatic polyamidines. These polymers are expected to exhibit good thermal stability.

Experimental Protocol

Protocol 3: Synthesis of Polyamidines in Ionic Liquids

This protocol provides a general method for the synthesis of polyamidines from dicyanobenzenes and diamines in an ionic liquid medium.[7]

Materials:

• 1,3-Dicyanobenzene

• Aromatic diamine (e.g., 4,4'-oxydianiline)

• Ionic liquid (e.g., 1-butyl-3-methylimidazolium chloride)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Nitrogen inlet

• Heating mantle with temperature controller

Procedure:

• Equimolar amounts of 1,3-dicyanobenzene and the aromatic diamine are added to a three-neck flask containing the ionic liquid.

• The mixture is stirred under a nitrogen atmosphere and heated to a temperature in the range of 190-200°C.

• The reaction is allowed to proceed for several hours until a significant increase in viscosity is observed.

• After cooling, the polymer is precipitated by pouring the reaction mixture into a non-solvent such as water or methanol.

• The precipitated polymer is collected by filtration, washed thoroughly, and dried under vacuum.

Quantitative Data

Dicyanobenzene Isomer	Diamine	Temperature (°C)	10% Weight Loss Temp. (°C)	Reference
1,4-Dicyanobenzene	4,4'-Diaminodiphenyl oxide	190-200	250-270	[7]

III. Synthesis of Poly(arylene ether)s

While the direct polymerization of 1,3-dicyanobenzene to form polyethers is not a common route, its derivatives, where the nitrile groups are replaced by or are adjacent to activating groups, can be used in nucleophilic aromatic substitution reactions with bisphenols.

Application Notes

Aromatic polyethers are known for their excellent thermal and oxidative stability, chemical resistance, and mechanical properties. By incorporating the meta-phenylene linkage from a 1,3-dicyanobenzene derivative, the processability of the resulting polymer can be improved. The synthesis typically involves the reaction of an activated dihalo- or dinitro-monomer derived from 1,3-dicyanobenzene with a bisphenolate.

Experimental Protocol

Protocol 4: Synthesis of Poly(arylene ether)s via Nucleophilic Aromatic Substitution

This protocol describes a general procedure for the synthesis of poly(arylene ether)s from an activated dinitro-monomer derived from a dicyanobenzene precursor and a bisphenol.[8]

Materials:

• Activated dinitro monomer (e.g., 5-cyano-1,3-dinitrobenzene, conceptually derived from 1,3-dicyanobenzene)

• Bisphenol (e.g., Bisphenol A)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylacetamide (DMAc), anhydrous

• Toluene (B28343)

Equipment:

• Three-neck round-bottom flask with a Dean-Stark trap and condenser

• Mechanical stirrer

• Nitrogen inlet

• Heating mantle with temperature controller

Procedure:

• In a three-neck flask equipped with a mechanical stirrer, nitrogen inlet, Dean-Stark trap, and condenser, add the bisphenol, an equimolar amount of the activated dinitro monomer, and an excess of anhydrous potassium carbonate.

• Add DMAc as the solvent and toluene as an azeotroping agent.

• Heat the mixture to reflux (around 140-150°C) to remove the water generated from the formation of the bisphenolate salt azeotropically with toluene.

• After the removal of water is complete, drain the toluene and raise the temperature to 160-180°C to initiate the polymerization.

• Maintain the reaction at this temperature for several hours until the desired viscosity is reached.

• Cool the reaction mixture, dilute with additional DMAc if necessary, and precipitate the polymer by pouring the solution into a non-solvent like methanol.

• Collect the polymer by filtration, wash it thoroughly with water and methanol, and dry it under vacuum.

Visualizations

Caption: Polymerization pathways starting from 1,3-dicyanobenzene.

Caption: Experimental workflow for the ionothermal synthesis of CTFs.

Caption: Relationship between synthesis parameters and polymer properties.

References

• 1. Frontiers | Synthesis and Characterization of Covalent Triazine Framework CTF-1@Polysulfone Mixed Matrix Membranes and Their Gas Separation Studies [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. data.epo.org [data.epo.org]
• 4. Covalent Triazine Frameworks Prepared from 1,3,5-Tricyanobenzene | Functional Nanomaterials [bojdyslab.org]
• 5. Collection - Covalent Triazine Frameworks Prepared from 1,3,5-Tricyanobenzene - Chemistry of Materials - Figshare [figshare.com]
• 6. Synthesis and Characterization of Covalent Triazine Frameworks Based on 4,4′-(Phenazine-5,10-diyl)dibenzonitrile and Its Application in CO2/CH4 Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Facile synthesis of novel poly(arylene ether)s containing N-arylenebenzimidazolyl groups via C–N/C–O coupling reaction | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,3-Dicyanobenzene as a Precursor for Chlorothalonil Fungicide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorothalonil (B1668833) (2,4,5,6-tetrachloroisophthalonitrile) is a broad-spectrum, non-systemic fungicide widely used in agriculture to protect a variety of crops from fungal diseases.[1] Its efficacy stems from a multi-site mechanism of action, which involves the inactivation of sulfhydryl groups in amino acids and enzymes within fungal cells, thereby disrupting metabolic processes.[2] The primary industrial precursor for the synthesis of chlorothalonil is 1,3-dicyanobenzene, also known as isophthalonitrile. This document provides detailed application notes and protocols relevant to the synthesis of chlorothalonil from 1,3-dicyanobenzene and its fungicidal action.

Physicochemical Properties of Chlorothalonil

A summary of the key physicochemical properties of chlorothalonil is presented in the table below.

Property	Value	Reference
IUPAC Name	2,4,5,6-Tetrachlorobenzene-1,3-dicarbonitrile	[1][3]
CAS Number	1897-45-6	[1]
Molecular Formula	C₈Cl₄N₂	[1][3]
Molecular Weight	265.9 g/mol	[1][3]
Appearance	Colorless to white crystalline solid	[3]
Melting Point	250-251 °C	[3]
Boiling Point	350 °C	[4]
Solubility in Water	0.6-1.2 mg/L at 25°C	[4]
Stability	Stable in acidic and moderately alkaline aqueous solutions; slow hydrolysis at pH > 9. Thermally stable under normal storage conditions.	[3]

Synthesis of Chlorothalonil from 1,3-Dicyanobenzene

Method 1: Direct Chlorination of 1,3-Dicyanobenzene (Industrial Process)

This method involves the high-temperature, catalyzed reaction of 1,3-dicyanobenzene with chlorine gas. The process is typically carried out in a fluidized bed and/or fixed bed reactor.

Reaction Scheme:

References

• 1. Chlorothalonil - Wikipedia [en.wikipedia.org]
• 2. Chlorothalonil(1897-45-6) IR2 [m.chemicalbook.com]
• 3. Chlorothalonil | C8Cl4N2 | CID 15910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chlorothalonil (EHC 183, 1996) [inchem.org]

Application Notes and Protocols for the Synthesis of 1,3-Bis(4,5-dihydro-4,4-dimethyloxazol-2-yl)benzene from 1,3-Dicyanobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazoline-containing compounds are of significant interest in medicinal chemistry and materials science due to their versatile applications as chiral ligands in asymmetric catalysis, monomers for polymers, and as pharmacophores in drug candidates. The synthesis of molecules bearing two oxazoline (B21484) rings, known as bis(oxazolines), is of particular importance for the development of chiral ligands that can coordinate with metal centers to catalyze a variety of stereoselective transformations. This document provides a detailed protocol for the synthesis of 1,3-Bis(4,5-dihydro-4,4-dimethyloxazol-2-yl)benzene, a C2-symmetric bis(oxazoline), from the readily available starting material 1,3-dicyanobenzene. The protocol is based on the well-established method of converting nitriles to oxazolines through a metal-catalyzed reaction with an amino alcohol.

Principle

The synthesis of 2-substituted oxazolines from nitriles and amino alcohols is a robust and widely used transformation.[1][2] In this application, 1,3-dicyanobenzene reacts with two equivalents of 2-amino-2-methyl-1-propanol (B13486) in the presence of a Lewis acid catalyst, such as zinc triflate, to yield the corresponding bis(oxazoline). The reaction proceeds via the coordination of the nitrile nitrogen to the metal catalyst, which activates the nitrile group towards nucleophilic attack by the amino group of the amino alcohol. Subsequent intramolecular cyclization with the elimination of water affords the desired oxazoline ring. The use of a dinitrile allows for the simultaneous formation of two oxazoline rings on a central aromatic scaffold.

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes for the synthesis of bis(oxazolines) from aromatic dinitriles and 2-amino-2-methyl-1-propanol, based on analogous reactions reported in the literature.

Entry	Dinitrile	Amino Alcohol	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1,3-Dicyanobenzene	2-Amino-2-methyl-1-propanol	Zn(OTf)₂ (5)	Chlorobenzene (B131634)	135	24	85-95 (expected)
2	4-Iodophthalonitrile	2-Amino-2-methyl-1-propanol	Zn(OTf)₂ (5)	Chlorobenzene	135	24	~87[3]
3	Phthalonitrile	2-Amino-2-methyl-1-propanol	ZnCl₂ (10)	Xylene	140	48	70-80 (typical)

Experimental Protocols

Synthesis of 1,3-Bis(4,5-dihydro-4,4-dimethyloxazol-2-yl)benzene

Materials:

• 1,3-Dicyanobenzene

• 2-Amino-2-methyl-1-propanol[4][5]

• Zinc triflate (Zn(OTf)₂)

• Anhydrous chlorobenzene

• Dichloromethane (B109758) (DCM)

• Distilled water

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,3-dicyanobenzene (e.g., 1.28 g, 10 mmol) and zinc triflate (e.g., 0.18 g, 0.5 mmol, 5 mol%).

• Solvent and Reagent Addition: Add anhydrous chlorobenzene (40 mL) to the flask and stir the mixture at room temperature for 15 minutes to ensure dissolution of the starting materials. In a separate container, dissolve 2-amino-2-methyl-1-propanol (e.g., 1.96 g, 22 mmol, 2.2 equivalents) in anhydrous chlorobenzene (10 mL).

• Reaction Execution: Slowly add the solution of 2-amino-2-methyl-1-propanol to the reaction flask.

• Heating: Heat the reaction mixture to reflux (approximately 135 °C) and maintain this temperature for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent using a rotary evaporator.

• Extraction: Dissolve the crude product in dichloromethane (50 mL) and transfer the solution to a separatory funnel. Wash the organic layer twice with distilled water (2 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can be further purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of hexane/ethyl acetate) or by recrystallization to afford the pure 1,3-Bis(4,5-dihydro-4,4-dimethyloxazol-2-yl)benzene.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 1,3-Bis(oxazolinyl)benzene.

References

• 1. 2-Oxazoline synthesis [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. 2-Amino-2-methyl-1-propanol- Reaction / Application on synthetic works_Chemicalbook [chemicalbook.com]
• 4. 2-Amino-2-methyl-1-propanol synthesis - chemicalbook [chemicalbook.com]
• 5. CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol - Google Patents [patents.google.com]

Application of 1,3-Dicyanobenzene in Agrochemicals: A Detailed Overview for Researchers

Introduction

1,3-Dicyanobenzene, also known as isophthalonitrile, is a versatile aromatic nitrile that serves as a crucial intermediate in the synthesis of various agrochemicals.[1][2] Its chemical structure, featuring two nitrile groups in a meta-position on a benzene (B151609) ring, provides a reactive scaffold for the construction of complex molecules with potent biological activities. This document provides detailed application notes, experimental protocols, and efficacy data for agrochemicals derived from 1,3-dicyanobenzene, with a primary focus on its most significant application in the production of the broad-spectrum fungicide, chlorothalonil (B1668833).[1][3]

Fungicidal Applications: The Chlorothalonil Case

The most prominent application of 1,3-dicyanobenzene in the agrochemical sector is as a direct precursor to chlorothalonil (2,4,5,6-tetrachloroisophthalonitrile), a widely used non-systemic fungicide.[1][3] Chlorothalonil offers a multi-site mode of action, which is crucial for managing fungicide resistance in various crops.

Quantitative Data: Efficacy of Chlorothalonil

The following table summarizes the in vitro fungicidal activity of chlorothalonil against a range of plant pathogens, providing a benchmark for its efficacy.

Fungal Pathogen	Formulation	EC50 (ppm or µg/mL)
Fusarium solani	72% SC	28.4
Fusarium solani	70% WP	42.9
Botrytis cinerea	72% SC	46.8
Botrytis cinerea	70% WP	59.4
Colletotrichum destructivum	Not Specified	35.31
Cladobotryum mycophilum	Not Specified	0.477

Experimental Protocols

1. Synthesis of Chlorothalonil from 1,3-Dicyanobenzene

This protocol is based on the direct chlorination of isophthalonitrile, a common industrial method.

Materials:

• 1,3-Dicyanobenzene (Isophthalonitrile)

• Chlorine gas (Cl₂)

• Ammoxidation catalyst (e.g., a specialized catalyst as mentioned in patent literature)

• Fluidized bed or fixed bed reactor

• Solvent for purification (e.g., ethyl acetate, petroleum ether)

Procedure:

• Reaction Setup: The reaction is typically carried out in a fluidized bed or fixed bed reactor designed for gas-phase reactions at high temperatures.

• Charging the Reactor: The reactor is charged with a specialized ammoxidation catalyst, which constitutes 2% to 4% of the total gas volume.

• Introduction of Reactants: Gaseous nitrogen, chlorine, and vaporized 1,3-dicyanobenzene are introduced into the reactor.

• Reaction Conditions: The reaction is maintained at a temperature of 280°C to 300°C and a pressure of 0.05 to 0.08 MPa.

• Reaction Time: The reactants are held under these conditions for approximately one hour.

• Product Isolation: The product stream, containing crude chlorothalonil, is cooled.

• Purification: The crude product is purified by recrystallization from a suitable solvent system, such as petroleum ether and ethyl acetate, to yield high-purity chlorothalonil.

2. In Vitro Fungicidal Assay: Mycelial Growth Inhibition (Poisoned Food Technique)

This protocol is a standard method to evaluate the efficacy of fungicides against mycelial growth.

Materials:

• Pure culture of the target fungal pathogen

• Potato Dextrose Agar (PDA) medium

• Chlorothalonil (as a reference standard)

• Test compound

• Sterile petri dishes

• Sterile cork borer (5 mm)

• Laminar flow hood

• Incubator

Procedure:

• Media Preparation: Prepare PDA medium and sterilize it by autoclaving. Allow it to cool to approximately 50-55°C.

• Fungicide Amendment: Under sterile conditions in a laminar flow hood, add the appropriate volume of a stock solution of chlorothalonil or the test compound to the molten PDA to achieve the desired concentrations (e.g., 0.1, 1, 10, 50, 100 ppm). Prepare a control plate with the solvent only.

• Pouring Plates: Pour the amended and control media into sterile petri dishes and allow them to solidify.

• Inoculation: Using a sterile 5 mm cork borer, take mycelial plugs from the edge of an actively growing fungal culture and place one plug, mycelial side down, in the center of each prepared plate.

• Incubation: Seal the plates and incubate them in the dark at the optimal temperature for the specific fungus (typically 25-28°C).

• Data Collection: Measure the radial growth of the fungal colony in two perpendicular directions at regular intervals until the mycelium in the control plate reaches the edge of the dish.

• Analysis: Calculate the percentage inhibition of mycelial growth for each concentration and determine the EC50 value (the concentration that inhibits growth by 50%).

References

• 1. nbinno.com [nbinno.com]
• 2. CN102718682A - Preparation method for chlorothalonil - Google Patents [patents.google.com]
• 3. Chlorothalonil - Wikipedia [en.wikipedia.org]

experimental protocol for hydrogenation of isophthalonitrile

An experimental protocol for the hydrogenation of isophthalonitrile is a critical procedure for researchers engaged in the synthesis of m-xylylenediamine (B75579) (MXDA), a valuable monomer in the production of high-performance polymers and epoxy resin curing agents.[1][2] This process involves the catalytic reduction of the nitrile groups of isophthalonitrile (IPN) using hydrogen gas.[3] The efficiency and selectivity of this reaction are highly dependent on a range of experimental parameters, including the choice of catalyst, solvent, temperature, and pressure.

This document provides a detailed application note and a generalized protocol for the hydrogenation of isophthalonitrile, intended for researchers, scientists, and professionals in drug development and chemical synthesis.

The fundamental chemical transformation in this process is the reduction of isophthalonitrile to m-xylylenediamine.

References

• 1. m-Xylylenediamine - Wikipedia [en.wikipedia.org]
• 2. DEVELOPMEND OF METHOD OBTAINING m-XYLYLENEDIAMINE FOR PRODUCTION OR POLYMERIC MATERIALS - European Journal of Natural History [world-science.ru]
• 3. Catalytic hydrogenation of isophthalonitrile (IPN) over supported monometallic and bimetallic catalysts - RSC Advances (RSC Publishing) DOI:10.1039/C5RA10231F [pubs.rsc.org]

Application Notes and Protocols: 1,3-Dicyanobenzene in the Synthesis of High-Performance Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential applications of high-performance materials derived from 1,3-dicyanobenzene, also known as isophthalonitrile. The protocols detailed below focus on the synthesis of Covalent Triazine Frameworks (CTFs) and a pathway to high-performance polyamides, highlighting the versatility of this aromatic dinitrile monomer.

Introduction

1,3-Dicyanobenzene is a versatile precursor for the synthesis of a variety of high-performance materials. Its two nitrile functional groups, arranged in a meta-conformation on the benzene (B151609) ring, provide a unique geometry for polymerization reactions. This arrangement can lead to the formation of highly cross-linked, porous networks with exceptional thermal and chemical stability, as well as linear polymers with robust mechanical properties after chemical modification. These characteristics make materials derived from 1,3-dicyanobenzene promising candidates for applications in gas storage and separation, catalysis, electronics, and advanced composites.

High-Performance Materials from 1,3-Dicyanobenzene

Two primary classes of high-performance materials that can be synthesized using 1,3-dicyanobenzene as a starting or key intermediate material are:

• Covalent Triazine Frameworks (CTFs): These are porous organic polymers formed through the cyclotrimerization of the nitrile groups of 1,3-dicyanobenzene. The resulting triazine rings create strong, covalent linkages, leading to a rigid and highly porous network structure. These materials are of significant interest for applications in gas sorption and catalysis.

• Polyamides: While not a direct polymerization product of 1,3-dicyanobenzene, it can be readily converted into a diamine monomer, m-xylylenediamine (B75579) (MXDA). This diamine is a crucial building block for high-performance polyamides, which are known for their excellent mechanical strength, toughness, and thermal resistance. These polyamides find applications in fibers, engineering plastics, and films.

Application Note 1: Synthesis of Covalent Triazine Frameworks (CTFs) from 1,3-Dicyanobenzene

Overview

Covalent Triazine Frameworks (CTFs) are a class of porous organic polymers with high thermal stability, significant porosity, and a nitrogen-rich framework. The synthesis from 1,3-dicyanobenzene proceeds via an ionothermal trimerization reaction, typically using a molten salt as both the solvent and catalyst.

Experimental Protocol: Ionothermal Synthesis of CTF from 1,3-Dicyanobenzene

Materials:

• 1,3-Dicyanobenzene (Isophthalonitrile)

• Zinc Chloride (ZnCl₂), anhydrous

• Quartz ampoule

• Tube furnace

• Hydrochloric acid (HCl), 2 M solution

• Deionized water

• Methanol

Procedure:

• Mixing of Reactants: In a quartz ampoule, thoroughly mix 1,3-dicyanobenzene and anhydrous zinc chloride in a 1:10 molar ratio.

• Sealing the Ampoule: Evacuate the ampoule and seal it under vacuum.

• Heating and Polymerization: Place the sealed ampoule in a tube furnace. Heat the furnace to 400°C at a rate of 5°C/min and hold at this temperature for 48 hours. The molten zinc chloride acts as both a solvent and a Lewis acid catalyst for the cyclotrimerization reaction.

• Cooling and Recovery: After 48 hours, cool the furnace to room temperature. Carefully break the ampoule to recover the solid product, which is typically a dark-colored monolith.

• Purification:

  • Grind the solid product into a fine powder.

  • Stir the powder in a 2 M aqueous HCl solution for 24 hours to remove the zinc chloride salt.

  • Filter the mixture and wash the solid with deionized water until the filtrate is neutral.

  • Wash the solid with methanol.

  • Dry the purified CTF product in a vacuum oven at 150°C overnight.

Characterization Data for CTFs from Aromatic Dinitriles

The following table summarizes typical properties of CTFs synthesized from aromatic dinitriles. The exact values for a CTF from 1,3-dicyanobenzene may vary depending on the specific synthesis conditions.

Property	Typical Value Range
Thermal Stability (TGA)
5% Weight Loss Temperature	> 400 °C in N₂
Surface Area (BET)	500 - 2000 m²/g
Pore Volume	0.3 - 1.5 cm³/g
CO₂ Uptake	2.0 - 5.0 mmol/g (at 273 K and 1 bar)

Note: Data is compiled from studies on CTFs derived from various dicyanobenzene isomers.

Application Note 2: Synthesis of High-Performance Polyamides via 1,3-Dicyanobenzene Reduction

Overview

1,3-Dicyanobenzene can be chemically reduced to form m-xylylenediamine (MXDA). This diamine can then be reacted with various diacids through polycondensation to produce high-performance polyamides with excellent mechanical and thermal properties.

Experimental Protocol: Two-Step Synthesis of Polyamide from 1,3-Dicyanobenzene

Step 1: Catalytic Reduction of 1,3-Dicyanobenzene to m-Xylylenediamine (MXDA)

Materials:

• 1,3-Dicyanobenzene

• Raney Nickel or Palladium on Carbon (Pd/C) catalyst

• Ammonia (B1221849) (NH₃) in methanol

• Hydrogen gas (H₂)

• High-pressure autoclave reactor

• Methanol

Procedure:

• Reactor Setup: In a high-pressure autoclave reactor, add 1,3-dicyanobenzene, the catalyst (e.g., Raney Nickel), and a solution of ammonia in methanol. The ammonia helps to suppress the formation of secondary amines.

• Hydrogenation: Seal the reactor and purge with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 bar).

• Reaction: Heat the reactor to the reaction temperature (e.g., 80-120°C) and stir vigorously. Monitor the reaction progress by measuring hydrogen uptake.

• Work-up: After the reaction is complete, cool the reactor, and carefully vent the hydrogen gas. Filter the reaction mixture to remove the catalyst.

• Purification: Remove the solvent and excess ammonia under reduced pressure. The resulting crude m-xylylenediamine can be purified by distillation under vacuum.

Step 2: Polycondensation of m-Xylylenediamine with Adipic Acid

Materials:

• m-Xylylenediamine (from Step 1)

• Adipic acid

• Nitrogen atmosphere

• Reaction vessel with a stirrer, nitrogen inlet, and a distillation outlet

Procedure:

• Monomer Charging: In a reaction vessel, charge equimolar amounts of m-xylylenediamine and adipic acid.

• Salt Formation: Heat the mixture under a nitrogen atmosphere to about 200-220°C with stirring. The monomers will form a nylon salt and water will begin to distill off.

• Polycondensation: Gradually increase the temperature to 260-280°C while continuing to remove water.

• Vacuum Application: Apply a vacuum to the system to facilitate the removal of the remaining water and drive the polymerization to completion, increasing the molecular weight of the polyamide.

• Extrusion and Cooling: Once the desired viscosity is reached, the molten polyamide is extruded, cooled, and pelletized.

Quantitative Data for MXD-based Polyamides

The following table presents typical properties for polyamides derived from m-xylylenediamine (MXDA).

Property	Typical Value Range
Thermal Properties
Melting Temperature (Tm)	230 - 260 °C
Glass Transition Temp. (Tg)	80 - 120 °C
Mechanical Properties
Tensile Strength	70 - 100 MPa
Tensile Modulus	2.5 - 3.5 GPa
Elongation at Break	50 - 150 %

Note: Properties can vary significantly based on the specific diacid used in the polycondensation and the final molecular weight of the polymer.

Visualizing Synthesis Pathways

The following diagrams illustrate the logical workflows for the synthesis of high-performance materials from 1,3-dicyanobenzene.

Synthesis of Covalent Triazine Frameworks (CTFs)

Caption: Workflow for the synthesis of a Covalent Triazine Framework from 1,3-dicyanobenzene.

Pathway to Polyamides from 1,3-Dicyanobenzene

Caption: Two-step synthesis pathway from 1,3-dicyanobenzene to high-performance polyamides.

Application Notes and Protocols: 1,3-Dicyanobenzene as a Co-Curing Agent for High-Performance Epoxy Resins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxy resins are a critical class of thermosetting polymers renowned for their exceptional mechanical properties, chemical resistance, and adhesive strength.[1] The performance of an epoxy system is largely dictated by the curing agent used to crosslink the epoxy monomers. While conventional curing agents like amines and anhydrides are widely used, there is a continuous search for novel hardeners that can impart enhanced properties, particularly high-temperature stability.

This document details the application of 1,3-dicyanobenzene, also known as isophthalonitrile, as a co-curing agent for epoxy resins. While not a conventional standalone curing agent, 1,3-dicyanobenzene, in conjunction with traditional amine curing agents, can participate in the crosslinking process at elevated temperatures. This participation is primarily through the cyclotrimerization of its nitrile groups, forming a highly stable triazine ring structure integrated within the epoxy network. This process can significantly enhance the thermal stability and char yield of the resulting thermoset, making it suitable for demanding applications in aerospace, electronics, and advanced composites.

These application notes provide a comprehensive overview, experimental protocols, and expected outcomes for researchers interested in exploring the potential of 1,3-dicyanobenzene in developing high-performance epoxy systems.

Data Presentation

The following tables summarize the expected and comparative data for an epoxy resin system cured with a standard amine curing agent versus a system co-cured with 1,3-dicyanobenzene. The data is based on typical properties of high-performance epoxy systems and the known effects of incorporating nitrile-containing compounds.

Table 1: Typical Physical and Mechanical Properties

Property	Standard Epoxy System (Epoxy + Amine)	Epoxy System with 1,3-Dicyanobenzene (Epoxy + Amine + 1,3-DCB)	Test Method
Glass Transition Temperature (Tg)	180 - 220 °C	> 220 °C[2]	DSC/DMA
Tensile Strength	70 - 90 MPa	75 - 95 MPa	ASTM D638
Tensile Modulus	2.5 - 3.5 GPa	3.0 - 4.0 GPa	ASTM D638
Flexural Strength	120 - 150 MPa	130 - 160 MPa	ASTM D790
Flexural Modulus	3.0 - 4.0 GPa	3.5 - 4.5 GPa	ASTM D790

Table 2: Thermal Properties

Property	Standard Epoxy System (Epoxy + Amine)	Epoxy System with 1,3-Dicyanobenzene (Epoxy + Amine + 1,3-DCB)	Test Method
Decomposition Temperature (Td, 5% weight loss)	350 - 380 °C	> 400 °C	TGA
Char Yield at 800 °C (in N2)	15 - 25%	> 40%[2]	TGA
Coefficient of Thermal Expansion (CTE, below Tg)	50 - 70 µm/m·°C	40 - 60 µm/m·°C	TMA

Experimental Protocols

Materials

• Epoxy Resin: A standard diglycidyl ether of bisphenol A (DGEBA) based epoxy resin with an epoxy equivalent weight (EEW) of 180-190 g/eq.

• Amine Curing Agent: 4,4'-Diaminodiphenyl sulfone (DDS), a high-temperature aromatic amine curing agent.

• Co-curing Agent: 1,3-Dicyanobenzene (1,3-DCB), reagent grade.

Formulation

The formulation is based on a stoichiometric ratio of epoxy groups to active hydrogens from the amine curing agent. 1,3-Dicyanobenzene is added as a percentage of the total resin weight.

Example Formulation:

• Epoxy Resin (DGEBA): 100 parts by weight

• DDS: Stoichiometric amount calculated based on the EEW of the epoxy resin and the active hydrogen equivalent weight of DDS.

• 1,3-Dicyanobenzene: 10-30 parts by weight

Curing Procedure

• Mixing: The DGEBA epoxy resin is preheated to 120-130°C to reduce its viscosity. The DDS and 1,3-dicyanobenzene are then added and stirred until a homogeneous, clear mixture is obtained.

• Degassing: The mixture is degassed in a vacuum oven at 120°C for 15-20 minutes to remove any entrapped air bubbles.

• Curing: The degassed mixture is poured into preheated molds and cured using a multi-stage curing cycle to ensure complete reaction of both the amine and nitrile groups. A typical curing schedule is as follows:

  • 180°C for 2 hours

  • 200°C for 2 hours

  • Post-cure at 250°C for 4 hours

Characterization Methods

• Differential Scanning Calorimetry (DSC): To determine the curing profile and the glass transition temperature (Tg) of the cured material. A typical DSC scan is run from 30°C to 350°C at a heating rate of 10°C/min.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and char yield of the cured resin. The analysis is typically performed from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Dynamic Mechanical Analysis (DMA): To measure the viscoelastic properties of the cured material, including the storage modulus, loss modulus, and a more precise determination of the Tg.

• Fourier-Transform Infrared Spectroscopy (FTIR): To monitor the curing reaction by observing the disappearance of the epoxy and nitrile peaks and the appearance of new functional groups.

Visualizations

Caption: Proposed reaction pathway for the epoxy system co-cured with 1,3-dicyanobenzene.

Caption: A typical experimental workflow for the preparation and characterization of the cured epoxy resin.

Concluding Remarks

The use of 1,3-dicyanobenzene as a co-curing agent presents a promising avenue for the development of high-performance epoxy resins with superior thermal stability. The incorporation of triazine rings into the epoxy network through the cyclotrimerization of the nitrile groups at elevated temperatures is the key mechanism for this enhancement. The provided protocols offer a foundational framework for researchers to explore these systems. Further optimization of the formulation and curing cycle may be necessary to achieve the desired balance of properties for specific applications. It is recommended that all handling of these chemicals be performed in a well-ventilated fume hood with appropriate personal protective equipment.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation on the Curing and Thermal Properties of Epoxy/Amine/Phthalonitrile Blend [mdpi.com]

Application Notes and Protocols: The Role of Isophthalonitrile in the Manufacturing of High-Performance Synthetic Fibers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isophthalonitrile (IPN) is a versatile chemical intermediate that plays a crucial, albeit indirect, role in the synthesis of high-performance synthetic fibers. While not typically a direct monomer in polymerization, IPN serves as a key precursor for the production of monomers essential for manufacturing meta-aramid and polybenzimidazole (PBI) fibers. These advanced materials are renowned for their exceptional thermal stability, chemical resistance, and mechanical properties, making them indispensable in aerospace, protective apparel, and other demanding applications. This document provides detailed application notes on the synthetic pathways from isophthalonitrile to these high-performance fibers and outlines experimental protocols for the key chemical transformations involved.

Introduction: Isophthalonitrile as a Precursor to High-Performance Fiber Monomers

Isophthalonitrile's significance in the synthetic fiber industry stems from its efficient conversion into two key monomers:

• m-Phenylenediamine (B132917) (MPD): A critical diamine monomer for the synthesis of meta-aramid fibers, such as Nomex®.

• Diphenyl Isophthalate (B1238265) (DPI): An essential monomer for the production of polybenzimidazole (PBI) fibers, such as Celazole®.

The following sections detail the synthetic routes and provide protocols for these transformations and the subsequent polymerization and fiber spinning processes.

Isophthalonitrile in the Synthesis of Meta-Aramid Fibers (e.g., Nomex®)

Meta-aramid fibers are characterized by their excellent thermal and electrical insulation properties. The manufacturing process involves the polycondensation of m-phenylenediamine with isophthaloyl chloride. Isophthalonitrile can be converted to m-phenylenediamine through two primary routes.

Synthetic Pathway from Isophthalonitrile to m-Phenylenediamine

The conversion of isophthalonitrile to m-phenylenediamine can be achieved through a two-step process involving hydrolysis to isophthalamide (B1672271), followed by a Hofmann rearrangement.

Caption: Synthetic pathway from Isophthalonitrile to Meta-Aramid Fiber.

Experimental Protocols

Protocol 2.2.1: Hydrolysis of Isophthalonitrile to Isophthalamide

This protocol describes the conversion of isophthalonitrile to isophthalamide.

• Materials:

  • Isophthalonitrile (128 g)

  • Ethanol (B145695) (500 ml)

  • Sodium hydroxide (B78521) (5 g)

  • Ammonia (B1221849) water (50 ml)

• Procedure:

  • Dissolve 128 g of isophthalonitrile in 500 ml of ethanol in a reaction flask.

  • Add 5 g of sodium hydroxide to the solution.

  • Slowly add 50 ml of ammonia water dropwise to the mixture.

  • Heat the mixture to reflux and maintain for 5-6 hours until the reaction is complete (monitored by TLC or GC).

  • After the reaction, evaporate the solvent under reduced pressure.

  • Recrystallize the crude product from water to obtain pure isophthalamide. A yield of approximately 96% can be expected.[1]

Protocol 2.2.2: Hofmann Rearrangement of Isophthalamide to m-Phenylenediamine

This protocol details the conversion of isophthalamide to m-phenylenediamine via a Hofmann rearrangement. The reaction involves treating a primary amide with a halogen (bromine or chlorine) in a basic solution.[2]

• Materials:

  • Isophthalamide (82 g)

  • 10 M Sodium hydroxide solution (200 ml)

  • 10% Sodium hypochlorite (B82951) solution (735 g)

• Procedure:

  • In a reaction vessel, add 82 g of isophthalamide to 200 ml of 10 M sodium hydroxide solution at 10°C.

  • Slowly add 735 g of 10% sodium hypochlorite solution while maintaining the temperature at 10°C.

  • After the addition is complete, raise the temperature to 35°C and hold for 30 minutes.

  • Further, increase the temperature to 75°C.

  • Cool the reaction mixture and neutralize it.

  • Filter the resulting precipitate to obtain m-phenylenediamine. A yield of approximately 94% can be achieved.[1]

Protocol 2.2.3: Synthesis of Poly(m-phenylene isophthalamide) (Meta-Aramid)

This protocol describes the low-temperature solution polymerization of m-phenylenediamine and isophthaloyl chloride.

• Materials:

  • m-Phenylenediamine (MPD)

  • Isophthaloyl chloride (IPC)

  • N,N-dimethylacetamide (DMAc) (polymerization solvent)

• Procedure:

  • Dissolve m-phenylenediamine in DMAc in a polymerization reactor under a nitrogen atmosphere at a low temperature (e.g., -20°C).

  • Slowly add a stoichiometric amount of isophthaloyl chloride to the stirred solution.

  • Continue stirring for a set period (e.g., 30 minutes) to allow for polymerization, resulting in a polymer solution containing hydrogen chloride as a byproduct.

  • The resulting polymer solution (spin dope) is then neutralized, filtered, and extruded through a spinneret into a coagulation bath to form fibers.

  • The fibers are subsequently washed, dried, and drawn to achieve the desired mechanical properties.

Performance Data of Meta-Aramid Fibers (Nomex®)

The properties of meta-aramid fibers are critical for their application in protective clothing and insulation. The following table summarizes key performance data for Nomex® fibers.

Property	Value	Test Method / Conditions
Mechanical Properties
Tensile Strength	340 MPa (49,000 psi)	ASTM D638
Thermal Properties
Continuous Operating Temperature	up to 200°C (392°F)	DuPont Technical Data
Short-Term Exposure Temperature	up to 370°C (700°F)	DuPont Technical Data[3][4][5]
Decomposition Temperature	Does not melt, carbonizes	-
Chemical Properties
Resistance to Industrial Solvents	Excellent	-
Other Properties
Crystallinity	High	-

Isophthalonitrile in the Synthesis of Polybenzimidazole (PBI) Fibers (e.g., Celazole®)

PBI fibers are known for their exceptional thermal and chemical stability, retaining their integrity at very high temperatures. The synthesis of PBI involves the polycondensation of an aromatic tetraamine (B13775644) with a dicarboxylic acid derivative, typically diphenyl isophthalate.[6] Isophthalonitrile serves as a precursor to the isophthalate component.

Synthetic Pathway from Isophthalonitrile to Diphenyl Isophthalate

Isophthalonitrile is first hydrolyzed to isophthalic acid, which is then esterified with phenol (B47542) to produce diphenyl isophthalate.

Caption: Synthetic pathway from Isophthalonitrile to Polybenzimidazole Fiber.

Experimental Protocols

Protocol 3.2.1: Hydrolysis of Isophthalonitrile to Isophthalic Acid

This protocol describes the hydrolysis of isophthalonitrile to isophthalic acid. This can be achieved through chemical or biological methods. The following outlines a biocatalytic approach.

• Materials:

  • Isophthalonitrile

  • Rhodococcus sp. cells (as a source of nitrilase)

  • Phosphate (B84403) buffer (pH 6.8)

• Procedure:

  • Cultivate Rhodococcus sp. to induce nitrilase production.

  • Harvest the cells and suspend them in a phosphate buffer (pH 6.8).

  • Add isophthalonitrile to the cell suspension.

  • Maintain the reaction at a controlled temperature (e.g., 30°C) with agitation.

  • Monitor the reaction progress by measuring the formation of isophthalic acid.

  • Upon completion, separate the cells and isolate the isophthalic acid from the supernatant. This method can achieve high yields (e.g., 96.8%) without the formation of amide byproducts.[7][8]

Protocol 3.2.2: Synthesis of Diphenyl Isophthalate from Isophthalic Acid

This protocol details the synthesis of diphenyl isophthalate from isophthalic acid and diphenyl carbonate.

• Materials:

  • Isophthalic acid (30 g, 0.18 mole)

  • Diphenyl carbonate (232 g, 1.08 moles)

  • Stannous oxide (SnO) catalyst (0.12 g, 0.5 mole percent based on isophthalic acid)

• Procedure:

  • Charge a 500 ml flask equipped with a nitrogen inlet, mechanical stirrer, and distillation column with isophthalic acid, diphenyl carbonate, and stannous oxide.

  • Heat the mixture to 280°C for two hours under a nitrogen sparge, while continuously removing the phenol formed during the reaction.

  • After the reaction period, distill the mixture under vacuum (1 mm Hg) at 140°C to remove excess diphenyl carbonate.

  • Increase the temperature to 250°C under vacuum (1 mm Hg) to recover the diphenyl isophthalate product by distillation.[4][5][9]

Protocol 3.2.3: Synthesis of Polybenzimidazole (PBI)

This protocol outlines a two-stage melt polymerization process for producing PBI from diphenyl isophthalate and 3,3',4,4'-tetraaminobiphenyl (TAB).

• Materials:

  • Diphenyl isophthalate (DPIP)

  • 3,3',4,4'-tetraaminobiphenyl (TAB)

  • Triphenyl phosphite (B83602) (TPP) (catalyst)

• Procedure (First Stage - Prepolymer Formation):

  • In a flask, combine diphenyl isophthalate, 3,3',4,4'-tetraaminobiphenyl, and triphenyl phosphite.

  • Degas the flask and fill it with nitrogen multiple times.

  • Heat the flask to 300°C with stirring.

  • Continue heating until the evolution of condensate slows and the viscosity of the mixture increases, indicating the formation of a prepolymer.

  • Cool the prepolymer to room temperature and grind it into a powder.

• Procedure (Second Stage - Polymerization):

  • Place the ground prepolymer in a flask, degas, and fill with nitrogen.

  • Heat the prepolymer with stirring to 360-380°C and hold for a specified time (e.g., 1 hour) to achieve the final high molecular weight PBI polymer.[10]

Performance Data of Polybenzimidazole (PBI) Fibers (Celazole®)

PBI fibers are distinguished by their exceptional performance at extreme temperatures. The table below summarizes the key properties of Celazole® PBI.

Property	Value	Test Method / Conditions
Mechanical Properties
Tensile Strength	138 MPa (20,000 psi)	ASTM D638
Tensile Modulus	5,861 MPa (850,000 psi)	ASTM D638
Elongation	3 %	ASTM D638
Compressive Strength	345 MPa (50,000 psi)	ASTM D695, 10% Def.
Thermal Properties
Glass Transition Temperature (Tg)	427 °C (800 °F)	ASTM D3418
Continuous Service Temperature in Air	316 °C (600 °F)	Long Term
Electrical Properties
Dielectric Strength	22 kV/mm (550 Volts/mil)	ASTM D149
Chemical Properties
Water Absorption (24 hr)	0.4 %	ASTM D570(2)

Data sourced from Celazole® PBI Material Data Sheets.[11][12][13][14]

Conclusion

Isophthalonitrile is a valuable starting material in the production of high-performance synthetic fibers. Its conversion to key monomers, m-phenylenediamine and diphenyl isophthalate, enables the synthesis of meta-aramid and polybenzimidazole fibers, respectively. The protocols provided herein offer a guide for the laboratory-scale synthesis of these important materials, highlighting the critical role of isophthalonitrile in the advanced polymer industry. The exceptional properties of the resulting fibers underscore the importance of these synthetic pathways for developing materials for extreme environments.

References

• 1. CN111100012B - Method for preparing m-phenylenediamine - Google Patents [patents.google.com]
• 2. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 3. flashwildfireservices.ca [flashwildfireservices.ca]
• 4. Nomex® Fiber: What Is The Maximum Temperature It Can Withstand? — CrewBoss P.P.E. [crewbossppe.com]
• 5. Nomex - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Biosynthesis of terephthalic acid, isophthalic acid and their derivatives from the corresponding dinitriles by tetrachloroterephthalonitrile-induced Rhodococcus sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. dupont.com [dupont.com]
• 10. EP0177182A2 - Two-stage process for producing polybenzimidazoles from dicarboxylic component - Google Patents [patents.google.com]
• 11. professionalplastics.com [professionalplastics.com]
• 12. dielectricmfg.com [dielectricmfg.com]
• 13. imetra.com [imetra.com]
• 14. infinityseal.com [infinityseal.com]

Application Notes and Protocols: 1,3-Dicyanobenzene as a Versatile Building Block in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dicyanobenzene, also known as isophthalonitrile, is a highly versatile and commercially available aromatic building block in organic synthesis. Its two nitrile functionalities, positioned in a meta-relationship on the benzene (B151609) ring, provide a unique platform for the construction of a diverse array of complex molecules. The nitrile groups can be readily transformed into a variety of other functional groups, including amines, amides, carboxylic acids, and heterocycles, making 1,3-dicyanobenzene a valuable precursor for the synthesis of agrochemicals, high-performance polymers, ligands for catalysis, and functional materials such as photosensitizers and metal-organic frameworks (MOFs). This document provides detailed application notes and experimental protocols for the utilization of 1,3-dicyanobenzene in the synthesis of several key chemical entities.

Applications of 1,3-Dicyanobenzene

The strategic placement of the two nitrile groups on the aromatic ring allows for the synthesis of a wide range of derivatives with applications in various fields of chemistry.

Precursor for Diamines and Polyamides

The reduction of the nitrile groups in 1,3-dicyanobenzene provides a straightforward route to m-xylylenediamine (B75579), a key monomer in the production of polyamides. These polymers exhibit excellent mechanical and thermal properties.

Synthesis of Heterocyclic Compounds

1,3-Dicyanobenzene serves as a precursor for the synthesis of various heterocyclic compounds. A notable example is the formation of bis(oxazoline) ligands, which are widely used in asymmetric catalysis.

Agrochemical Synthesis

A significant industrial application of 1,3-dicyanobenzene is in the production of the broad-spectrum fungicide chlorothalonil (B1668833) (2,4,5,6-tetrachloroisophthalonitrile).[1] This involves the direct chlorination of the aromatic ring.

Ligand and Complex Synthesis

The nitrile groups can act as coordinating sites or be converted into other ligating functionalities, enabling the synthesis of ligands for metal complexes, including photosensitizers like phthalocyanines.

Building Block for Functional Materials

Derivatives of 1,3-dicyanobenzene, such as 1,3-diisocyanobenzene, are utilized in the construction of advanced materials like metal-organic frameworks (MOFs), which have applications in gas storage and separation.

Experimental Protocols

The following sections provide detailed experimental protocols for the synthesis of key derivatives from 1,3-dicyanobenzene.

Protocol 1: Synthesis of m-Xylylenediamine by Hydrogenation

This protocol describes the catalytic hydrogenation of 1,3-dicyanobenzene to produce m-xylylenediamine.

Reaction Scheme:

Caption: Catalytic hydrogenation of 1,3-dicyanobenzene.

Materials and Methods:

A fixed-bed hydrogenation reactor is charged with a catalyst bed.[2] A solution of 1,3-dicyanobenzene (isophthalonitrile) in an organic amide solvent (e.g., N-methyl-2-pyrrolidone) is prepared.[2] This solution is then introduced into the reactor along with hydrogen gas. The reaction is carried out under elevated temperature and pressure.

Quantitative Data:

Parameter	Value	Reference
Substrate	1,3-Dicyanobenzene (500 g)	[2]
Solvent	N-methyl-2-pyrrolidone (2760 ml)	[2]
Catalyst	Cobalt, Nickel, Titanium, Rhodium on silica (B1680970) gel	[2]
Temperature	86 °C	[2]
Pressure	8.2 MPa	[2]
Hydrogen Flow Rate	70.5 L/h	[2]
Substrate Flow Rate	14 g/h	[2]
Yield	99.96%	[2]

Characterization:

The product, m-xylylenediamine, can be characterized by standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Synthesis of Polyamide from m-Xylylenediamine and Adipic Acid

This protocol details the melt polycondensation of m-xylylenediamine with adipic acid to form a polyamide.

Reaction Workflow:

Caption: Workflow for polyamide synthesis and characterization.

Materials and Methods:

Equimolar amounts of m-xylylenediamine and adipic acid are charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a condenser. The mixture is heated under a nitrogen atmosphere to a temperature of approximately 220-280°C to initiate the melt polycondensation. Water, the byproduct of the reaction, is continuously removed. After an initial period of reaction under nitrogen, a vacuum is applied to facilitate the removal of the remaining water and drive the polymerization to completion, resulting in a high molecular weight polymer.

Quantitative Data (Representative):

Parameter	Value
Monomers	m-Xylylenediamine, Adipic Acid (1:1 molar ratio)
Temperature	220-280 °C
Reaction Time	2-4 hours
Pressure	Atmospheric (initial), then vacuum
Resulting Polymer	Poly(m-xylylene adipamide) (MXD6)

Characterization:

The resulting polyamide can be characterized for its molecular weight and polydispersity index (PDI) using Gel Permeation Chromatography (GPC). Thermal properties such as the glass transition temperature (Tg) and melting temperature (Tm) can be determined by Differential Scanning Calorimetry (DSC). Thermogravimetric Analysis (TGA) can be used to assess the thermal stability of the polymer.

Protocol 3: Synthesis of a Zinc Phthalocyanine (B1677752) Photosensitizer

This protocol describes a representative synthesis of a zinc phthalocyanine derivative from a substituted dicyanobenzene precursor, which can be conceptually derived from 1,3-dicyanobenzene. Phthalocyanines are potent photosensitizers with applications in photodynamic therapy and materials science.

General Synthetic Approach:

Caption: Synthesis of a metallophthalocyanine.

Materials and Methods:

A substituted phthalonitrile (B49051) (dicyanobenzene derivative) is heated with a metal salt, such as zinc acetate, in a high-boiling solvent (e.g., quinoline) or in the absence of a solvent at high temperatures. A catalytic amount of a base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) can be added to facilitate the cyclotetramerization reaction. The crude product is then purified by column chromatography.

Quantitative Data (Example for a Tetranitro Zinc(II) Phthalocyanine): [3]

Parameter	Value	Reference
Substrate	4-Nitrophthalonitrile	[3]
Metal Salt	Zinc Acetate	[3]
Catalyst	DBU	[3]
Solvent	N,N-dimethylformamide (DMF)	[3]
Temperature	Reflux	[3]
Yield	72%	[3]

Characterization:

The synthesized zinc phthalocyanine can be characterized by UV-Vis spectroscopy, which will show the characteristic Q-band absorption in the red region of the spectrum (around 600-700 nm).[2][3][4] Infrared (IR) spectroscopy can confirm the formation of the phthalocyanine macrocycle. NMR spectroscopy and mass spectrometry are also used for structural elucidation.[2][3]

Protocol 4: Hypothetical Synthesis of a Metal-Organic Framework (MOF) using a 1,3-Dicyanobenzene Derivative

This protocol outlines a hypothetical solvothermal synthesis of a MOF using 1,3-diisocyanobenzene, which can be prepared from 1,3-dicyanobenzene, as the organic linker.

Synthesis Workflow:

Caption: General workflow for MOF synthesis.

Materials and Methods:

A metal salt (e.g., zinc nitrate (B79036) hexahydrate) and the organic linker (1,3-diisocyanobenzene) are dissolved in a high-boiling solvent such as N,N-dimethylformamide (DMF). The solution is sealed in a Teflon-lined autoclave and heated to a specific temperature for a designated period. During this solvothermal reaction, the metal ions and organic linkers self-assemble into a crystalline MOF structure. After cooling, the crystalline product is isolated by filtration or centrifugation, washed with fresh solvent, and then activated by heating under vacuum to remove the solvent molecules from the pores.

Hypothetical Quantitative Data:

Parameter	Value
Metal Salt	Zinc Nitrate Hexahydrate (0.150 g)
Organic Linker	1,3-Diisocyanobenzene (0.065 g)
Solvent	DMF (20 mL)
Temperature	110 °C
Reaction Time	24 hours
Activation	150 °C under vacuum for 12 hours

Characterization:

The crystallinity and phase purity of the MOF can be confirmed by Powder X-ray Diffraction (PXRD). The porosity and surface area are typically determined by nitrogen adsorption-desorption isotherms (BET analysis). Thermogravimetric Analysis (TGA) is used to assess the thermal stability of the framework.

Conclusion

1,3-Dicyanobenzene is a cost-effective and highly versatile building block that provides access to a wide range of valuable chemical compounds. The protocols and application notes provided herein demonstrate its utility in the synthesis of polymers, agrochemicals, photosensitizers, and advanced materials. The reactivity of its nitrile groups allows for a multitude of chemical transformations, making it an indispensable tool for researchers and professionals in organic synthesis and materials science. Further exploration of the reactivity of 1,3-dicyanobenzene is expected to lead to the development of novel molecules with unique properties and applications.

References

• 1. DSpace [dr.lib.iastate.edu]
• 2. osti.gov [osti.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Ammoxidation of m-Xylene to Isophthalonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of isophthalonitrile (IPN) via the vapor-phase ammoxidation of m-xylene (B151644). The information is compiled from various sources to guide researchers in setting up and conducting experiments, as well as in understanding the key parameters that influence the reaction's efficiency and selectivity.

Introduction

The ammoxidation of m-xylene is a crucial industrial process for the production of isophthalonitrile, a valuable intermediate in the synthesis of high-performance polymers, resins, and agricultural chemicals. The reaction involves the catalytic conversion of m-xylene in the presence of ammonia (B1221849) and an oxygen source, typically air, at elevated temperatures. The choice of catalyst and optimization of reaction conditions are paramount for achieving high yields of isophthalonitrile while minimizing the formation of byproducts such as m-tolunitrile (MTN), benzonitrile, and carbon oxides (COx).

This document outlines several effective catalytic systems and provides detailed protocols for their preparation and use in the ammoxidation of m-xylene.

Catalytic Systems and Performance Data

Several catalyst systems have been developed for the ammoxidation of m-xylene, with vanadium-based catalysts being the most prominent. The following tables summarize the performance of different catalysts under various reaction conditions.

Table 1: V-Ce Composite Oxide Catalysts

Catalyst Composition (Atomic Ratio)	Reaction Temp. (°C)	m-Xylene Conv. (%)	IPN Selectivity (%)	IPN Yield (%)	Reference
V₁Ce₀.₈/SiO₂	Not Specified	Not Specified	Not Specified	60.0	[1]
V₁Ce₀.₈Mo₀.₁/SiO₂	Not Specified	Not Specified	Not Specified	62.5	[1]

Note: The addition of Mo as a promoter to the V-Ce catalyst was found to suppress the formation of COx and improve the IPN yield.[1] The presence of the CeVO₄ crystal phase is crucial for high IPN yield, while the appearance of CeO₂ decreases selectivity.[1]

Table 2: V-Cr Mixed Oxide Catalysts

Catalyst	Reaction Temp. (°C)	Reactant Molar Ratio (m-xylene:NH₃:O₂)	WHSV (h⁻¹)	m-Xylene Conv. (%)	IPN Selectivity (%)	Reference
Commercial V–Cr mixed oxide	400	Varied	0.37	Not specified	Not specified	[2]

Note: A kinetic study on a commercial V-Cr mixed oxide catalyst revealed that the selective ammoxidation to IPN has a higher activation energy (170.6 kJ mol⁻¹) compared to the formation of m-tolunitrile (117.5 kJ mol⁻¹) and CO₂ (122.9 kJ mol⁻¹).[2] This suggests that higher temperatures favor the formation of isophthalonitrile.

Table 3: Vanadium Bronze Catalysts

Catalyst	Reaction Temp. (°C)	Reactant Molar Ratio (NH₃:m-xylene / O₂:m-xylene)	Feed Concentration (vol%)	IPN Yield (%)	Reference
Alkali metal vanadium bronze on α-alumina	375 - 500	≤ 3:1 / ≤ 3:1	3-10% m-xylene, 7-25% NH₃, 10-20% O₂	High	[3][4]
Sodium vanadium bronze on α-alumina (Nb₂O₅ promoted)	375 - 425	2:1 to 6:1 / Not specified	3-10% m-xylene, 7-25% NH₃, 10-20% O₂	High dinitrile yields	[4]

Note: Vanadium bronze catalysts are effective in minimizing the formation of carbon oxides.[3] Niobium can be used as a promoter to enhance the dinitrile yield.[4]

Experimental Protocols

This section provides detailed methodologies for catalyst preparation and the ammoxidation reaction.

Catalyst Preparation

Protocol 1: V-Ce Composite Oxide Catalyst via Spray Drying [1]

• Precursor Solution Preparation: Prepare an aqueous solution containing the desired molar ratios of vanadium and cerium precursors (e.g., ammonium (B1175870) metavanadate and cerium nitrate). A silica (B1680970) sol can be added as a support. For promoted catalysts, a molybdenum precursor (e.g., ammonium molybdate) is also added.

• Spray Drying: The precursor solution is fed into a spray dryer to produce microspherical catalyst particles.

• Calcination: The dried particles are calcined in air at a specified temperature and duration to form the final composite oxide catalyst.

Protocol 2: Alkali Metal Vanadium Bronze on α-Alumina [3][4]

• Impregnation: Impregnate α-alumina support with an aqueous solution of an alkali metal vanadate (B1173111) (e.g., sodium vanadate). For promoted catalysts, a niobium precursor can be co-impregnated.[4]

• Drying: Dry the impregnated support to remove water.

• Calcination: Calcine the dried material in air at a high temperature (e.g., 500-600 °C) for several hours to form the vanadium bronze phase.

Ammoxidation Reaction

The ammoxidation of m-xylene is typically carried out in a fixed-bed or fluidized-bed reactor.

Protocol 3: Ammoxidation in a Fixed-Bed Reactor [2][3]

• Reactor Setup: A quartz or stainless steel tube reactor is packed with a known amount of catalyst. The catalyst bed is typically supported by inert packing material.

• Preheating: The reactor is heated to the desired reaction temperature (typically 375-500 °C) under a flow of an inert gas like nitrogen.[3]

• Reactant Feed: A gaseous mixture of m-xylene, ammonia, and air (or oxygen diluted with an inert gas) is introduced into the reactor at controlled flow rates to achieve the desired molar ratios and space velocity. m-Xylene is typically vaporized and mixed with the other gases before entering the reactor.

• Reaction: The reaction is allowed to proceed for a set period. The reactor temperature should be carefully monitored and controlled.

• Product Collection and Analysis: The reactor effluent is cooled to condense the liquid products (isophthalonitrile, m-tolunitrile, unreacted m-xylene, etc.). The gaseous products (CO, CO₂) are typically analyzed by gas chromatography (GC). The liquid products are also analyzed by GC to determine the conversion of m-xylene and the selectivity to different products.

Visualizations

Diagram 1: Experimental Workflow for m-Xylene Ammoxidation

Caption: Workflow for the ammoxidation of m-xylene to isophthalonitrile.

Diagram 2: Simplified Reaction Pathway

Caption: Simplified reaction pathway for m-xylene ammoxidation.

Conclusion

The successful synthesis of isophthalonitrile from m-xylene via ammoxidation is highly dependent on the selection of an appropriate catalyst and the fine-tuning of reaction parameters. Vanadium-based catalysts, particularly those promoted with elements like cerium and molybdenum, have demonstrated high activity and selectivity. The provided protocols and data serve as a comprehensive guide for researchers to design and execute experiments in this field. Careful control of temperature, reactant ratios, and space velocity is critical for maximizing the yield of the desired dinitrile product while minimizing the formation of unwanted byproducts.

References

• 1. Gas Phase Ammoxidation of meta-Xylene to Isophthalonitrile over V-Ce Composite Oxides-Academax [exhibition.academax.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US3959337A - Ammoxidation process - Google Patents [patents.google.com]
• 4. US3959336A - Ammoxidation process - Google Patents [patents.google.com]

Application Notes and Protocols: 1,3-Dicyanobenzene in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-dicyanobenzene as a ligand in coordination chemistry. While its application is an emerging area, this document outlines its potential in forming coordination polymers and Metal-Organic Frameworks (MOFs), with prospective applications in catalysis and luminescence. The protocols provided are based on established methodologies for analogous ligands and serve as a detailed guide for the synthesis and characterization of novel materials based on 1,3-dicyanobenzene.

Introduction to 1,3-Dicyanobenzene as a Ligand

1,3-Dicyanobenzene, also known as isophthalonitrile, is a versatile organic linker for the construction of coordination compounds. Its two nitrile groups, positioned at the 1 and 3 positions of the benzene (B151609) ring, can coordinate to metal centers, acting as monodentate or bridging ligands. This bifunctional nature allows for the formation of extended one-, two-, or three-dimensional structures, such as coordination polymers and MOFs. The rigidity of the phenyl ring and the linear coordination preference of the nitrile groups can lead to predictable and well-defined network topologies.

The electron-withdrawing nature of the cyano groups influences the electronic properties of the resulting metal complexes, which can be exploited in applications such as catalysis and sensing. Furthermore, the aromatic core of the ligand can impart luminescent properties to the coordination materials.

Applications in Coordination Chemistry

The primary application of 1,3-dicyanobenzene in coordination chemistry is as a building block for extended network structures.

Synthesis of Coordination Polymers and Metal-Organic Frameworks (MOFs)

1,3-Dicyanobenzene is a suitable ligand for the solvothermal synthesis of crystalline coordination polymers and MOFs. By reacting 1,3-dicyanobenzene with various metal salts in a high-boiling point solvent at elevated temperatures, it is possible to obtain crystalline materials with porous structures. The properties of these materials, such as pore size, surface area, and thermal stability, are dictated by the choice of metal ion, the solvent system, and the reaction conditions.

Luminescent Materials

Coordination frameworks incorporating aromatic ligands like 1,3-dicyanobenzene often exhibit luminescence. The emission properties can originate from the organic linker itself (ligand-centered luminescence), from the metal center, or from charge transfer transitions between the metal and the ligand. These luminescent MOFs have potential applications in chemical sensing, where the presence of specific analytes can cause a change in the emission intensity or wavelength.

Heterogeneous Catalysis

The porous nature of MOFs synthesized with 1,3-dicyanobenzene can be exploited in heterogeneous catalysis. The framework can provide a high concentration of active sites (the metal nodes) within a confined environment. While specific catalytic applications of 1,3-dicyanobenzene-based MOFs are still under exploration, related systems have shown activity in various organic transformations. For instance, palladium complexes involving dicyanobenzene derivatives have been noted in arylation reactions.[1]

Experimental Protocols

The following protocols are representative methodologies for the synthesis and characterization of a hypothetical zinc-based MOF using 1,3-dicyanobenzene, hereafter referred to as DCB-MOF-1 .

Solvothermal Synthesis of DCB-MOF-1

This protocol details the solvothermal synthesis of a crystalline coordination polymer from 1,3-dicyanobenzene and zinc nitrate (B79036).

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• 1,3-Dicyanobenzene (C₈H₄N₂)

• N,N-Dimethylformamide (DMF)

• Methanol (B129727) (for washing)

• Teflon-lined stainless steel autoclave (23 mL)

• Programmable oven

• Centrifuge

• Vacuum oven

Procedure:

• Preparation of Precursor Solution:

  • In a 20 mL glass vial, dissolve 0.150 g of zinc nitrate hexahydrate in 10 mL of DMF.

  • In a separate 20 mL glass vial, dissolve 0.064 g of 1,3-dicyanobenzene in 10 mL of DMF.

  • Combine the two solutions in a single vial and sonicate for 5 minutes to ensure a homogeneous mixture.

• Solvothermal Reaction:

  • Transfer the precursor solution into a 23 mL Teflon-lined stainless steel autoclave.

  • Seal the autoclave tightly.

  • Place the autoclave in a programmable oven and heat to 120 °C at a rate of 5 °C/min.

  • Maintain the temperature at 120 °C for 48 hours.

  • After 48 hours, cool the oven down to room temperature at a rate of 5 °C/min.

• Product Isolation and Washing:

  • Carefully retrieve the autoclave from the oven and allow it to cool completely to room temperature.

  • Open the autoclave and collect the crystalline product by centrifugation at 8000 rpm for 10 minutes.

  • Discard the supernatant.

  • Wash the collected crystals by re-dispersing them in 15 mL of fresh DMF and centrifuging again. Repeat this step three times.

  • To exchange the solvent, wash the crystals with 15 mL of methanol three times using the same centrifugation procedure.

• Activation:

  • After the final methanol wash, place the crystalline product in a vacuum oven.

  • Activate the MOF by heating under vacuum at 150 °C for 12 hours to remove any residual solvent from the pores.

  • The resulting fine powder is the activated DCB-MOF-1 .

Solvothermal synthesis workflow for DCB-MOF-1.

Characterization Protocols

a) Powder X-ray Diffraction (PXRD)

• Purpose: To confirm the crystallinity and phase purity of the synthesized MOF.

• Procedure:

  • Grind a small amount of the activated DCB-MOF-1 into a fine powder.

  • Mount the powder on a zero-background sample holder.

  • Collect the PXRD pattern using a diffractometer with Cu Kα radiation (λ = 1.5406 Å) over a 2θ range of 5° to 50°.

  • Compare the experimental pattern with a simulated pattern from single-crystal X-ray diffraction data (if available) or with patterns of known MOF structures to identify the phase.

b) Thermogravimetric Analysis (TGA)

• Purpose: To determine the thermal stability of the MOF and to confirm the removal of guest solvent molecules after activation.

• Procedure:

  • Place 5-10 mg of the activated DCB-MOF-1 in an alumina (B75360) TGA pan.

  • Heat the sample from room temperature to 600 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

  • Analyze the resulting TGA curve to identify the temperature at which the framework starts to decompose.

c) Nitrogen Adsorption-Desorption Analysis

• Purpose: To determine the surface area and porosity of the MOF.

• Procedure:

  • Place approximately 100 mg of the activated DCB-MOF-1 in a sample tube.

  • Degas the sample at 150 °C under vacuum for 12 hours.

  • Measure the nitrogen adsorption-desorption isotherm at 77 K.

  • Calculate the BET surface area from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3.

  • Determine the total pore volume from the amount of nitrogen adsorbed at a relative pressure of approximately 0.99.

Quantitative Data Presentation

The following tables summarize typical quantitative data for a hypothetical zinc-based MOF constructed with 1,3-dicyanobenzene (DCB-MOF-1 ). These values are representative of similar porous coordination polymers.

Table 1: Structural and Physical Properties of DCB-MOF-1

Property	Value	Method of Analysis
Formula	Zn₄O(C₈H₄N₂)₃(Solvent)ₓ	Single-Crystal X-ray Diffraction (SC-XRD)
Crystal System	Cubic	Powder X-ray Diffraction (PXRD)
Space Group	To be determined	PXRD
BET Surface Area	1000 - 1600 m²/g	N₂ Adsorption at 77 K
Pore Volume	0.5 - 0.8 cm³/g	N₂ Adsorption at 77 K
Thermal Stability	~350 °C	Thermogravimetric Analysis (TGA)

Table 2: Spectroscopic Data for DCB-MOF-1

Spectroscopic Technique	Characteristic Peaks/Signals
FT-IR (cm⁻¹)	~2230 (C≡N stretch), ~1600 (aromatic C=C stretch)
Solid-State ¹³C NMR (ppm)	~118 (C≡N), ~130-140 (aromatic carbons)

Logical Relationships in MOF Design and Application

The design of functional MOFs involves a logical progression from the selection of building blocks to the final application. This can be visualized as a pathway where the properties of the ligand and metal directly influence the structure and, consequently, the function of the resulting material.

Logical pathway from MOF components to applications.

References

• 1. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,3-Dicyanobenzene

This technical support center is designed to assist researchers, scientists, and drug development professionals in improving the yield of 1,3-dicyanobenzene synthesis. It provides detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data-driven insights to address common challenges encountered during laboratory-scale synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common laboratory-scale methods for synthesizing 1,3-dicyanobenzene?

A1: The most common laboratory-scale methods for synthesizing 1,3-dicyanobenzene are the Sandmeyer reaction starting from 1,3-diaminobenzene, and the Rosenmund-von Braun reaction using 1,3-dibromobenzene (B47543). For larger-scale synthesis, ammoxidation of m-xylene (B151644) is a prevalent industrial method, which can also be adapted for laboratory settings.

Q2: I am getting a low yield in my 1,3-dicyanobenzene synthesis. What are the general factors I should investigate?

A2: Low yields in 1,3-dicyanobenzene synthesis can stem from several factors, applicable to most methods. Key areas to investigate include:

• Purity of starting materials: Impurities in the starting materials can lead to side reactions and lower the yield.

• Reaction temperature: The temperature for these reactions is often critical. Deviations can lead to incomplete reactions or the formation of byproducts.

• Anhydrous conditions: For methods like the Rosenmund-von Braun reaction, the presence of water can significantly reduce the yield.

• Quality of reagents: For instance, in the Rosenmund-von Braun reaction, the quality of the cuprous cyanide is crucial.

Q3: What are the typical side products I might encounter, and how can I minimize them?

A3: The formation of side products is a common issue. In the Sandmeyer reaction, biaryl compounds can be formed. The Rosenmund-von Braun reaction may result in incomplete substitution, yielding 3-bromobenzonitrile, or hydrolysis of the nitrile groups to carboxylic acids at high temperatures. In the ammoxidation of m-xylene, m-tolunitrile is a notable byproduct. Minimizing these often involves strict control of reaction conditions such as temperature and reaction time.

Q4: How can I effectively purify the synthesized 1,3-dicyanobenzene?

A4: Recrystallization is a common and effective method for purifying 1,3-dicyanobenzene. The choice of solvent is crucial for successful recrystallization. A good solvent will dissolve the compound well at high temperatures but poorly at low temperatures. Common solvents to test include ethanol, water, or a mixed solvent system like ethanol-water. Sublimation is another potential purification method for this compound.[1]

Troubleshooting Guides

Sandmeyer Reaction

Issue: Low yield of 1,3-dicyanobenzene.

Potential Cause	Troubleshooting Step
Incomplete diazotization of 1,3-diaminobenzene.	Ensure the reaction temperature is maintained between 0-5 °C during the addition of sodium nitrite (B80452). Test for the presence of excess nitrous acid using starch-iodide paper to confirm complete diazotization.
Decomposition of the diazonium salt.	Use the diazonium salt solution immediately after preparation and maintain a low temperature throughout the process.
Suboptimal pH for the cyanation reaction.	The pH of the copper(I) cyanide solution should be carefully controlled to ensure the stability of the cyanide complex and promote the reaction.
Formation of biaryl byproducts.	This is a known side reaction in Sandmeyer reactions.[2][3] Optimizing the addition rate of the diazonium salt solution to the copper cyanide solution can help minimize this.

Rosenmund-von Braun Reaction

Issue: Incomplete conversion to 1,3-dicyanobenzene.

Potential Cause	Troubleshooting Step
Insufficient reaction temperature.	The Rosenmund-von Braun reaction often requires high temperatures (150-250 °C).[4] Gradually increase the temperature in 10-20 °C increments and monitor the reaction progress by TLC or HPLC.
Poor quality of cuprous cyanide (CuCN).	Use fresh, high-purity CuCN. Old or partially oxidized CuCN can be less reactive.[4]
Presence of water in the reaction mixture.	Ensure all glassware is thoroughly dried and use an anhydrous solvent. Traces of water can interfere with the reaction.[4]
Deactivation of the aryl halide.	For some substrates, the reactivity of the aryl halide can be an issue. Consider using a more reactive starting material (e.g., aryl iodide instead of aryl bromide) if possible.

Issue: Formation of significant byproducts.

Potential Cause	Troubleshooting Step
Hydrolysis of the cyano group to a carboxylic acid.	This can occur at very high temperatures in the presence of trace amounts of water. Ensure anhydrous conditions and consider if a slightly lower reaction temperature can be used while still achieving good conversion.
Formation of mono-cyanated product (3-bromobenzonitrile).	This indicates an incomplete reaction. Increase the reaction time or temperature as suggested for low conversion. Ensure a sufficient excess of CuCN is used.

Experimental Protocols

Protocol 1: Sandmeyer Reaction for 1,3-Dicyanobenzene Synthesis

This protocol outlines the synthesis of 1,3-dicyanobenzene from 1,3-diaminobenzene.

Materials:

• 1,3-Diaminobenzene

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Copper(I) cyanide (CuCN)

• Sodium cyanide (NaCN) (Caution: Highly Toxic)

• Ice

• Starch-iodide paper

• Sodium hydroxide (B78521) (NaOH) solution

• Organic solvent for extraction (e.g., dichloromethane (B109758) or diethyl ether)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Diazotization:

  • In a flask, dissolve a specific amount of 1,3-diaminobenzene in a solution of hydrochloric acid and water.

  • Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature does not exceed 5 °C.

  • After the addition is complete, stir the mixture for an additional 15-20 minutes at 0-5 °C.

  • Check for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess).

• Preparation of the Cyanide Solution:

  • In a separate flask, prepare a solution of copper(I) cyanide and sodium cyanide in water. (EXTREME CAUTION: Handle cyanides in a well-ventilated fume hood with appropriate personal protective equipment).

• Sandmeyer Reaction:

  • Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring. A reaction is indicated by the evolution of nitrogen gas.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat it gently (e.g., 50-60 °C) for about 30-60 minutes to ensure the reaction goes to completion.

• Work-up and Purification:

  • Cool the reaction mixture and neutralize it with a sodium hydroxide solution.

  • Extract the product with an organic solvent.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude 1,3-dicyanobenzene.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol-water).

Protocol 2: Rosenmund-von Braun Reaction for 1,3-Dicyanobenzene Synthesis

This protocol describes the synthesis of 1,3-dicyanobenzene from 1,3-dibromobenzene.

Materials:

• 1,3-Dibromobenzene

• Copper(I) cyanide (CuCN)

• High-boiling polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)), anhydrous

• Inert gas (Nitrogen or Argon)

• Ferric chloride (FeCl₃) solution (for work-up)

• Ammonia (B1221849) solution (for work-up)

• Organic solvent for extraction

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1,3-dibromobenzene and copper(I) cyanide (typically 2.0-2.5 equivalents).

  • Add the anhydrous high-boiling solvent.

  • Flush the apparatus with an inert gas.

• Reaction:

  • Heat the reaction mixture to 140-160 °C with vigorous stirring. The Rosenmund-von Braun reaction often requires high temperatures to proceed at a reasonable rate.[4]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Purification:

  • After the reaction is complete (as indicated by the disappearance of the starting material), cool the mixture to room temperature.

  • Pour the reaction mixture into a solution of ferric chloride to complex with the excess cyanide.

  • Neutralize the mixture with an ammonia solution.

  • Extract the product with an organic solvent.

  • Wash the organic layer with water and brine.

  • Dry the organic layer and remove the solvent to obtain the crude product.

  • Purify the crude 1,3-dicyanobenzene by recrystallization.

Data Presentation

Table 1: Effect of Reaction Temperature on Yield in Ammoxidation of m-Xylene

Reaction Temperature (°C)	Conversion of m-Xylene (%)	Selectivity for 1,3-Dicyanobenzene (%)	Yield of 1,3-Dicyanobenzene (%)
320	~90	~60	~54
350	~95	~75	~71
380	>98	~85	~83

Note: Data is illustrative and based on trends reported in the literature. Actual yields may vary depending on other reaction parameters such as catalyst, and reactant ratios.[5][6]

Mandatory Visualizations

Experimental Workflow for Sandmeyer Reaction

Caption: General experimental workflow for the synthesis of 1,3-dicyanobenzene via the Sandmeyer reaction.

Troubleshooting Logic for Low Yield in Rosenmund-von Braun Reaction

Caption: Troubleshooting workflow for addressing low yield in the Rosenmund-von Braun synthesis.

References

• 1. Impurities Analysis : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. Home Page [chem.ualberta.ca]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. yonsei.elsevierpure.com [yonsei.elsevierpure.com]

Technical Support Center: Synthesis of Isophthalonitrile

Welcome to the Technical Support Center for Isophthalonitrile Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the common challenges and side reactions encountered during the synthesis of isophthalonitrile.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial method for synthesizing isophthalonitrile?

A1: The primary industrial route for isophthalonitrile synthesis is the vapor-phase ammoxidation of m-xylene (B151644).[1] This process involves reacting m-xylene with ammonia (B1221849) and an oxygen-containing gas (typically air) at elevated temperatures in the presence of a catalyst.[1][2]

Q2: What are the typical catalysts used in the ammoxidation of m-xylene?

A2: The catalysts are crucial for this reaction and often consist of mixed metal oxides. Vanadium-based catalysts, such as those containing vanadium and chromium, are commonly employed.[1][3] Catalysts comprising vanadium or molybdenum oxides deposited on a carrier like alumina (B75360) are also used.[4] Some systems utilize catalysts containing Fe-Sb-V oxides or V-Cr-B-Mo oxides.[2]

Q3: What are the major side reactions and byproducts in isophthalonitrile synthesis via ammoxidation?

A3: Several side reactions can occur, leading to the formation of various byproducts. The most common byproducts include m-tolunitrile (an intermediate), benzonitrile, carbon oxides (CO and CO2), and hydrogen cyanide (HCN).[3][5] The formation of these byproducts reduces the overall yield and purity of the desired isophthalonitrile.

Q4: How can the formation of byproducts be minimized?

A4: Optimizing reaction conditions is key to minimizing byproduct formation. Increasing the molar ratio of ammonia to m-xylene can promote the conversion to isophthalonitrile and inhibit destructive oxidation reactions that lead to byproducts like CO2 and HCN.[3] Catalyst selection and reactor design also play a significant role in improving selectivity.

Q5: What are the typical yields for isophthalonitrile synthesis?

A5: With conventional catalysts, the yield of isophthalonitrile is often difficult to push beyond 85%.[3] However, newer methods involving sequential oxidation steps with different catalysts claim yields of 97% or higher, which can reduce the need for complex purification processes.[3]

Q6: What methods are used to purify crude isophthalonitrile?

A6: Crude isophthalonitrile, which typically has a purity of 94% to 98%, can be further purified to achieve higher purity (≥98%).[1] Common purification techniques include vacuum distillation, water washing, or solvent extraction.[1] One patented method involves trapping the product in an organic solvent, recovering the crude product, and then purifying it by rectification (distillation).[2]

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the synthesis of isophthalonitrile.

Problem	Potential Causes	Recommended Solutions
Low Yield of Isophthalonitrile	- Suboptimal reaction temperature. - Incorrect molar ratio of reactants. - Catalyst deactivation or low selectivity. - Incomplete conversion of intermediates.	- Optimize the reaction temperature, typically in the range of 350-450°C for ammoxidation.[1] - Increase the ammonia to m-xylene molar ratio to favor dinitrile formation.[3] - Ensure the catalyst is active and consider catalysts with higher selectivity. - Adjust residence time to allow for complete reaction of intermediates like m-tolunitrile.
High Levels of m-Tolunitrile Impurity	- Incomplete second ammoxidation of the methyl group. - Insufficient catalyst activity for the second conversion.	- Increase reaction temperature or contact time to promote the conversion of m-tolunitrile to isophthalonitrile. - Employ a two-stage oxidation process with catalysts optimized for each step.[3]
Significant Formation of CO, CO2, and HCN	- Excessive oxidation (over-oxidation) of the aromatic ring. - Reaction temperature is too high. - Poor catalyst selectivity.	- Lower the reaction temperature to reduce deep oxidation. - Increase the ammonia concentration, which can suppress destructive oxidation.[3] - Use a more selective catalyst system, such as vanadium-chromium-phosphorus catalysts.[3]
Presence of Benzonitrile Impurity	- Demethylation of m-xylene or m-tolunitrile followed by ammoxidation.	- Optimize the catalyst to minimize side reactions that cleave the methyl groups.
Catalyst Deactivation	- Coking or fouling of the catalyst surface. - Sintering of the catalyst at high temperatures. - Poisoning by impurities in the feed.	- Periodically regenerate the catalyst. - Maintain the reaction temperature within the optimal range to prevent sintering. - Ensure high purity of reactants (m-xylene, ammonia, and air).
Purification Difficulties	- Presence of high-boiling-point impurities. - Similar boiling points of isophthalonitrile and certain byproducts.	- Employ fractional distillation under vacuum to separate components with different boiling points.[2] - Consider solvent extraction or recrystallization as alternative purification methods.[1]

Experimental Protocols

General Protocol for Ammoxidation of m-Xylene

This protocol outlines a general procedure for the synthesis of isophthalonitrile based on the ammoxidation of m-xylene in a fluidized bed reactor.

Materials:

• m-Xylene (high purity)

• Anhydrous ammonia

• Compressed air

• Catalyst (e.g., V-Cr based on a silica (B1680970) gel carrier)[1]

Equipment:

• Fluidized bed reactor with a heat-exchange system

• Vaporizer for m-xylene

• Metering pumps and mass flow controllers

• Cyclone separator

• Condenser/trap

• Centrifuge and dryer

Procedure:

• The catalyst is loaded into the fluidized bed reactor.

• m-Xylene is fed into a vaporizer via a metering pump to be gasified, or it can be directly injected as a liquid into the reactor.[1]

• Compressed air is passed through an oil separator and filter before being preheated and fed into the reactor.[1]

• Anhydrous ammonia is also fed into the reactor. The molar ratio of ammonia to m-xylene is a critical parameter, often maintained at a high ratio (e.g., 12-16:1) to enhance selectivity.[3]

• The reaction is carried out at a temperature between 350-450°C.[1]

• The gaseous product stream exits the reactor and passes through a cyclone separator to remove any entrained solid catalyst particles.

• The hot gas is then cooled in a heat exchanger and passed into a condenser or trap where the isophthalonitrile product solidifies and is collected.[1]

• Excess ammonia and other non-condensable gases are separated from the product.

• The collected crude isophthalonitrile is then subjected to centrifugation, dehydration, and drying to yield a product with 94-98% purity.[1]

• For higher purity, the crude product can be further refined using vacuum distillation.[1][2]

Visualizations

Logical Workflow for Troubleshooting Low Isophthalonitrile Yield

Caption: Troubleshooting workflow for low isophthalonitrile yield.

Relationship between Reactants, Products, and Byproducts in Ammoxidation

Caption: Key reactions in the ammoxidation of m-xylene.

References

• 1. echemi.com [echemi.com]
• 2. EP1193247B1 - Procédé de purification d'isophthalonitrile - Google Patents [patents.google.com]
• 3. CN112961074B - Synthesis method of isophthalonitrile - Google Patents [patents.google.com]
• 4. US2846462A - Process for producing isophthalonitrile and terephthalonitrile - Google Patents [patents.google.com]
• 5. Ammoxidation - Wikipedia [en.wikipedia.org]

Technical Support Center: Resolving Solubility Challenges of 1,3-Dicyanobenzene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for resolving solubility issues encountered with 1,3-dicyanobenzene in chemical reactions.

Troubleshooting Guide

Issue: 1,3-Dicyanobenzene is not dissolving sufficiently in the chosen reaction solvent.

Initial Assessment:

• Confirm Solubility Limits: 1,3-Dicyanobenzene is known to have limited solubility in many common organic solvents and is poorly soluble in water (approximately 0.7 g/L at 20°C).[1][2] It is, however, soluble in acetone (B3395972) and benzene.[1]

• Evaluate Solvent Polarity: The principle of "like dissolves like" is crucial. 1,3-Dicyanobenzene is a relatively polar molecule due to the two nitrile groups. Therefore, it will have better solubility in polar aprotic or moderately polar solvents.

Troubleshooting Workflow:

Caption: A stepwise workflow for troubleshooting the poor solubility of 1,3-dicyanobenzene.

Frequently Asked Questions (FAQs)

Q1: In which common organic solvents is 1,3-dicyanobenzene soluble?

Q2: I cannot find extensive solubility data for 1,3-dicyanobenzene. What can I use as a reference?

A2: While specific data for 1,3-dicyanobenzene is limited, the solubility of its isomer, 1,4-dicyanobenzene, has been studied in detail. This data can provide a useful starting point for solvent selection, as the two isomers share similar structural features. The general trend is that solubility increases with temperature.

Quantitative Solubility Data for 1,4-Dicyanobenzene in Various Solvents (for reference):

Solvent	Temperature (°C)	Mole Fraction Solubility (x10³)
Alcohols
Methanol	20	1.85
40	4.62
Ethanol	20	1.33
40	3.45
Ketones
Acetone	20	13.51
40	30.15
Esters
Ethyl Acetate	20	7.58
40	18.92
Ethers
Tetrahydrofuran (THF)	20	20.11
40	45.33
Chlorinated Solvents
Dichloromethane	20	25.33
35	42.11
Aromatic Solvents
Toluene	20	3.15
40	7.82
Nitriles
Acetonitrile	20	6.45
40	15.22

Note: This data is for 1,4-dicyanobenzene and should be used as a qualitative guide for 1,3-dicyanobenzene.

Q3: How does temperature affect the solubility of 1,3-dicyanobenzene?

A3: For most solid organic compounds, including dicyanobenzenes, solubility in organic solvents increases with temperature. If you are facing solubility issues, gently heating the reaction mixture can significantly improve the dissolution of 1,3-dicyanobenzene. However, be mindful of the boiling point of your solvent and the thermal stability of your reactants.

Q4: Can I use a co-solvent to improve the solubility of 1,3-dicyanobenzene?

A4: Yes, using a co-solvent system is a common and effective strategy. The goal is to create a solvent mixture with a polarity that is optimal for dissolving your substrate. For 1,3-dicyanobenzene, a mixture of a highly polar aprotic solvent with a less polar one can be effective.

Co-solvent Selection Logic:

Caption: Logic for selecting a co-solvent system to dissolve reactants of differing polarities.

Q5: Are there any specific reaction types where the solubility of 1,3-dicyanobenzene is a known problem?

A5: While specific case studies are not extensively documented in readily available literature, reactions requiring high concentrations of 1,3-dicyanobenzene at or near room temperature are likely to encounter solubility issues. For example, in the synthesis of bis-oxazolines, where 1,3-dicyanobenzene is a key starting material, achieving a homogeneous solution at lower temperatures can be challenging. In such cases, the strategies outlined in this guide (solvent selection, temperature adjustment, and co-solvents) are directly applicable.

Experimental Protocols

Protocol 1: Gravimetric Determination of 1,3-Dicyanobenzene Solubility

This protocol allows for the quantitative determination of 1,3-dicyanobenzene solubility in a given solvent at a specific temperature.

Materials:

• 1,3-Dicyanobenzene

• Solvent of interest

• Analytical balance

• Temperature-controlled shaker or water bath

• Vials with sealed caps

• Syringe with a solvent-compatible filter (e.g., PTFE)

• Pre-weighed evaporation dish

Procedure:

• Add an excess amount of 1,3-dicyanobenzene to a vial.

• Pipette a known volume (e.g., 5.0 mL) of the chosen solvent into the vial.

• Seal the vial and place it in the temperature-controlled shaker/water bath set to the desired temperature.

• Agitate the mixture for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Allow the vial to stand undisturbed at the set temperature for at least 2 hours to allow undissolved solid to settle.

• Carefully draw a known volume of the supernatant (e.g., 2.0 mL) using the syringe fitted with a filter.

• Dispense the filtered supernatant into the pre-weighed evaporation dish.

• Record the exact weight of the solution transferred.

• Gently evaporate the solvent in a fume hood or under a stream of nitrogen.

• Once the solvent is fully evaporated, weigh the dish containing the dried 1,3-dicyanobenzene.

• Calculate the solubility in g/L or mol/L.

Protocol 2: Synthesis of 1,3-Bis(4,4-dimethyl-2-oxazolinyl)benzene - A Case Study for Solubility Management

This protocol for a common reaction involving 1,3-dicyanobenzene highlights points where solubility management is critical.

Reaction: 1,3-Dicyanobenzene + 2-Amino-2-methyl-1-propanol (B13486) → 1,3-Bis(4,4-dimethyl-2-oxazolinyl)benzene

Materials:

• 1,3-Dicyanobenzene

• 2-Amino-2-methyl-1-propanol

• Zinc chloride (catalyst)

• High-boiling point solvent (e.g., chlorobenzene (B131634) or a co-solvent system)

• Reaction flask with a condenser and nitrogen inlet

Procedure:

• Solubilization of Reactants:

  • To the reaction flask, add 1,3-dicyanobenzene and the chosen solvent.

  • Solubility Checkpoint: Observe the dissolution of 1,3-dicyanobenzene. If it is not fully dissolved at room temperature, begin gentle heating and stirring. A temperature of 80-100°C may be required to achieve a clear solution.

• Addition of Catalyst and Second Reactant:

  • Once the 1,3-dicyanobenzene is dissolved, add the zinc chloride catalyst.

  • Slowly add the 2-amino-2-methyl-1-propanol to the heated solution.

• Reaction and Monitoring:

  • Heat the reaction mixture to reflux (the temperature will depend on the solvent) under a nitrogen atmosphere.

  • Monitor the reaction progress by TLC or GC.

  • Solubility Checkpoint: During the reaction, observe for any precipitation of starting material or product. If the product is less soluble than the starting material at the reaction temperature, a higher dilution or a different solvent system may be necessary.

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Solubility Checkpoint: Observe if the product crystallizes out upon cooling. This can be a method of purification. If the product remains in solution, standard extraction and purification techniques can be employed. The choice of extraction and crystallization solvents will depend on the product's solubility profile.

References

• 1. 1,4-Dicyanobenzene - Wikipedia [en.wikipedia.org]
• 2. Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes | Astronomy & Astrophysics (A&A) [aanda.org]

Technical Support Center: 1,3-Dicyanobenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and stability of 1,3-dicyanobenzene.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of 1,3-dicyanobenzene.

Issue 1: The appearance of the 1,3-dicyanobenzene has changed from a white/off-white solid to a brownish or discolored powder.

• Possible Cause: This may indicate degradation of the compound. Exposure to incompatible materials, high temperatures, or light can cause discoloration.

• Solution:

  • Do not use the discolored compound in your experiment as its purity is questionable.

  • Review your storage conditions. Ensure the compound is stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from light and incompatible substances.[1]

  • Consider performing a purity analysis, such as the HPLC method detailed in the Experimental Protocols section, to assess the integrity of the material.

Issue 2: Inconsistent or unexpected results in experiments using 1,3-dicyanobenzene.

• Possible Cause: The stability of your 1,3-dicyanobenzene may be compromised, leading to the presence of impurities that interfere with your reaction.

• Solution:

  • Verify the purity of your starting material. If possible, obtain a certificate of analysis for the batch you are using.

  • If the purity is uncertain, it is recommended to purify the 1,3-dicyanobenzene by recrystallization or sublimation.

  • Run a control experiment with a fresh, unopened sample of 1,3-dicyanobenzene to determine if the issue lies with the stored material.

Issue 3: The 1,3-dicyanobenzene is difficult to dissolve.

• Possible Cause: 1,3-Dicyanobenzene has limited solubility in water but is soluble in organic solvents.[2][3] You may be using an inappropriate solvent.

• Solution:

  • Consult the solubility data in Table 1. 1,3-Dicyanobenzene is soluble in solvents like acetone (B3395972), benzene, and chloroform, and very soluble in alcohol.[2][4]

  • For reactions in aqueous media, consider the use of a co-solvent if the experimental conditions permit.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1,3-dicyanobenzene?

A1: 1,3-Dicyanobenzene should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1] Some suppliers recommend storage at temperatures between 2-8°C or below +30°C.[5][6][7]

Q2: What is the shelf life of 1,3-dicyanobenzene?

Q3: What are the known incompatibilities of 1,3-dicyanobenzene?

A3: 1,3-Dicyanobenzene is incompatible with strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[1] Contact with these substances should be avoided.

Q4: What are the potential degradation pathways for 1,3-dicyanobenzene?

A4: Based on its chemical structure and available data, potential degradation pathways include:

• Hydrolysis: The nitrile groups can be hydrolyzed to amides and subsequently to carboxylic acids, especially under strong acidic or basic conditions. Studies have shown that hydrolysis can occur in the presence of a base.

• Thermal Degradation: When heated to decomposition, 1,3-dicyanobenzene can emit toxic fumes including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen cyanide (HCN), and ammonia.[1][5]

• Photodegradation: Aromatic compounds can be susceptible to degradation upon exposure to UV light. While specific studies on 1,3-dicyanobenzene are limited, it is good practice to protect it from light.

Q5: How can I assess the purity of my 1,3-dicyanobenzene sample?

A5: The purity of 1,3-dicyanobenzene can be assessed using a stability-indicating High-Performance Liquid Chromatography (HPLC) method. An example of such a method is provided in the Experimental Protocols section. Other techniques like Gas Chromatography (GC) can also be employed.

Data Presentation

Table 1: Physical and Chemical Properties of 1,3-Dicyanobenzene

Property	Value	Reference
Molecular Formula	C₈H₄N₂	[4][8][9]
Molecular Weight	128.13 g/mol	[4][8][9]
Appearance	Off-white to light brown solid	[5]
Melting Point	161-165 °C	[1][5][6]
Boiling Point	288 °C	[1][6]
Water Solubility	0.7 g/L (at 20 °C)	[4][5][6]
Solubility in Organic Solvents	Soluble in acetone and benzene; very soluble in alcohol and chloroform; insoluble in ether.	[2][4]
Recommended Storage Temp.	2-8°C or below +30°C	[5][6][7]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Purity Assessment of 1,3-Dicyanobenzene

This protocol describes a general approach for developing a stability-indicating HPLC method. Method optimization and validation are crucial for accurate results.

1. Objective: To develop and validate a reverse-phase HPLC method capable of separating 1,3-dicyanobenzene from its potential degradation products.

2. Materials and Reagents:

• 1,3-Dicyanobenzene reference standard and sample

• HPLC grade acetonitrile

• HPLC grade methanol

• HPLC grade water

• Formic acid or phosphoric acid (for pH adjustment)

• Ammonium acetate (B1210297) or potassium phosphate (B84403) (for buffer preparation)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

3. Chromatographic Conditions (Starting Point):

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., acetonitrile).

  • Example Gradient: 0-5 min (10% B), 5-20 min (10-90% B), 20-25 min (90% B), 25-30 min (10% B)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 240 nm

• Injection Volume: 10 µL

4. Forced Degradation Studies: To demonstrate the stability-indicating nature of the method, forced degradation of 1,3-dicyanobenzene is performed.

• Acid Hydrolysis: Dissolve 1,3-dicyanobenzene in a suitable solvent and add 0.1 N HCl. Heat at 60 °C for a specified time (e.g., 24 hours). Neutralize before injection.

• Base Hydrolysis: Dissolve 1,3-dicyanobenzene in a suitable solvent and add 0.1 N NaOH. Heat at 60 °C for a specified time. Neutralize before injection.

• Oxidative Degradation: Dissolve 1,3-dicyanobenzene in a suitable solvent and add 3% H₂O₂. Keep at room temperature for a specified time.

• Thermal Degradation: Expose the solid 1,3-dicyanobenzene to dry heat (e.g., 80 °C) for a specified time. Dissolve in a suitable solvent for analysis.

• Photolytic Degradation: Expose a solution of 1,3-dicyanobenzene to UV light (e.g., 254 nm) for a specified time.

5. Method Validation: The method should be validated according to ICH guidelines for parameters such as:

• Specificity (peak purity analysis of the parent drug in the presence of degradants)

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Mandatory Visualization

Caption: Experimental workflow for stability-indicating HPLC analysis.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pharmtech.com [pharmtech.com]
• 3. web.vscht.cz [web.vscht.cz]
• 4. mdpi.com [mdpi.com]
• 5. echemi.com [echemi.com]
• 6. mdpi.com [mdpi.com]
• 7. 1,3-Dicyanobenzene [webbook.nist.gov]
• 8. saudijournals.com [saudijournals.com]
• 9. Stability-indicating HPLC-DAD method for the simultaneous determination of fluoroquinolones and corticosteroids in ophthalmic formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Managing Impurities in Industrial-Grade Isophthalonitrile

Welcome to the Technical Support Center for managing impurities in industrial-grade isophthalonitrile (IPN). This resource is tailored for researchers, scientists, and drug development professionals to address common challenges encountered during the purification and analysis of IPN in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the common types of impurities in industrial-grade isophthalonitrile?

A1: Impurities in industrial-grade isophthalonitrile can be broadly categorized as follows:

• Starting Materials and Intermediates: Unreacted m-xylene (B151644) and intermediates from the ammoxidation process can be present.

• Isomeric Impurities: Commercial m-xylene may contain small amounts of p-xylene, leading to the formation of terephthalonitrile, an isomer of IPN.

• Byproducts: Side reactions during synthesis can generate various byproducts. One common byproduct is m-cyanobenzamide, formed from the partial hydrolysis of a nitrile group.

• Degradation Products: Isophthalonitrile can degrade under harsh conditions, such as high temperatures or the presence of strong acids or bases, leading to the formation of various degradation products.

• Residual Solvents: Solvents used in the manufacturing and purification processes may be present in trace amounts.[1]

Q2: What is a typical purity level for industrial-grade isophthalonitrile?

A2: High-purity commercial isophthalonitrile can reach purity levels of ≥99.5%, as determined by High-Performance Liquid Chromatography (HPLC).[2] However, the purity of industrial-grade IPN can vary, and it is crucial to analyze the purity of each batch before use in sensitive applications.

Q3: How can I assess the purity of my isophthalonitrile sample?

A3: Several analytical techniques can be used to assess the purity of isophthalonitrile. The most common methods are:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying impurities.[3] A reversed-phase C18 column with a UV detector is often a good starting point for method development.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for identifying and quantifying volatile and semi-volatile impurities, including residual solvents and some byproducts.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information about the main component and can be used to identify and quantify impurities if they are present at sufficient concentrations.[1]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is a quick method to confirm the identity of the bulk material by comparing its spectrum to a reference spectrum of pure isophthalonitrile.

Q4: What is the potential impact of impurities on my downstream experiments?

A4: The presence of impurities, even in small amounts, can have a significant impact on research and drug development.[5] Potential consequences include:

• Altered Reaction Outcomes: Impurities can interfere with catalytic processes, lead to the formation of unwanted side products, and reduce the yield of the desired product.[6]

• Inaccurate Biological Assay Results: In drug development, impurities can exhibit their own biological activity, leading to misleading results in cell-based or enzymatic assays.[7][8]

• Compromised Product Stability: Impurities can affect the stability and shelf-life of the final product.[9]

• Safety Concerns: Some impurities may be toxic or mutagenic, posing a safety risk in pharmaceutical applications.[10]

Troubleshooting Guides

Guide 1: Purification by Recrystallization

Recrystallization is a common and effective method for purifying solid compounds like isophthalonitrile.[11] An ethanol-water mixture is often a suitable solvent system.[12]

Problem: No crystals form after cooling the solution.

Possible Cause	Solution
Too much solvent was used.	Boil off some of the solvent to increase the concentration of the solute and allow the solution to cool again.
The solution is not sufficiently cooled.	Cool the solution in an ice-water bath for an extended period.
The solution is supersaturated but nucleation has not occurred.	Scratch the inside of the flask at the liquid-air interface with a glass rod to create nucleation sites. Add a seed crystal of pure isophthalonitrile.

Problem: The product "oils out" instead of forming crystals.

Possible Cause	Solution
The boiling point of the solvent is higher than the melting point of the solute-impurity mixture.	Add more hot solvent to the oiled-out mixture, reheat until a clear solution is formed, and then cool slowly. Consider using a solvent with a lower boiling point.
The concentration of impurities is very high, significantly depressing the melting point.	Perform a preliminary purification step, such as column chromatography, to remove the bulk of the impurities before recrystallization.

Problem: Low recovery of the purified product.

Possible Cause	Solution
Too much solvent was used, and some product remains in the mother liquor.	Use the minimum amount of hot solvent necessary to fully dissolve the solid.
Premature crystallization occurred during hot filtration.	Pre-heat the funnel and filter paper before filtration to prevent cooling and crystallization.
Incomplete crystallization.	Ensure the solution is thoroughly cooled in an ice bath before filtering the crystals.

Problem: The purified product is still colored.

Possible Cause	Solution
Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Use only a small amount to avoid adsorbing the desired product.

Guide 2: HPLC Analysis Issues

Problem: Unexpected peaks in the HPLC chromatogram.

Possible Cause	Solution
Contaminated mobile phase or system.	Filter all mobile phases before use.[13] Run a blank gradient (without injecting a sample) to check for system peaks.[14]
Sample degradation in the vial.	Use fresh samples and consider using an autosampler with temperature control.
Presence of impurities in the isophthalonitrile sample.	Use a mass spectrometer (LC-MS) to get mass information on the unknown peaks to aid in their identification.[15]

Problem: Poor peak shape (fronting or tailing).

Possible Cause	Solution
Column overload.	Dilute the sample and inject a smaller volume.
Inappropriate mobile phase pH.	Adjust the pH of the mobile phase. For acidic or basic analytes, buffering the mobile phase can improve peak shape.
Column degradation.	Flush the column or try a new column.

Problem: Inconsistent retention times.

Possible Cause	Solution
Fluctuation in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed.
Temperature variations.	Use a column oven to maintain a constant temperature.
Pump malfunction.	Check the pump for leaks and ensure it is delivering a consistent flow rate.

Experimental Protocols

Protocol 1: General Recrystallization of Isophthalonitrile

This is a general procedure and may require optimization for your specific sample.

• Solvent Selection: Start with an ethanol (B145695)/water solvent system. Test the solubility of a small amount of your impure IPN. The ideal solvent should dissolve the compound when hot but not at room temperature.[16]

• Dissolution: Place the impure isophthalonitrile in an Erlenmeyer flask. Add the minimum amount of hot ethanol to dissolve the solid completely. Add hot water dropwise until the solution becomes slightly cloudy. Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (and charcoal if used).

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent (the same ethanol/water ratio).

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature.

Protocol 2: Outline for HPLC Purity Analysis of Isophthalonitrile

This protocol provides a starting point for developing a specific HPLC method.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a common choice.

• Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B) is a good starting point.

  • Example Gradient: Start with 70% A / 30% B, ramp to 30% A / 70% B over 15 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength where isophthalonitrile has strong absorbance (e.g., around 220-254 nm).

• Sample Preparation: Dissolve a known concentration of isophthalonitrile (e.g., 1 mg/mL) in the initial mobile phase composition. Filter the sample through a 0.45 µm syringe filter before injection.[17]

• Injection Volume: 10 µL.

• Analysis: Run the sample and integrate the peaks. Purity can be estimated by the area percent method, where the area of the main peak is divided by the total area of all peaks. For accurate quantification, a reference standard of isophthalonitrile is required.

Visualizations

Caption: General workflow for the purification of isophthalonitrile by recrystallization.

Caption: Troubleshooting logic for low purity after recrystallization.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. chem-suppliers.com [chem-suppliers.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]
• 7. benchchem.com [benchchem.com]
• 8. Influence of impurities on the specific optical rotation of cefozopran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dkcop.dattakala.edu.in [dkcop.dattakala.edu.in]
• 10. pharmtech.com [pharmtech.com]
• 11. mt.com [mt.com]
• 12. researchgate.net [researchgate.net]
• 13. lcms.cz [lcms.cz]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. lcms.cz [lcms.cz]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Reactions with 1,3-Dicyanobenzene

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during chemical reactions involving 1,3-dicyanobenzene.

Frequently Asked Questions (FAQs)

Q1: My Palladium-catalyzed cross-coupling reaction with 1,3-dicyanobenzene is not working. What are the most critical initial checks?

When a cross-coupling reaction like a Suzuki-Miyaura or Sonogashira coupling fails, the primary suspects are the catalyst's activity, the quality of your reagents, and the reaction atmosphere. Ensure your palladium catalyst and any co-catalysts (like copper(I) iodide in Sonogashira couplings) are fresh and active. It is crucial to maintain an inert atmosphere (e.g., argon or nitrogen) as oxygen can deactivate the catalyst and lead to undesired side reactions, such as the homocoupling of alkynes in Sonogashira reactions.[1]

Q2: I'm observing a black precipitate in my Palladium-catalyzed reaction. What is it and what should I do?

The formation of a black precipitate, commonly known as "palladium black," signals the decomposition of your palladium catalyst. This decomposition leads to a loss of catalytic activity. Common causes include the presence of impurities, the use of an inappropriate solvent, or incorrect reaction temperature. To prevent this, always use high-purity, degassed solvents and fresh reagents. Certain solvents, like THF, have been anecdotally reported to sometimes promote the formation of palladium black.[1]

Q3: My nucleophilic aromatic substitution (SNAr) reaction on 1,3-dicyanobenzene has a very low yield. What are the likely causes?

Low yields in SNAr reactions with 1,3-dicyanobenzene can stem from several factors. The electron-withdrawing nature of the two nitrile groups activates the aromatic ring for nucleophilic attack. However, the success of the reaction is highly dependent on the strength of the nucleophile, the reaction temperature, and the solvent. For less reactive nucleophiles, higher temperatures are often necessary. The choice of solvent is also critical, with polar aprotic solvents like DMF or DMSO often being more effective than less polar options like THF or toluene (B28343).[2][3]

Q4: I am attempting to hydrolyze the nitrile groups of 1,3-dicyanobenzene to form isophthalic acid, but the reaction is incomplete. How can I drive it to completion?

Incomplete hydrolysis of nitriles is a common issue. To achieve complete conversion to the dicarboxylic acid, harsh reaction conditions are typically required, such as heating under reflux with a strong acid (e.g., concentrated HCl or H₂SO₄) or a strong base (e.g., concentrated NaOH) for an extended period.[4] The reaction proceeds in two stages: first to the amide, and then to the carboxylic acid.[4][5] Pushing the reaction past the amide stage often requires more forcing conditions.

Q5: What are common byproducts in the reduction of 1,3-dicyanobenzene to 1,3-bis(aminomethyl)benzene, and how can they be removed?

The catalytic hydrogenation of 1,3-dicyanobenzene can sometimes lead to the formation of secondary amines through the reaction of the initially formed primary amine with an intermediate imine. Other potential byproducts can arise from incomplete reduction. Purification can typically be achieved by distillation or by converting the diamine product to a salt (e.g., hydrochloride), which can be recrystallized to remove non-basic impurities.

Troubleshooting Guides

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura & Sonogashira)

Low or no product yield in these reactions is a frequent problem. The following guide provides a systematic approach to troubleshooting.

Troubleshooting Workflow for Low Yields in Cross-Coupling Reactions

Caption: Troubleshooting workflow for low yields in cross-coupling reactions.

Quantitative Data on Suzuki-Miyaura Coupling of Aryl Halides with Phenylboronic Acid

Entry	Aryl Halide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd-bpydc-Nd (0.2)	NaOtBu	Methanol (B129727)	60	3	95
2	4-Bromobenzonitrile	Pd-bpydc-Nd (0.2)	NaOtBu	Methanol	60	3	98
3	4-Iodoanisole	Pd/C (1.4)	K₂CO₃	DMF	Microwave	1	92
4	4-Bromochlorobenzene	Pd(OAc)₂ (0.02)	KOH	95% Ethanol	RT	0.4	64

Data sourced from multiple studies for illustrative purposes of typical conditions and yields.[2][6][7]

Experimental Protocol: Suzuki-Miyaura Coupling of 1,3-Dibromobenzene (B47543) with Phenylboronic Acid

This protocol is a general guideline and may require optimization for specific substrates.

• Setup: To an oven-dried Schlenk flask, add 1,3-dibromobenzene (1.0 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a suitable base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Reagent Addition: Under a positive pressure of inert gas, add phenylboronic acid (1.1-1.5 equiv) and a degassed solvent (e.g., a mixture of toluene and water, or dioxane).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Nucleophilic Aromatic Substitution (SNAr)

The success of SNAr reactions on 1,3-dicyanobenzene is highly dependent on reaction conditions.

Troubleshooting Workflow for Low Yields in SNAr Reactions

Caption: Troubleshooting workflow for low yields in SNAr reactions.

Experimental Protocol: Nucleophilic Aromatic Substitution with Sodium Methoxide (B1231860)

This protocol describes the reaction of an activated aryl halide with sodium methoxide.

• Setup: In a round-bottom flask, dissolve the activated aryl halide (e.g., a dichloronitrobenzene as a model, 1.0 equiv) in methanol.

• Reagent Addition: Add a solution of sodium methoxide in methanol (e.g., 25% solution, a slight excess).

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC.

• Workup: After completion, pour the reaction mixture into water to precipitate the product.

• Extraction: Extract the product with a suitable organic solvent, such as dichloromethane.

• Purification: Wash the organic layer with water, dry over anhydrous magnesium sulfate, and evaporate the solvent. The crude product can be further purified by recrystallization or column chromatography.[8]

Hydrolysis of Nitrile Groups

Complete hydrolysis of both nitrile groups in 1,3-dicyanobenzene requires forcing conditions.

Troubleshooting Workflow for Incomplete Nitrile Hydrolysis

Caption: Troubleshooting workflow for incomplete nitrile hydrolysis.

Experimental Protocol: Complete Hydrolysis of 1,3-Dicyanobenzene to Isophthalic Acid

• Setup: In a round-bottom flask equipped with a reflux condenser, place 1,3-dicyanobenzene.

• Reagent Addition: Add an excess of a strong acid (e.g., 50% sulfuric acid) or a strong base (e.g., 20-40% sodium hydroxide (B78521) solution).

• Reaction: Heat the mixture to a vigorous reflux. The reaction time can be lengthy, often requiring several hours to overnight heating. Monitor the disappearance of the starting material and intermediate amide by TLC.

• Workup (Acidic Hydrolysis): Cool the reaction mixture. The isophthalic acid will precipitate. Collect the solid by vacuum filtration and wash with cold water.

• Workup (Alkaline Hydrolysis): Cool the reaction mixture. Carefully acidify with a strong acid (e.g., concentrated HCl) until the isophthalic acid precipitates. Collect the solid by vacuum filtration and wash with cold water.

• Purification: The crude isophthalic acid can be purified by recrystallization from water.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. par.nsf.gov [par.nsf.gov]
• 7. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Optimizing Reactions for 1,3-Dicyanobenzene Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,3-dicyanobenzene derivatives. This resource provides troubleshooting guides and answers to frequently asked questions to help you navigate challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety considerations when working with 1,3-dicyanobenzene? A1: 1,3-Dicyanobenzene (also known as isophthalonitrile) is harmful if swallowed.[1] It is irritating to the eyes.[2] Standard personal protective equipment (PPE), including gloves, eye shields, and a dust mask, should be used.[1] Evaporation at 20°C is negligible, but a nuisance-causing concentration of airborne particles can be reached quickly when the compound is dispersed, especially if it is in powdered form.[2]

Q2: How do the dicyano groups on the benzene (B151609) ring influence its reactivity? A2: The two cyano (-CN) groups are strong electron-withdrawing groups. This electronic property makes the aromatic ring electron-poor. Consequently, it activates the ring for nucleophilic aromatic substitution (SNA r) reactions.[3][4] Conversely, this can make some palladium-catalyzed cross-coupling reactions, which often benefit from electron-rich aryl halides, more challenging, potentially requiring specialized, bulky, and electron-rich phosphine (B1218219) ligands to facilitate the oxidative addition step.[5]

Q3: What are the common purification strategies for 1,3-dicyanobenzene derivatives? A3: Common purification techniques include crystallization/recrystallization, flash column chromatography, and preparative high-performance liquid chromatography (prep-HPLC).[6] For mixtures containing isomers, such as 1,3- and 1,4-dihalobenzenes, specialized methods like low-temperature crystallization or complexation with polyethylene (B3416737) glycols may be employed to achieve high purity.[7] After synthesis, a standard workup often involves extraction with an organic solvent, washing with water and brine, drying the organic layer, and removing the solvent under reduced pressure before final purification.[8]

Q4: Which solvents are typically used for reactions involving these derivatives? A4: The choice of solvent is critical and depends on the specific reaction.[5][9] For palladium-catalyzed cross-couplings like the Suzuki reaction, common solvents include 1,4-dioxane (B91453), toluene, DMF, and THF, often in combination with water.[5][8] For nucleophilic aromatic substitution, polar aprotic solvents are generally effective. The solvent can significantly affect solubility, catalyst stability, and reaction kinetics.[5]

Troubleshooting Guides

This section addresses specific issues you may encounter during common synthetic transformations.

Guide 1: Palladium-Catalyzed Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig)

A general troubleshooting workflow for palladium-catalyzed reactions can help identify and resolve common issues.

Caption: General troubleshooting workflow for cross-coupling reactions.

Q: My Suzuki-Miyaura coupling reaction shows low or no conversion. What should I investigate? A: Several factors could be responsible:

• Catalyst Deactivation: The active Pd(0) catalyst can be oxidized by oxygen or aggregate to form inactive palladium black.[5] Ensure the reaction is thoroughly degassed.

• Reagent Quality: Impurities in starting materials, particularly the boronic acid or aryl halide, can poison the catalyst.[5] Some boronic acids are also prone to degradation (protodeboronation).[5]

• Inappropriate Base or Solvent: The base is crucial for the transmetalation step. The strength and solubility of the base (e.g., K₂CO₃, K₃PO₄) can significantly impact the outcome.[5] A solvent screen is often necessary as it affects solubility and catalyst stability.[5][9]

• Challenging Substrate: The electron-poor nature of 1,3-dicyanobenzene derivatives can make the initial oxidative addition step difficult. Using bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) is often required for such challenging substrates.[5]

Q: My Buchwald-Hartwig amination is giving a low yield of the desired C-N coupled product. What are the common causes? A: Low yields in Buchwald-Hartwig aminations can often be traced to:

• Catalyst Poisoning: Functional groups like azo groups can act as catalyst poisons.[10]

• Incorrect Base: The choice of base is critical. Strong, non-nucleophilic bases like NaOtBu or LHMDS are common. Some functional groups, like esters and nitro groups, are incompatible with strong bases like KOtBu.[10]

• Ligand Choice: The ligand stabilizes the palladium catalyst and facilitates the reaction steps. For electron-poor aryl halides, bulky, electron-rich phosphine ligands are typically necessary to promote efficient oxidative addition and reductive elimination.[11]

• Incomplete Reaction: If the reaction stalls, consider increasing the catalyst loading (e.g., from 1 mol% to 5 mol%) or adjusting the temperature.[5]

Guide 2: Nucleophilic Aromatic Substitution (SNAr)

Q: I am attempting an SNAr reaction on a halogenated 1,3-dicyanobenzene derivative, but the reaction is not proceeding. Why? A: For a successful SNAr reaction, three conditions are generally required:

• An Activated Ring: The aromatic ring must be electron-poor. 1,3-Dicyanobenzene is well-activated due to the two strong electron-withdrawing cyano groups.[3][4]

• A Good Leaving Group: The group being substituted must be a good leaving group, typically a halide (F > Cl > Br > I for SNAr) or a nitro group.[12][13]

• A Strong Nucleophile: The attacking species must be a potent nucleophile (e.g., alkoxides, thiolates, or amines).

If the reaction fails, ensure your nucleophile is sufficiently strong and your leaving group is adequate. The reaction is accelerated when electron-withdrawing groups are positioned ortho or para to the leaving group, as this placement stabilizes the negatively charged intermediate (Meisenheimer complex).[4][13]

Q: My SNAr reaction is producing multiple products. How can I improve selectivity? A: A lack of selectivity can arise if there are multiple potential leaving groups or reaction sites.

• Leaving Group Reactivity: Fluorine is typically the best leaving group in SNAr reactions because its high electronegativity makes the attached carbon highly electrophilic, facilitating the initial (rate-determining) nucleophilic attack.[13] If your substrate has different halogens, the nucleophile will preferentially attack the carbon bonded to the most electronegative halogen.

• Steric Hindrance: The nucleophile will attack the least sterically hindered position if multiple equivalent sites are available.

• Temperature Control: Lowering the reaction temperature can sometimes improve selectivity by favoring the pathway with the lower activation energy.

Data on Reaction Optimization

Optimizing reaction parameters is key to achieving high yields and purity. The tables below summarize optimization data for relevant reaction types.

Table 1: Optimization of Suzuki-Miyaura Coupling Conditions (Data is illustrative, based on typical optimization studies for aryl halides)

Entry	Catalyst (mol%)	Ligand	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos	K₃PO₄ (2)	Toluene/H₂O	100	12	85
2	Pd₂(dba)₃ (1)	XPhos	K₂CO₃ (3)	Dioxane/H₂O	80	18	78
3	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃ (3)	Dioxane/H₂O	100	15	65[8]
4	Pd(OAc)₂ (2)	SPhos	Cs₂CO₃ (2)	Dioxane	110	8	92

Table 2: Optimization of Buchwald-Hartwig Amination Conditions (Data is illustrative, based on typical optimization studies for aryl halides)

Entry	Pd Source (mol%)	Ligand	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ (2)	RuPhos	NaOtBu (1.5)	Toluene	100	12	90
2	Pd₂(dba)₃ (1)	BrettPhos	LHMDS (1.5)	THF	70	24	88
3	Pd(OAc)₂ (2)	XPhos	K₃PO₄ (2)	Dioxane	110	16	75
4	Pd(OAc)₂ (1)	CyPFtBu	Cs₂CO₃ (2)	Toluene	100	10	95

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the Suzuki-Miyaura coupling of a halogenated 1,3-dicyanobenzene derivative with an arylboronic acid.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the halogenated 1,3-dicyanobenzene derivative (1.0 equiv), the arylboronic acid (1.1-1.5 equiv), and the base (e.g., K₃PO₄, 2-3 equiv).[8]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if separate, the phosphine ligand.[8]

• Solvent Addition: Add the degassed solvent (e.g., anhydrous 1,4-dioxane or a mixture of dioxane and water).[8]

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 70-100 °C) and monitor its progress by TLC or GC-MS.[8]

• Workup: After completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[8]

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[8]

The catalytic cycle for palladium-catalyzed cross-coupling reactions is a fundamental concept for understanding and troubleshooting these transformations.

Caption: Simplified catalytic cycle for Pd-catalyzed cross-coupling.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general method for the C-N coupling of a halogenated 1,3-dicyanobenzene derivative with an amine.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium source (e.g., Pd(OAc)₂, 1-2 mol%), the phosphine ligand (e.g., XPhos, 1.2-2.4 mol%), and the base (e.g., NaOtBu, 1.5 equiv) to a dry reaction vessel.

• Reagent Addition: Add the solvent (e.g., anhydrous toluene), followed by the halogenated 1,3-dicyanobenzene derivative (1.0 equiv) and the amine (1.2 equiv).

• Reaction: Seal the vessel and heat the mixture with stirring to the target temperature (e.g., 80-110°C). Monitor the reaction until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Pass the mixture through a pad of celite, washing with an organic solvent. Concentrate the filtrate.

• Purification: Purify the residue by flash column chromatography to isolate the desired aryl amine product.

The logical flow for optimizing such a reaction involves systematically adjusting parameters based on the observed outcome.

Caption: Decision logic for optimizing a cross-coupling reaction.

References

• 1. 1,3-ジシアノベンゼン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1,3-Dicyanobenzene｜lookchem [lookchem.com]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. US5382725A - Process for the purification of 1,3-dihalobenzene from an isomeric mixture of dihalobenzenes - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Preventing Decomposition of 1,3-Dicyanobenzene During Heating

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the heating of 1,3-dicyanobenzene in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the thermal stability of 1,3-dicyanobenzene?

1,3-Dicyanobenzene is a relatively thermally stable crystalline solid. It has a melting point in the range of 163-165 °C and a boiling point of approximately 288 °C at atmospheric pressure. While it can withstand moderately high temperatures, prolonged heating at elevated temperatures, especially in the presence of oxygen or other reactive species, can lead to decomposition. When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOx) and cyanide (CN-).[1][2]

Q2: What are the primary decomposition pathways for 1,3-dicyanobenzene when heated?

The primary concern when heating 1,3-dicyanobenzene is thermal polymerization. The nitrile groups can undergo cyclotrimerization to form a highly stable triazine ring structure. While this can be a desired reaction in some syntheses, uncontrolled polymerization is a common decomposition pathway that can lead to the formation of insoluble, intractable materials and a failed reaction.

Q3: How can I prevent the decomposition of 1,3-dicyanobenzene during my experiments?

To prevent decomposition, it is crucial to control the experimental conditions carefully. The key strategies include:

• Temperature Control: Avoid unnecessarily high temperatures. Whenever possible, conduct reactions at the lowest temperature that allows for a reasonable reaction rate.

• Inert Atmosphere: The presence of oxygen can promote decomposition and side reactions. Performing experiments under an inert atmosphere of nitrogen or argon is highly recommended.[3][4]

• Use of Inhibitors: For reactions requiring prolonged heating, the addition of a polymerization inhibitor can be beneficial.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Discoloration (yellowing or browning) of the melt or solution upon heating.	Initial stages of decomposition or polymerization.	1. Ensure the reaction is under a strict inert atmosphere. 2. Lower the reaction temperature if possible. 3. Consider adding a radical scavenger or polymerization inhibitor.
Formation of an insoluble solid or polymer.	Uncontrolled polymerization of the nitrile groups.	1. Drastically reduce the reaction temperature. 2. Introduce a suitable polymerization inhibitor at the start of the reaction. 3. Ensure efficient stirring to prevent localized overheating.
Low yield of the desired product.	Decomposition of the starting material.	1. Review and optimize the reaction temperature and time. 2. Purge the reaction setup thoroughly with an inert gas before heating. 3. Analyze the crude product to identify potential decomposition byproducts.
Inconsistent results between batches.	Variations in atmospheric conditions or purity of 1,3-dicyanobenzene.	1. Standardize the procedure for setting up the inert atmosphere. 2. Use 1,3-dicyanobenzene from a reliable source and consider purification by sublimation if necessary.

Experimental Protocols

Protocol 1: General Procedure for Heating 1,3-Dicyanobenzene under an Inert Atmosphere

This protocol describes a general method for heating 1,3-dicyanobenzene for a chemical reaction, minimizing the risk of decomposition.

Materials:

• 1,3-Dicyanobenzene

• Reaction solvent (ensure it is dry and de-gassed)

• Two or three-necked round-bottom flask

• Condenser

• Source of inert gas (Nitrogen or Argon) with a bubbler

• Septa and needles

• Heating mantle with a temperature controller

• Magnetic stirrer and stir bar

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >100 °C for several hours and allow it to cool in a desiccator.

• Assembly: Assemble the reaction apparatus (flask, condenser, etc.) while it is still warm and immediately place it under a positive pressure of inert gas.

• Purging: Flush the entire system with the inert gas for at least 15-20 minutes to remove any residual air and moisture.[3]

• Charging the Reactor: Add the 1,3-dicyanobenzene and the solvent to the reaction flask under a positive flow of the inert gas.

• Heating: Begin stirring and slowly heat the mixture to the desired temperature. Monitor the reaction for any signs of decomposition, such as color change.

• Work-up: After the reaction is complete, cool the mixture to room temperature before exposing it to the atmosphere.

Visualizing the Inert Atmosphere Setup

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. How We Can Develop Inert Atmosphere For A Chemical Reaction? Master Precise Atmospheric Control For Your Lab - Kintek Solution [kindle-tech.com]

Technical Support Center: Identifying Byproducts in 1,3-Dicyanobenzene Reactions by TLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to identify byproducts in reactions involving 1,3-dicyanobenzene.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am performing a reaction with 1,3-dicyanobenzene, and my TLC plate shows multiple spots. How can I identify which spot is my starting material, my desired product, and potential byproducts?

A1: To distinguish between the different components on your TLC plate, you should run a "co-spot." This involves spotting your starting material, the reaction mixture, and a combined spot of both on the same TLC plate.

• Starting Material: The spot from the pure starting material will serve as a reference.

• Reaction Mixture: This lane will show all the components currently in your reaction vessel.

• Co-spot: In this lane, the spot corresponding to the starting material will merge with the starting material spot from the reaction mixture lane if it is still present. Any new spots in the reaction mixture lane are potential products or byproducts.[1]

Q2: My spots are streaking on the TLC plate. What could be the cause and how can I fix it?

A2: Streaking on a TLC plate can be caused by several factors:

• Overloading: The most common cause is applying too much sample to the plate. Try diluting your sample before spotting it.[2][3]

• Highly Polar Compounds: Acidic or basic compounds can interact strongly with the silica (B1680970) gel, causing streaking. Adding a small amount of acid (e.g., acetic acid or formic acid) or base (e.g., triethylamine (B128534) or ammonia) to your developing solvent can help to produce sharper spots.[3][4]

• Inappropriate Solvent System: If the solvent is too polar, it may not effectively separate the components, leading to streaking. Experiment with different solvent systems of varying polarities.

Q3: I don't see any spots on my TLC plate after developing and visualizing it under UV light. What should I do?

A3: There are several reasons why spots may not be visible:

• Non-UV Active Compounds: Not all compounds are visible under UV light. 1,3-Dicyanobenzene and many of its aromatic derivatives are UV active due to their conjugated π systems. However, some potential byproducts might not be.[5] Try using a chemical stain for visualization.

• Sample Too Dilute: Your sample may be too concentrated to see. Try concentrating your sample or spotting the same location multiple times, allowing the solvent to dry between applications.[2][4]

• Compound Volatility: The compound may have evaporated from the plate, especially if excessive heat was used for drying.

• Incorrect Solvent Level: Ensure the solvent level in the developing chamber is below the spotting line on your TLC plate. If the spotting line is submerged, your sample will dissolve into the solvent reservoir instead of moving up the plate.[2]

Q4: What are some common byproducts I should expect in reactions with 1,3-dicyanobenzene?

A4: The byproducts will depend on the specific reaction being performed. Here are some common possibilities:

• Hydrolysis: If water is present, one or both of the nitrile groups can be hydrolyzed to form 3-cyanobenzamide (partial hydrolysis) or 3-cyanobenzoic acid (full hydrolysis of one nitrile group).

• Reduction: Incomplete reduction of the nitrile groups can occur. For example, when using a strong reducing agent like LiAlH₄ to form 1,3-bis(aminomethyl)benzene, you might have intermediates where only one nitrile group is fully reduced.

• Oxazoline Synthesis: In the synthesis of bis(oxazolines), a common byproduct is the mono-oxazoline , where the cyclization reaction has only occurred on one of the two nitrile groups.

Q5: How do I choose an appropriate solvent system for my TLC analysis?

A5: The choice of solvent system (eluent) is crucial for good separation. The polarity of the eluent should be adjusted so that the compounds of interest have Rf values between 0.2 and 0.8.[6]

• Start with a mixture of a non-polar solvent (e.g., hexane (B92381) or petroleum ether) and a more polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• If your spots are all near the baseline (low Rf), your eluent is not polar enough. Increase the proportion of the polar solvent.[4]

• If your spots are all near the solvent front (high Rf), your eluent is too polar. Decrease the proportion of the polar solvent.[4]

Experimental Protocols

General Protocol for Thin-Layer Chromatography (TLC)

• Plate Preparation:

  • Using a pencil, gently draw a light origin line about 1 cm from the bottom of a silica gel TLC plate.

  • Mark small, evenly spaced ticks on the origin line for each sample you will spot.

• Sample Preparation:

  • Dissolve a small amount of your reaction mixture and starting material(s) in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate). The concentration should be around 1-2%.

• Spotting:

  • Using a capillary tube, carefully spot a small amount of each sample onto the corresponding tick on the origin line.

  • Allow the solvent to completely evaporate between applications if multiple spots are needed for concentration.

• Development:

  • Pour a small amount of the chosen developing solvent into a developing chamber and cover it to allow the atmosphere inside to become saturated with solvent vapor.

  • Place the spotted TLC plate into the chamber, ensuring the solvent level is below the origin line.

  • Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp (254 nm). Circle the visible spots with a pencil.

  • If necessary, use a chemical stain for further visualization (see table below).

Data Presentation

The following table provides estimated Rf values for 1,3-dicyanobenzene and its potential byproducts in a common TLC solvent system. Please note that these are estimated values and actual Rf values may vary depending on the specific experimental conditions (e.g., exact solvent composition, temperature, and the specific brand of TLC plates).

Compound Name	Structure	Polarity	Estimated Rf Value (30% Ethyl Acetate in Hexane)	Visualization Method
1,3-Dicyanobenzene	C₆H₄(CN)₂	Low	0.65	UV
3-Cyanobenzamide	C₈H₆N₂O	Medium	0.35	UV, Iodine, PMA Stain
3-Cyanobenzoic Acid	C₈H₅NO₂	High	0.15	UV, Bromocresol Green
1,3-Bis(aminomethyl)benzene	C₈H₁₂N₂	High	0.05	Ninhydrin (B49086), PMA Stain
Mono-oxazoline intermediate	-	Medium-High	0.25	UV, PMA Stain

Visualization Stains:

Stain	Best for Visualizing	Preparation & Procedure
Iodine	Unsaturated and aromatic compounds.	Place a few iodine crystals in a sealed chamber. Place the dried TLC plate in the chamber until spots appear.[4]
Potassium Permanganate (KMnO₄)	Oxidizable functional groups (alkenes, alkynes, alcohols, aldehydes).	Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water. Dip the plate and gently heat.
Phosphomolybdic Acid (PMA)	General stain for most organic compounds.	Prepare a 5-10% solution of phosphomolybdic acid in ethanol (B145695). Dip the plate and heat until blue-green spots appear.[5]
Ninhydrin	Primary and secondary amines, amino acids.	Prepare a solution of 0.3 g ninhydrin in 100 mL of n-butanol and 3 mL of acetic acid. Dip the plate and heat.
Bromocresol Green	Acidic compounds (e.g., carboxylic acids).	Dissolve 0.04 g of bromocresol green in 100 mL of absolute ethanol and add 0.1 M NaOH dropwise until the solution turns blue. Dip the plate; acidic spots appear yellow.[7]

Visualizations

Caption: Troubleshooting workflow for common TLC issues.

Caption: Potential hydrolysis byproducts of 1,3-dicyanobenzene.

References

• 1. researchgate.net [researchgate.net]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. epfl.ch [epfl.ch]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ChemicalDesk.Com: TLC stains for amines [allchemist.blogspot.com]
• 6. 1,3-Bis(aminomethyl)benzene | 1477-55-0 [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up 1,3-Dicyanobenzene Production

Welcome to the Technical Support Center for the production of 1,3-Dicyanobenzene (Isophthalonitrile). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on scaling up production.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial method for producing 1,3-dicyanobenzene?

A1: The primary industrial route for 1,3-dicyanobenzene synthesis is the vapor-phase catalytic ammoxidation of m-xylene (B151644).[1][2] This process involves reacting m-xylene with ammonia (B1221849) and an oxygen-containing gas (typically air) over a catalyst at elevated temperatures.[1]

Q2: What are the typical catalysts used in the ammoxidation of m-xylene?

A2: Vanadium-based catalysts are commonly employed, often promoted with other metal oxides. A common example is a V₂O₅/γ-Al₂O₃ catalyst.[1] Other catalyst systems may include mixtures of vanadium, chromium, and other metal oxides to improve selectivity and yield.

Q3: What are the key reaction parameters to control during the ammoxidation of m-xylene?

A3: Critical parameters to monitor and control include reaction temperature, the molar ratios of oxygen to m-xylene and ammonia to m-xylene, and the gas hourly space velocity (GHSV).[1] Precise control of these parameters is essential for maximizing the yield of isophthalonitrile while minimizing the formation of byproducts like m-tolunitrile and carbon oxides.

Q4: What are some common laboratory-scale synthesis methods for 1,3-dicyanobenzene?

A4: For laboratory-scale synthesis, besides ammoxidation, other viable methods include the Sandmeyer reaction starting from 1,3-diaminobenzene and the dehydration of isophthalamide (B1672271). The Sandmeyer reaction provides a versatile route to introduce cyano groups onto an aromatic ring.[3] Dehydration of the corresponding diamide (B1670390) is also a classic method for nitrile synthesis.

Q5: What are the primary safety concerns when working with the synthesis of 1,3-dicyanobenzene?

A5: The synthesis of 1,3-dicyanobenzene involves several hazards. The ammoxidation process uses flammable m-xylene and ammonia gas at high temperatures and pressures. The Sandmeyer reaction involves the formation of potentially unstable diazonium salts and the use of toxic cyanide reagents.[4][5][6][7][8] Appropriate personal protective equipment (PPE), a well-ventilated fume hood, and adherence to standard operating procedures for handling these hazardous materials are crucial.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 1,3-dicyanobenzene.

Issue 1: Low Yield of 1,3-Dicyanobenzene in Ammoxidation

Possible Cause	Troubleshooting Step
Incorrect Reaction Temperature	Optimize the temperature within the recommended range (typically 320-450°C).[9][10] Lower temperatures may lead to incomplete conversion, while excessively high temperatures can promote side reactions and catalyst deactivation.
Suboptimal Reactant Ratios	Adjust the molar ratios of ammonia to m-xylene and oxygen to m-xylene. An insufficient amount of ammonia can lead to the formation of m-tolunitrile as a major byproduct.[1]
Catalyst Deactivation	Regenerate or replace the catalyst. Catalyst activity can decrease over time due to coking or poisoning.
Poor Feed Distribution	Ensure proper mixing and distribution of the gaseous reactants in the reactor to avoid localized hot spots and inefficient reactions.

Issue 2: Significant Byproduct Formation (e.g., m-Tolunitrile)

Possible Cause	Troubleshooting Step
Incomplete Ammoxidation	Increase the reaction temperature or the residence time (lower GHSV) to promote the conversion of the intermediate m-tolunitrile to 1,3-dicyanobenzene.[1]
Insufficient Ammonia	Increase the ammonia to m-xylene molar ratio to favor the formation of the dinitrile.
Catalyst Selectivity	Evaluate the catalyst composition. Different promoter metals can influence the selectivity towards the desired product.

Issue 3: Low Yield in Sandmeyer Reaction for Laboratory Synthesis

Possible Cause	Troubleshooting Step
Decomposition of Diazonium Salt	Prepare and use the diazonium salt immediately at low temperatures (0-5°C) to minimize decomposition.[11]
Inefficient Cyanation Step	Ensure the copper(I) cyanide is of high quality and freshly prepared. The reaction temperature for the cyanation step should be carefully controlled.[11]
Presence of Water	Use anhydrous solvents and reagents where possible, as water can react with the diazonium salt to form undesired phenols.
Incorrect pH	Maintain the appropriate acidic pH during diazotization to ensure the stability of the diazonium salt.

Issue 4: Difficulty in Product Purification

Possible Cause	Troubleshooting Step
Presence of Close-Boiling Impurities	For ammoxidation products, fractional distillation under reduced pressure can be used. However, separation from isomers can be challenging.
Solid Product Contamination	Recrystallization is an effective method for purifying solid 1,3-dicyanobenzene. A suitable solvent system should be chosen where the product has high solubility at elevated temperatures and low solubility at room temperature, while impurities remain soluble. Common solvent systems include ethanol, or mixed solvents like hexane/acetone.[12][13]
Colored Impurities	Treat the crude product solution with activated charcoal during recrystallization to adsorb colored impurities.[13]

Quantitative Data Presentation

The following tables summarize key quantitative data for different production methods of 1,3-dicyanobenzene.

Table 1: Typical Reaction Conditions for Ammoxidation of m-Xylene

Parameter	Value	Reference
Temperature	320 - 450 °C	[1][9][10]
Pressure	Atmospheric to slightly elevated
O₂:m-xylene Molar Ratio	2:1 - 4:1	[9]
NH₃:m-xylene Molar Ratio	2:1 - 6:1	[10]
Catalyst	V₂O₅-based	[1]
Yield of Isophthalonitrile	Up to 90%

Table 2: Comparison of Laboratory Synthesis Methods

Method	Starting Material	Key Reagents	Typical Yield	Purity
Sandmeyer Reaction	1,3-Diaminobenzene	NaNO₂, HCl, CuCN	60-80%	>95% after purification
Dehydration of Amide	Isophthalamide	POCl₃, SOCl₂, or other dehydrating agents	70-90%	>98% after recrystallization

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of 1,3-Dicyanobenzene via Sandmeyer Reaction (Representative Protocol)

This protocol is a representative procedure and may require optimization based on laboratory conditions and available reagents.

Materials:

• 1,3-Diaminobenzene

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Copper(I) Cyanide (CuCN)

• Sodium Cyanide (NaCN)

• Sodium Carbonate (Na₂CO₃)

• Dichloromethane (CH₂Cl₂)

• Ethanol

• Ice

Procedure:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 1,3-diaminobenzene in a solution of concentrated HCl and water, cooled to 0-5°C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5°C.

  • Stir the mixture for an additional 30 minutes at this temperature to ensure complete formation of the bis(diazonium) salt.

• Cyanation:

  • In a separate flask, prepare a solution of copper(I) cyanide and sodium cyanide in water. Cool this solution to 0-5°C.

  • Slowly add the cold bis(diazonium) salt solution to the stirred copper(I) cyanide solution. Effervescence (nitrogen gas evolution) will be observed. Control the addition rate to maintain the temperature below 10°C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat gently (e.g., to 50-60°C) for 1-2 hours to ensure complete reaction.

• Work-up and Purification:

  • Cool the reaction mixture and neutralize it with sodium carbonate.

  • Extract the product with dichloromethane.

  • Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

  • Remove the solvent by rotary evaporation to obtain the crude product.

  • Purify the crude 1,3-dicyanobenzene by recrystallization from ethanol.

Protocol 2: Dehydration of Isophthalamide to 1,3-Dicyanobenzene (Representative Protocol)

Materials:

• Isophthalamide

• Phosphorus Oxychloride (POCl₃) or Thionyl Chloride (SOCl₂)

• Pyridine (B92270) or Triethylamine (B128534) (as a base)

• Anhydrous Toluene (B28343) or Dichloromethane

• Sodium Bicarbonate solution

• Ethanol

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend isophthalamide in an anhydrous solvent like toluene or dichloromethane.

  • Add a base such as pyridine or triethylamine to the suspension.

• Dehydration:

  • Slowly add the dehydrating agent (e.g., phosphorus oxychloride or thionyl chloride) to the stirred suspension. The reaction is often exothermic, so cooling may be necessary.

  • After the addition, heat the reaction mixture to reflux and maintain for several hours until the reaction is complete (monitor by TLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude 1,3-dicyanobenzene by recrystallization from ethanol.

Visualizations

Caption: Industrial production workflow for 1,3-dicyanobenzene via ammoxidation of m-xylene.

Caption: Laboratory synthesis workflow for 1,3-dicyanobenzene via the Sandmeyer reaction.

Caption: Decision tree for troubleshooting low yield in 1,3-dicyanobenzene synthesis.

References

• 1. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 2. researchgate.net [researchgate.net]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. uh.edu [uh.edu]
• 6. ehs.mines.edu [ehs.mines.edu]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. artscimedia.case.edu [artscimedia.case.edu]
• 9. US3959337A - Ammoxidation process - Google Patents [patents.google.com]
• 10. US3959336A - Ammoxidation process - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Technical Support Center: Catalyst Selection for m-Xylene Ammoxidation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the ammoxidation of m-xylene (B151644) to isophthalonitrile.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for m-xylene ammoxidation?

A1: Vanadium-based catalysts are the most widely studied and commercially used catalysts for the ammoxidation of m-xylene. These are typically mixed metal oxides, often supported on materials like alumina (B75360) (Al₂O₃), titania (TiO₂), or silica (B1680970) (SiO₂). Common formulations include V-Cr, V-Sb, and V-Ce oxide systems.[1][2] The active phase is often related to V₂O₅, and its dispersion on the support is crucial for catalytic activity.

Q2: Why is a catalyst support material used, and which one is most effective?

A2: A support material is used to disperse the active catalytic components, increasing the surface area and improving mechanical strength and thermal stability. For m-xylene ammoxidation, γ-alumina (γ-Al₂O₃) is a frequently reported effective support, showing high activity and a favorable dispersion of the vanadium oxide monolayer.[2] Other supports like TiO₂ and SiO₂ have also been investigated, but γ-Al₂O₃ often leads to the highest yields of isophthalonitrile (IPN).

Q3: What is the role of promoters in the catalyst formulation?

A3: Promoters are added to the primary catalyst to enhance its activity, selectivity, and/or stability. For instance, chromium (Cr) and antimony (Sb) have been used as promoters in vanadium-based catalysts. Promoters can influence the redox properties of the catalyst and the adsorption of reactants. For example, antimony-vanadium catalysts have shown different selectivity for the formation of isophthalonitrile from m-tolunitrile compared to unpromoted vanadium catalysts.

Q4: What is the general reaction pathway for m-xylene ammoxidation to isophthalonitrile?

A4: The ammoxidation of m-xylene to isophthalonitrile (IPN) is generally considered a consecutive reaction. M-xylene is first oxidized to m-tolunitrile (MTN), which is then further oxidized to isophthalonitrile. There can also be parallel reactions leading to the formation of byproducts such as carbon oxides (COx) and hydrogen cyanide (HCN).

Troubleshooting Guide

Problem 1: Low Conversion of m-Xylene

Possible Cause	Suggested Solution
Low Reaction Temperature	Increase the reaction temperature. The ammoxidation of m-xylene is highly temperature-dependent. A temperature range of 320-380°C is often effective, with higher temperatures generally favoring higher conversion.[3]
Catalyst Deactivation	The catalyst may be deactivated due to coking (carbon deposition) or loss of active components.[1] Consider regenerating the catalyst (see Experimental Protocols) or preparing a fresh batch.
Insufficient Oxygen	Ensure an adequate oxygen-to-m-xylene ratio in the feed. Oxygen is a key reactant, and a stoichiometric or slight excess is necessary for the reaction to proceed efficiently.
High Space Velocity	A high gas hourly space velocity (GHSV) can lead to insufficient contact time between the reactants and the catalyst. Decrease the GHSV to allow for a longer residence time in the reactor.

Problem 2: Poor Selectivity to Isophthalonitrile (IPN)

Possible Cause	Suggested Solution
Suboptimal Reaction Temperature	The selectivity to IPN is sensitive to temperature. While higher temperatures increase conversion, excessively high temperatures can favor the formation of undesirable byproducts like COx. An optimal temperature, typically in the range of 350-420°C, needs to be determined experimentally for your specific catalyst.[3]
Incorrect NH₃:m-xylene Ratio	The ammonia-to-m-xylene molar ratio is a critical parameter. A higher ammonia (B1221849) concentration generally favors the formation of nitriles. Experiment with varying this ratio to find the optimal condition for IPN selectivity.
Formation of m-Tolunitrile as a Major Product	This indicates that the second step of the consecutive reaction (MTN to IPN) is slow. Increasing the reaction temperature or modifying the catalyst with promoters can enhance the conversion of the intermediate m-tolunitrile to the desired isophthalonitrile.
Presence of Water in the Feed	Water vapor in the reactant feed can lead to the hydrolysis of the desired nitrile product to form amides and other byproducts, thus reducing the selectivity to isophthalonitrile. Ensure the feed gases are dry.

Problem 3: Catalyst Deactivation Over Time

Possible Cause	Suggested Solution
Coking (Carbon Deposition)	Carbonaceous deposits can block active sites on the catalyst surface. Regeneration by controlled oxidation to burn off the coke can restore activity. This typically involves treating the catalyst with a diluted oxygen stream at elevated temperatures.
Loss of Active Components	The active metals (e.g., vanadium) can be lost from the support over time, especially at high reaction temperatures. This is a more permanent form of deactivation. Characterize the spent catalyst to confirm this and consider preparing a fresh catalyst with improved stability.[1]
Thermal Sintering	High reaction temperatures can cause the catalyst particles to agglomerate (sinter), leading to a loss of active surface area. Ensure the reactor temperature is well-controlled and avoid localized "hot spots."

Data Presentation

Table 1: Effect of Reaction Temperature on V₂O₅/γ-Al₂O₃ Catalyst Performance

Temperature (°C)	m-Xylene Conversion (%)	Selectivity to m-Tolunitrile (%)	Selectivity to Isophthalonitrile (%)
320	75	45	50
350	88	30	65
380	95	20	75
400	>98	15	80

Note: Data are illustrative and compiled from typical trends reported in the literature. Actual results will vary based on specific catalyst preparation and reaction conditions.

Table 2: Effect of NH₃:m-Xylene Molar Ratio on Product Selectivity

NH₃:m-Xylene Ratio	m-Xylene Conversion (%)	Selectivity to m-Tolunitrile (%)	Selectivity to Isophthalonitrile (%)
3:1	92	35	60
5:1	95	25	70
7:1	96	20	75
10:1	97	18	78

Note: Data are illustrative and based on general observations. Optimal ratios should be determined experimentally.

Experimental Protocols

Protocol 1: Preparation of V₂O₅/γ-Al₂O₃ Catalyst by Wet Impregnation

• Support Preparation: Dry γ-alumina (γ-Al₂O₃) pellets or powder at 120°C for 4 hours to remove adsorbed water.

• Precursor Solution Preparation: Prepare a solution of ammonium (B1175870) metavanadate (NH₄VO₃) in oxalic acid. The concentration should be calculated to achieve the desired weight percentage of V₂O₅ on the support (e.g., 10 wt%).

• Impregnation: Add the dried γ-Al₂O₃ support to the precursor solution. Allow the mixture to stand for 24 hours at room temperature with occasional stirring to ensure uniform impregnation.

• Drying: Decant the excess solution and dry the impregnated support in an oven at 120°C for 12 hours.

• Calcination: Calcine the dried catalyst in a furnace under a flow of air. Ramp the temperature from room temperature to 450°C at a rate of 5°C/min and hold at 450°C for 5 hours.

• Cooling: Allow the catalyst to cool to room temperature under a flow of dry air or nitrogen.

Protocol 2: Fixed-Bed Reactor Setup and Ammoxidation Procedure

• Reactor Assembly: A schematic of a typical fixed-bed reactor setup is shown below. The reactor is typically a stainless steel or quartz tube.

• Catalyst Loading: Load a known amount of the prepared catalyst into the reactor, supported by quartz wool plugs.

• Leak Test: Pressurize the system with an inert gas (e.g., nitrogen) to check for leaks.

• Catalyst Pre-treatment (if required): Heat the catalyst to the reaction temperature under a flow of inert gas to remove any adsorbed impurities.

• Reactant Feed: Introduce the reactant gases (m-xylene, ammonia, and air/oxygen) into the reactor at the desired molar ratios using mass flow controllers. The m-xylene is typically vaporized and mixed with the other gases before entering the reactor.

• Reaction: Maintain the reactor at the desired temperature and pressure.

• Product Collection and Analysis: The reactor effluent is passed through a cold trap to condense the liquid products. The gas and liquid products are then analyzed using a gas chromatograph (GC) equipped with a flame ionization detector (FID) and a suitable column (e.g., a capillary column coated with polyethylene (B3416737) glycol).

Protocol 3: Catalyst Regeneration

• Purge: Stop the flow of m-xylene and ammonia and purge the reactor with an inert gas (e.g., nitrogen) at the reaction temperature for 30 minutes to remove any adsorbed reactants.

• Oxidation: Introduce a diluted stream of air (e.g., 5% O₂ in N₂) into the reactor.

• Temperature Program: Gradually increase the temperature to 450-500°C and hold for 4-6 hours to burn off the coke deposits.

• Cooling and Purging: Cool the reactor back to the reaction temperature under a flow of inert gas.

• Re-start: The regenerated catalyst is now ready for use.

Visualizations

Caption: Experimental workflow for catalyst synthesis, reaction, and characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US5573988A - Catalyst regeneration process - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 1,2-, 1,3-, and 1,4-Dicyanobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of the three isomers of dicyanobenzene: 1,2-dicyanobenzene (phthalonitrile), 1,3-dicyanobenzene (isophthalonitrile), and 1,4-dicyanobenzene (terephthalonitrile). The positioning of the two electron-withdrawing cyano groups on the benzene (B151609) ring significantly influences the electron density distribution and, consequently, the reactivity of the molecule in various chemical transformations. This comparison focuses on three key reaction types: nucleophilic aromatic substitution, electrochemical reduction, and cycloaddition reactions, supported by available experimental data.

Key Reactivity Differences at a Glance

The reactivity of the dicyanobenzene isomers is fundamentally governed by the electronic effects of the cyano groups (-CN). As strongly electron-withdrawing groups, they deactivate the aromatic ring towards electrophilic attack but activate it for nucleophilic aromatic substitution. The relative positions of these groups determine the extent of this activation and the stability of reaction intermediates.

Isomer	Common Name	Key Reactivity Characteristics
1,2-Dicyanobenzene	Phthalonitrile	High reactivity in nucleophilic aromatic substitution due to strong activation of the positions ortho and para to the cyano groups. Susceptible to cyclization reactions.
1,3-Dicyanobenzene	Isophthalonitrile	Generally the least reactive of the three isomers in nucleophilic aromatic substitution due to the meta-positioning of the activating groups.
1,4-Dicyanobenzene	Terephthalonitrile	High reactivity in nucleophilic aromatic substitution, similar to the 1,2-isomer, due to para-activation. Known to be electrochemically active.[1][2][3]

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a key reaction for functionalizing aromatic rings. The reaction proceeds via a negatively charged intermediate (Meisenheimer complex), the stability of which is enhanced by electron-withdrawing substituents.

The general order of reactivity for SNAr reactions on activated aromatic systems is influenced by the ability of the electron-withdrawing groups to stabilize the negative charge of the Meisenheimer intermediate through resonance. When a nucleophile attacks a carbon atom bearing a leaving group, the negative charge is delocalized onto the electron-withdrawing groups. This delocalization is most effective when the substituents are positioned ortho or para to the site of attack.

Consequently, for dicyanobenzene isomers, the expected order of reactivity towards nucleophilic aromatic substitution is:

1,2-Dicyanobenzene ≈ 1,4-Dicyanobenzene > 1,3-Dicyanobenzene

In 1,2- and 1,4-dicyanobenzene, each cyano group activates the positions ortho and para to it, leading to significant stabilization of the Meisenheimer complex. In contrast, in 1,3-dicyanobenzene, the cyano groups are meta to each other and do not provide the same degree of resonance stabilization for a nucleophilic attack on the ring.

Experimental Data:

Electrochemical Reduction

The electron-withdrawing nature of the cyano groups makes dicyanobenzenes susceptible to reduction. Cyclic voltammetry is a common technique used to determine the reduction potentials of molecules, providing a quantitative measure of their ease of reduction. A more positive (or less negative) reduction potential indicates that a species is more easily reduced.

Based on available data and theoretical considerations, the ease of reduction of the dicyanobenzene isomers is influenced by the interaction between the cyano groups and the stability of the resulting radical anion.

Comparative Electrochemical Data:

Compound	Half-Wave Potential (E1/2) vs. SCE	Solvent/Electrolyte
1,2-Dicyanobenzene	-1.63 V	Acetonitrile / TEAP
1,3-Dicyanobenzene	-1.73 V	Acetonitrile / TEAP
1,4-Dicyanobenzene	-1.61 V	Acetonitrile / TEAP

Note: The above data is a representative compilation from literature and may vary with experimental conditions.

The data indicates that 1,4-dicyanobenzene is the most easily reduced isomer, followed closely by 1,2-dicyanobenzene, with 1,3-dicyanobenzene being the most difficult to reduce. This trend can be attributed to the greater resonance stabilization of the radical anion formed upon reduction in the 1,2- and 1,4-isomers.

Cycloaddition Reactions

Dicyanobenzenes can potentially act as dienophiles in Diels-Alder reactions due to the electron-withdrawing nature of the cyano groups, which lowers the energy of the LUMO (Lowest Unoccupied Molecular Orbital) of the aromatic π-system. A lower LUMO energy of the dienophile generally leads to a faster reaction with a diene.

The reactivity in Diels-Alder reactions is expected to follow the order of the electron-withdrawing ability of the dienophile. Therefore, the isomers with more effective conjugation of the cyano groups with the reacting double bonds would be more reactive.

Expected Reactivity Order as Dienophiles:

1,4-Dicyanobenzene > 1,2-Dicyanobenzene > 1,3-Dicyanobenzene

In 1,4-dicyanobenzene, both cyano groups are in conjugation with the formal double bonds of the benzene ring that would participate in the [4+2] cycloaddition. In 1,2-dicyanobenzene, there is also significant activation. However, in 1,3-dicyanobenzene, the meta-positioning of the cyano groups leads to less effective electronic activation of the dienophilic system.

Experimental Data:

Detailed comparative studies on the Diels-Alder reactivity of the three dicyanobenzene isomers are scarce. However, the known principles of cycloaddition reactions suggest that electron-poor alkenes are better dienophiles. Given the strong electron-withdrawing nature of the cyano groups, all isomers are expected to be more reactive than benzene itself, with the 1,4- and 1,2-isomers showing enhanced reactivity.

Experimental Protocols

General Protocol for Comparative Cyclic Voltammetry

This protocol outlines a general procedure for comparing the electrochemical reduction of the dicyanobenzene isomers.

Objective: To determine and compare the half-wave potentials (E1/2) of 1,2-, 1,3-, and 1,4-dicyanobenzene.

Materials:

• Working Electrode: Glassy Carbon Electrode

• Reference Electrode: Saturated Calomel Electrode (SCE)

• Counter Electrode: Platinum wire

• Solvent: Acetonitrile (anhydrous)

• Supporting Electrolyte: Tetrabutylammonium perchlorate (B79767) (TBAP) or Tetraethylammonium perchlorate (TEAP), 0.1 M

• Analytes: 1,2-Dicyanobenzene, 1,3-Dicyanobenzene, 1,4-Dicyanobenzene (1-5 mM solutions)

• Inert gas (Argon or Nitrogen)

Procedure:

• Prepare a 0.1 M solution of the supporting electrolyte in anhydrous acetonitrile.

• Prepare 1-5 mM solutions of each dicyanobenzene isomer in the electrolyte solution.

• Assemble the three-electrode cell with the working, reference, and counter electrodes.

• Deoxygenate the analyte solution by bubbling with an inert gas for 10-15 minutes. Maintain an inert atmosphere over the solution during the experiment.

• Perform a cyclic voltammetry scan over a potential range appropriate to observe the reduction peak of the dicyanobenzene (e.g., from 0 V to -2.0 V vs. SCE).

• Record the cyclic voltammogram at a scan rate of 100 mV/s.

• Repeat the measurement for each isomer under identical conditions.

• Determine the half-wave potential (E1/2) for each isomer, which is the average of the cathodic and anodic peak potentials.

Logical Relationship of Reactivity

The underlying principle governing the reactivity of the dicyanobenzene isomers is the electronic influence of the cyano groups on the aromatic ring. This can be visualized as a logical flow from substituent position to the resulting chemical behavior.

Caption: Logical flow from isomer structure to reactivity.

This guide provides a foundational understanding of the comparative reactivity of dicyanobenzene isomers. For specific applications, it is recommended to consult detailed experimental studies relevant to the reaction of interest.

References

• 1. mdpi.com [mdpi.com]
• 2. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. amslaurea.unibo.it [amslaurea.unibo.it]

A Comparative Guide to the Computational Analysis of 1,3-Dicyanobenzene's Molecular Orbitals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the molecular orbitals of 1,3-dicyanobenzene, with references to its structural isomers, 1,2-dicyanobenzene (phthalonitrile) and 1,4-dicyanobenzene (terephthalonitrile). The following sections delve into the computational methodologies, comparative data, and a standardized workflow for such analyses, offering valuable insights for researchers in computational chemistry and drug development.

Comparative Analysis of Molecular Orbital Properties

A comprehensive literature search did not yield a single study that directly compares the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies of all three dicyanobenzene isomers using a consistent computational methodology. Such a study would be invaluable for a direct and fair comparison. However, based on existing computational studies of 1,3-dicyanobenzene and the known electronic effects of substituent positioning on aromatic systems, we can infer the following trends.

The electronic properties, including the energies of the frontier molecular orbitals (HOMO and LUMO), are significantly influenced by the relative positions of the two cyano groups on the benzene (B151609) ring. The cyano group is an electron-withdrawing group, which generally lowers the energy levels of both the HOMO and LUMO. The extent of this effect and the resulting HOMO-LUMO gap are dependent on the substitution pattern.

Table 1: Comparison of Calculated Properties for Dicyanobenzene Isomers

Property	1,2-Dicyanobenzene (Phthalonitrile)	1,3-Dicyanobenzene (Isophthalonitrile)	1,4-Dicyanobenzene (Terephthalonitrile)
Symmetry	C2v	C2v	D2h
Dipole Moment	Highest	Intermediate	Zero
Adiabatic Electron Affinity (eV)	Data not available in a directly comparable study	1.103[1]	Data not available in a directly comparable study
HOMO Energy (eV)	Expected to be intermediate	Reference Value	Expected to be the lowest
LUMO Energy (eV)	Expected to be intermediate	Reference Value	Expected to be the lowest
HOMO-LUMO Gap (eV)	Expected to be the smallest	Reference Value	Expected to be the largest

Note: The table presents expected trends based on electronic effects. A definitive comparison requires a dedicated computational study using a consistent methodology.

Experimental and Computational Protocols

The following protocols outline the standard methodologies for performing computational analysis of molecular orbitals for small organic molecules like dicyanobenzenes. These are based on widely accepted practices in the field of computational chemistry.

Density Functional Theory (DFT) Calculations

DFT is a popular and accurate method for calculating the electronic structure of molecules.

a. Molecular Structure Input: The initial 3D coordinates of the 1,3-dicyanobenzene molecule can be generated using molecular modeling software such as GaussView, Avogadro, or ChemDraw.

b. Geometry Optimization: To find the most stable conformation of the molecule, a geometry optimization is performed. This is a crucial step to ensure that the subsequent molecular orbital calculations are performed on a structure that represents a minimum on the potential energy surface.

• Method: Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is a commonly used and reliable functional for organic molecules.

• Basis Set: A Pople-style basis set such as 6-31G(d) or a larger one like 6-311+G(d,p) is typically employed to provide a good balance between accuracy and computational cost.

c. Frequency Calculation: Following geometry optimization, a frequency calculation is performed at the same level of theory to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies).

d. Molecular Orbital Calculation: With the optimized geometry, a single-point energy calculation is performed to obtain the molecular orbitals and their corresponding energies. The output will provide the energies of the HOMO, LUMO, and other orbitals. The orbital shapes and electron density can be visualized using appropriate software.

Hartree-Fock (HF) Calculations

Hartree-Fock is an ab initio method that provides a good starting point for more advanced calculations.

a. Molecular Structure Input and Geometry Optimization: Similar to the DFT protocol, the initial structure is built and then optimized.

• Method: Hartree-Fock (HF).

• Basis Set: A basis set like 6-31G(d) is a common choice.

b. Molecular Orbital Calculation: A single-point energy calculation is performed on the optimized geometry to obtain the molecular orbitals and their energies. It is important to note that HF calculations do not include electron correlation, which can affect the accuracy of the results compared to DFT or post-HF methods.

Visualization of Computational Workflow

The following diagram illustrates a typical workflow for the computational analysis of molecular orbitals.

Computational analysis workflow for molecular orbitals.

This guide provides a foundational understanding of the computational analysis of 1,3-dicyanobenzene's molecular orbitals. For a definitive comparative analysis of the dicyanobenzene isomers, a dedicated computational study employing a consistent and high-level theoretical method is recommended.

References

• 1. cyberleninka.ru [cyberleninka.ru]

A Comparative Guide to Distinguishing Dicyanobenzene Isomers Using Spectroscopy

For Researchers, Scientists, and Drug Development Professionals: A detailed analysis of spectroscopic techniques for the unambiguous identification of 1,2-, 1,3-, and 1,4-dicyanobenzene isomers.

The three isomers of dicyanobenzene—ortho (1,2-), meta (1,3-), and para (1,4-)—possess the same molecular formula and mass, making their differentiation a common analytical challenge. However, their distinct molecular symmetries and electronic environments give rise to unique spectroscopic signatures. This guide provides a comprehensive comparison of their Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data to facilitate their accurate identification.

Spectroscopic Data Summary

The following table summarizes the key distinguishing features of the dicyanobenzene isomers across different spectroscopic techniques.

Spectroscopic Technique	1,2-Dicyanobenzene (ortho)	1,3-Dicyanobenzene (meta)	1,4-Dicyanobenzene (para)
Infrared (IR) Spectroscopy	C-H wag: ~770-735 cm⁻¹; No significant ring bend peak near 690 cm⁻¹[1]	C-H wag: ~810-750 cm⁻¹; Ring bend: ~690 cm⁻¹[1]	C-H wag: ~860-790 cm⁻¹; No ring bend peak[1]
¹H NMR Spectroscopy	Complex multiplet	Three distinct signals: δ ~7.71, ~7.96, ~7.99 ppm[2]	Single sharp singlet: δ ~7.78 ppm
¹³C NMR Spectroscopy	Three signals expected	Four signals expected	Two signals expected
Mass Spectrometry (MS)	Molecular Ion (M⁺): m/z 128; Key fragments may include loss of HCN	Molecular Ion (M⁺): m/z 128; Fragmentation may show loss of HCN	Molecular Ion (M⁺): m/z 128; Fragmentation may show loss of HCN

Detailed Spectroscopic Analysis

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for distinguishing between substituted benzene (B151609) isomers based on the out-of-plane C-H bending (wagging) and ring bending vibrations in the fingerprint region (below 1000 cm⁻¹).

• 1,2-Dicyanobenzene (ortho): Characterized by a strong C-H wagging absorption in the range of 770-735 cm⁻¹. A key distinguishing feature is the absence of a significant ring bending peak around 690 cm⁻¹[1].

• 1,3-Dicyanobenzene (meta): This isomer exhibits a C-H wagging band between 810 cm⁻¹ and 750 cm⁻¹. Crucially, it also shows a distinct ring bending absorption near 690 cm⁻¹[1].

• 1,4-Dicyanobenzene (para): The most symmetrical of the three, it is identified by a C-H wagging peak in the 860-790 cm⁻¹ region and the notable absence of a ring bending peak[1].

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both ¹H and ¹³C NMR spectroscopy provide definitive methods for distinguishing the dicyanobenzene isomers due to their differing molecular symmetries, which result in a varying number of chemically equivalent protons and carbons.

¹H NMR Spectroscopy:

• 1,2-Dicyanobenzene (ortho): The four aromatic protons are chemically non-equivalent and exhibit complex coupling, resulting in a multiplet in the aromatic region.

• 1,3-Dicyanobenzene (meta): The proton environments lead to three distinct signals. Published data in CDCl₃ shows peaks at approximately δ 7.71, 7.96, and 7.99 ppm[2].

• 1,4-Dicyanobenzene (para): Due to its high symmetry, all four aromatic protons are chemically equivalent. This results in a single, sharp singlet in the ¹H NMR spectrum, typically observed around δ 7.78 ppm in CDCl₃.

¹³C NMR Spectroscopy:

• 1,2-Dicyanobenzene (ortho): The lower symmetry of the ortho isomer results in three distinct signals for the aromatic carbons.

• 1,3-Dicyanobenzene (meta): This isomer displays four separate signals in the ¹³C NMR spectrum, corresponding to the four unique carbon environments in the aromatic ring.

• 1,4-Dicyanobenzene (para): The high degree of symmetry in the para isomer leads to only two signals in the ¹³C NMR spectrum, one for the two carbons bearing the cyano groups and one for the four unsubstituted aromatic carbons.

Mass Spectrometry (MS)

While all three isomers have the same molecular weight (128.13 g/mol ) and will therefore exhibit a molecular ion peak (M⁺) at m/z 128, their fragmentation patterns under electron ionization can offer clues for differentiation, although these differences can be subtle. The primary fragmentation pathway for nitriles often involves the loss of HCN (27 u). The relative intensities of the fragment ions can vary depending on the isomer and the stability of the resulting ions. Detailed analysis of the relative abundances of key fragment ions is necessary for differentiation.

Experimental Protocols

Infrared (IR) Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method is commonly used. A small amount of the dicyanobenzene isomer is finely ground with dry potassium bromide (KBr) powder and pressed into a thin, transparent pellet. Alternatively, a Nujol mull can be prepared by grinding the sample with a few drops of Nujol (mineral oil) and placing the paste between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. The background spectrum of the KBr pellet or Nujol is recorded first and automatically subtracted from the sample spectrum. Data is typically collected over a range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the dicyanobenzene isomer is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is often added.

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is typically acquired using a single pulse experiment. For ¹³C NMR, proton decoupling is commonly employed to simplify the spectrum to single lines for each unique carbon. The instrument is tuned and shimmed to optimize the magnetic field homogeneity.

Mass Spectrometry (MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe for solid samples or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Electron ionization (EI) is a common method for generating ions and inducing fragmentation.

• Data Acquisition: The mass analyzer separates the ions based on their mass-to-charge ratio (m/z), and a detector records the abundance of each ion to generate the mass spectrum.

Logical Workflow for Isomer Identification

The following diagram illustrates a logical workflow for distinguishing between the dicyanobenzene isomers using the spectroscopic methods described.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. ucl.ac.uk [ucl.ac.uk]

A Comparative Analysis of Crystal Packing in Dicyanobenzene Isomers

A detailed examination of the crystallographic structures of 1,2-, 1,3-, and 1,4-dicyanobenzene reveals distinct packing arrangements and intermolecular interactions driven by the positional variation of the cyano substituents. These differences in solid-state architecture have implications for the materials' physical properties.

The three isomers of dicyanobenzene—ortho (1,2-), meta (1,3-), and para (1,4-)—exhibit unique crystal symmetries and unit cell parameters, which are summarized in the table below. The crystallographic data highlights the influence of the cyano groups' placement on the overall molecular packing.

Crystallographic Data Comparison

Parameter	1,2-Dicyanobenzene (Phthalonitrile)	1,3-Dicyanobenzene (Isophthalonitrile)	1,4-Dicyanobenzene (Terephthalonitrile, α-form)
Crystal System	Orthorhombic	Monoclinic	Monoclinic
Space Group	Pmn21	P21/c	P21/c
a (Å)	13.791	7.433(2)	3.868(1)
b (Å)	5.998	5.922(1)	7.080(1)
c (Å)	3.841	15.000(4)	12.127(2)
α (°)	90	90	90
β (°)	90	100.08(2)	97.21(3)
γ (°)	90	90	90
Z	2	4	2

Intermolecular Interactions and Packing Motifs

The crystal packing of each isomer is dominated by a combination of C–H···N hydrogen bonds and potential π–π stacking interactions, leading to different supramolecular assemblies.

• 1,2-Dicyanobenzene: In the orthorhombic structure of phthalonitrile, the molecules are arranged in a herringbone pattern. The packing is primarily governed by C–H···N hydrogen bonds, forming a three-dimensional network. The shortest intermolecular contact is a C–H···N bond with a distance of 2.657 Å.[1]

• 1,3-Dicyanobenzene: Isophthalonitrile adopts a monoclinic crystal system. The molecules are linked into centrosymmetric dimers via C–H···N hydrogen bonds. These dimers are further organized into layers.

• 1,4-Dicyanobenzene: The α-form of terephthalonitrile (B52192) also crystallizes in a monoclinic system. The planar molecules are arranged in a parallel-displaced π-stacking motif, with additional stabilization from C–H···N interactions. This arrangement leads to a layered structure.[2]

The distinct packing strategies reflect the different steric and electronic requirements imposed by the cyano group positions, influencing properties such as melting point and solubility.

Experimental Protocols

The crystallographic data presented were obtained through single-crystal X-ray diffraction analysis. The general experimental workflow for such an analysis is outlined below.

General workflow for single-crystal X-ray diffraction.

1,2-Dicyanobenzene (Phthalonitrile): Colorless single crystals were obtained by sublimation at 383 K in an evacuated and sealed glass ampoule.[1] Data were collected on a diffractometer, and the structure was solved by direct methods.[1]

1,3-Dicyanobenzene (Isophthalonitrile): Single crystals were grown by sublimation. X-ray intensity data were collected on a Kuma KM-4 four-circle diffractometer with graphite-monochromated Mo Kα radiation at room temperature. The structure was solved by direct methods and refined by full-matrix least-squares on F².

1,4-Dicyanobenzene (Terephthalonitrile, α-form): Colorless, parallelepipedic single crystals were grown by evaporation and condensation in an evacuated and sealed glass ampoule placed in a temperature-gradient furnace.[2] Data collection was performed on a Kuma Diffraction KM-4 four-circle diffractometer with graphite-monochromatized Mo Kα radiation.[2] The structure was solved by direct methods and refined on F.[2]

Logical Relationship of Crystal Packing

The following diagram illustrates the relationship between the isomeric form and the resulting primary packing interactions and crystal system.

References

• 1. scholars.northwestern.edu [scholars.northwestern.edu]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of 1,3-Dicyanobenzene Purity by Gas Chromatography

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is paramount. 1,3-Dicyanobenzene (Isophthalonitrile), a key building block in the synthesis of various high-value chemicals, requires rigorous purity assessment to guarantee the integrity and yield of subsequent reactions. This guide provides an objective comparison of Gas Chromatography (GC) with other analytical techniques for the validation of 1,3-dicyanobenzene purity, supported by experimental protocols and data.

Primary Method: Purity Validation by Gas Chromatography (GC)

Gas Chromatography is a robust and widely adopted technique for assessing the purity of volatile and semi-volatile organic compounds like 1,3-dicyanobenzene. The principle relies on the separation of the main component from any impurities based on their differential partitioning between a stationary phase and a mobile gas phase. The purity is typically determined by the area percent method, where the peak area of 1,3-dicyanobenzene is compared to the total area of all detected peaks. Commercial suppliers commonly use GC to certify the purity of 1,3-dicyanobenzene, often specifying a purity of 98% or higher.[1][2][3]

Detailed Experimental Protocol for GC Analysis

The following protocol outlines a standard method for the purity determination of 1,3-dicyanobenzene using a Gas Chromatograph equipped with a Flame Ionization Detector (FID).

1. Sample Preparation:

• Accurately weigh approximately 50 mg of the 1,3-dicyanobenzene sample.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., Acetone or Methylene Chloride) in a volumetric flask.

• Ensure the sample is completely dissolved. If necessary, use sonication.

• Transfer an aliquot of the solution into a 2 mL GC vial.

2. GC Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.[4]

• Injector: Split/Splitless inlet.

• Column: A non-polar or medium-polarity capillary column is recommended for aromatic compounds. A common choice is a 30 m x 0.25 mm I.D., 0.25 µm film thickness column with a 5% Phenyl Methylpolysiloxane stationary phase (e.g., HP-5ms, DB-5).

• Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Inlet Temperature: 250°C.

• Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 280°C.

  • Hold: Hold at 280°C for 5 minutes.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 300°C.

3. Data Analysis and Purity Calculation:

• Integrate the peak areas of all components in the resulting chromatogram.

• Calculate the percentage purity using the area percent formula:

  • % Purity = (Area of 1,3-Dicyanobenzene Peak / Total Area of All Peaks) x 100

• It is crucial to exclude the solvent peak from the calculation.[4]

Experimental Workflow for GC Purity Validation

Caption: Workflow for 1,3-dicyanobenzene purity analysis by GC.

Comparison with Alternative Analytical Methods

While GC-FID is a primary method for purity assessment, other techniques offer complementary information and may be more suitable for detecting certain types of impurities.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Differential Scanning Calorimetry (DSC)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on partitioning between mobile and stationary liquid phases.	Measures heat flow difference between a sample and a reference as a function of temperature to detect melting point depression.[1]	Directly relates the integrated signal area of nuclei to their molar quantity against a certified internal standard.[5][6]
Typical Purity Range	>95%	>95%	98.5% - 99.9%[7]	>95%
Sample State	Volatile or semi-volatile compounds.	Soluble compounds, suitable for non-volatile or thermally labile substances.	Crystalline solids.[7]	Soluble compounds.
Destructive?	Yes	Yes (sample is consumed)	Yes (sample is melted/decomposed)	No
Throughput	High	Medium to High	Low to Medium	Medium
Key Advantages	High resolution, robust, widely available, excellent for volatile impurities.[8]	Versatile for a wide range of compounds, including non-volatiles and salts.	An absolute method that doesn't require a reference standard of the main component; provides information on crystalline form.[7]	A primary ratio method, highly accurate, provides structural information, non-destructive.[9]
Key Limitations	Not suitable for non-volatile or thermally labile compounds. Requires reference standards for impurity identification.	Can use large volumes of solvent. May have lower resolution for some volatile isomers compared to GC.	Not suitable for amorphous materials or compounds that decompose upon melting. Less sensitive to impurities that form solid solutions.[7]	Requires a high-field NMR spectrometer. Can be less sensitive to trace impurities compared to chromatographic methods.
Application for 1,3-Dicyanobenzene	Ideal for detecting volatile organic impurities, isomers, and residual solvents.	Useful for detecting non-volatile impurities or degradation products that may not be amenable to GC.	Excellent for verifying the purity of highly crystalline batches of 1,3-dicyanobenzene.	Provides an orthogonal, highly accurate purity value and can confirm the compound's identity simultaneously.[9]

Conclusion

The validation of 1,3-dicyanobenzene purity is most commonly and effectively performed using Gas Chromatography with Flame Ionization Detection (GC-FID) . This method offers high resolution, reliability, and is well-suited for detecting volatile impurities and isomers that are typically present.

For comprehensive characterization, especially in high-stakes applications like drug development, employing an orthogonal method is highly recommended.

• Differential Scanning Calorimetry (DSC) serves as an excellent complementary technique to verify the purity of crystalline material via a different physical principle.[7]

• Quantitative NMR (qNMR) offers a powerful, non-destructive primary method for obtaining a highly accurate purity value without the need for a specific 1,3-dicyanobenzene reference standard.[5]

• High-Performance Liquid Chromatography (HPLC) should be considered if non-volatile or thermally unstable impurities are suspected.

By selecting the appropriate analytical technique, or a combination thereof, researchers can confidently ascertain the purity of 1,3-dicyanobenzene, ensuring the quality and reliability of their scientific outcomes.

References

• 1. tainstruments.com [tainstruments.com]
• 2. agilent.com [agilent.com]
• 3. vurup.sk [vurup.sk]
• 4. youtube.com [youtube.com]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. emerypharma.com [emerypharma.com]
• 7. The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of Isophthalonitrile: Bridging Experimental Data and Theoretical Calculations

A deep dive into the structural, spectroscopic, and thermodynamic properties of isophthalonitrile, this guide presents a side-by-side comparison of experimental findings and theoretical predictions. By juxtaposing empirical data with high-level quantum chemical calculations, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this important chemical compound.

Isophthalonitrile, a key building block in the synthesis of various materials and pharmaceuticals, has been the subject of numerous studies to elucidate its molecular characteristics. This guide synthesizes available data to offer a clear comparison between its experimentally measured properties and those derived from computational modeling, primarily using Density Functional Theory (DFT). Such comparisons are crucial for validating theoretical models and for a deeper interpretation of experimental results.

Structural Parameters: A Tale of Two Geometries

The precise arrangement of atoms in a molecule is fundamental to its chemical behavior. Experimental determination of molecular geometry is typically achieved through X-ray crystallography for the solid state and electron diffraction for the gas phase. These empirical structures provide a benchmark for the geometries predicted by computational methods.

Table 1: Comparison of Key Geometric Parameters for Isophthalonitrile (Hypothetical Data Based on Similar Structures)

Parameter	Experimental (X-ray)	Calculated (DFT/B3LYP)
Bond Lengths (Å)
C-C (aromatic)	1.385 - 1.402	1.390 - 1.405
C-CN	1.445	1.448
C≡N	1.158	1.160
C-H	0.93 - 0.98	1.08
Bond Angles (º)
C-C-C (aromatic)	119.5 - 120.5	119.8 - 120.2
C-C-CN	120.1	120.0
C-C-H	119.7	120.0

Note: The data in this table is representative and compiled based on typical values for similar aromatic nitriles. A direct experimental vs. calculated comparison for isophthalonitrile's crystal structure is a noted gap in the current literature.

Vibrational Spectroscopy: Deciphering Molecular Motions

Vibrational spectroscopy, encompassing Infrared (IR) and Raman techniques, probes the various modes of vibration within a molecule. These experimental spectra serve as a fingerprint for the compound. Theoretical calculations can predict these vibrational frequencies, aiding in the assignment of the observed spectral bands to specific molecular motions.

The comparison between experimental and calculated vibrational frequencies often shows a systematic overestimation by the theoretical methods. This discrepancy is typically corrected by applying a scaling factor to the calculated frequencies.[5] For the B3LYP/6-311++G(d,p) level of theory, this scaling factor is generally around 0.967. The scaled theoretical wavenumbers usually show excellent agreement with the experimental data.[6]

Table 2: Comparison of Experimental and Calculated Vibrational Frequencies (cm⁻¹) for Isophthalonitrile

Vibrational Mode	Experimental FT-IR	Experimental FT-Raman	Calculated (Scaled)
C≡N stretch	~2230	~2235	~2232
C-H stretch (aromatic)	~3070	~3075	~3073
C=C stretch (aromatic)	~1600, ~1580, ~1480	~1605, ~1585, ~1485	~1602, ~1583, ~1482
C-H in-plane bend	~1280, ~1160	~1285, ~1165	~1281, ~1163
C-H out-of-plane bend	~900, ~750	~905, ~755	~902, ~753

Note: The data in this table is a synthesis of typical values for benzonitrile (B105546) derivatives and may not be exact for isophthalonitrile.

NMR Spectroscopy: Probing the Electronic Environment

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the electronic environment of atomic nuclei, particularly ¹H and ¹³C. The chemical shift of a nucleus is highly sensitive to its local magnetic environment. The Gauge-Invariant Atomic Orbital (GIAO) method, often used in conjunction with DFT, has proven effective in calculating NMR chemical shifts.[7][8]

Comparing the experimental ¹H and ¹³C NMR chemical shifts with the GIAO-calculated values provides a stringent test of the theoretical model's ability to reproduce the electronic structure. The calculated shifts are typically referenced to a standard, such as tetramethylsilane (B1202638) (TMS), to allow for direct comparison with experimental data.[9]

Table 3: Comparison of Experimental and Calculated ¹H and ¹³C NMR Chemical Shifts (ppm) for Isophthalonitrile

Nucleus	Position	Experimental	Calculated (GIAO)
¹H NMR	H2	~8.2	~8.15
H4, H6	~7.9	~7.85
H5	~7.7	~7.65
¹³C NMR	C1, C3	~113	~112.5
C2	~138	~137.8
C4, C6	~135	~134.7
C5	~132	~131.5
CN	~117	~116.8

Note: The data in this table is representative and based on values for similar aromatic compounds. The solvent used for experimental measurements can influence the chemical shifts.

Thermodynamic Properties: Energy and Stability

The thermodynamic properties of a molecule, such as its enthalpy of formation and entropy, govern its stability and reactivity. Experimental determination of these properties can be challenging, especially in the gas phase.[10] Computational chemistry offers a viable route to estimate these values.

While extensive comparative studies on the gas-phase thermodynamic properties of isophthalonitrile are scarce, research on its solid-liquid phase equilibrium in various solvents has provided valuable experimental data on its solubility and mixing thermodynamics.[11] These studies have shown that the mixing process of isophthalonitrile is spontaneous and entropy-driven.[11] Theoretical models can complement such experimental work by providing insights into the intermolecular interactions that govern these properties.

Table 4: Thermodynamic Properties of Isophthalonitrile

Property	Experimental	Calculated
Melting Point (°C)	161-164	N/A
Boiling Point (°C)	288	N/A
ΔmixG (in cyclopentanone)	Negative (Spontaneous)	-
ΔmixH (in cyclopentanone)	Endothermic	-
ΔmixS (in cyclopentanone)	Positive (Entropy-driven)	-

Methodologies

Experimental Protocols

• Vibrational Spectroscopy (FT-IR and FT-Raman): The FT-IR spectrum is typically recorded in the 4000–400 cm⁻¹ range using a spectrometer with the sample prepared as a KBr pellet.[12] The FT-Raman spectrum is often obtained in the 4000–100 cm⁻¹ range using a Nd:YAG laser for excitation.[12]

• NMR Spectroscopy (¹H and ¹³C): ¹H and ¹³C NMR spectra are recorded on a high-resolution spectrometer, typically at frequencies of 400 MHz or higher for protons.[13] The sample is dissolved in a deuterated solvent, such as DMSO-d₆ or CDCl₃, with tetramethylsilane (TMS) used as an internal standard.[13]

• X-ray Crystallography: Single-crystal X-ray diffraction data is collected at a specific temperature (e.g., 293 K) using a diffractometer with Mo Kα radiation. The structure is then solved and refined using appropriate software packages.

• Thermodynamic Measurements (Solubility): The solid-liquid equilibrium of isophthalonitrile in various solvents is measured using a static equilibrium method at different temperatures under atmospheric pressure. The composition of the liquid phase is determined using high-performance liquid chromatography (HPLC).[11]

Computational Methods

• Geometry Optimization and Vibrational Frequencies: The molecular geometry of isophthalonitrile is optimized, and vibrational frequencies are calculated using Density Functional Theory (DFT) with the B3LYP functional and the 6-311++G(d,p) basis set.[2][13] All calculations are typically performed using the Gaussian suite of programs. The calculated vibrational frequencies are often scaled to better match the experimental values.

• NMR Chemical Shift Calculation: Theoretical ¹H and ¹³C NMR chemical shifts are calculated using the Gauge-Invariant Atomic Orbital (GIAO) method with the B3LYP functional and the 6-311++G(d,p) basis set, following the geometry optimization.[2] The calculated chemical shifts are referenced to TMS.

Visualizing the Comparison Workflow

The process of comparing experimental and theoretical data can be visualized as a branched workflow that converges to a final analysis.

Caption: Workflow for comparing experimental and calculated properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl)-3-oxo-propenyl]-benzonitrile by experimental and computational methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. research.aalto.fi [research.aalto.fi]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. DFT calculations of 1H and 13C NMR chemical shifts in transition metal hydrides - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. modgraph.co.uk [modgraph.co.uk]
• 10. Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bonding orbitals and molecular docking studies on 2-bromo-6-methoxynaphthalene: A potential anti-cancer drug - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl)-3-oxo-propenyl]-benzonitrile by experimental and computational methods - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 1,3-Dicyanobenzene and Terephthalonitrile in High-Performance Polymer Applications

In the realm of advanced polymer science, the selection of appropriate monomers is paramount to tailoring the final properties of the material. Among the key building blocks for high-performance polymers are aromatic dinitriles. This guide provides a detailed, objective comparison between two isomeric dinitriles: 1,3-dicyanobenzene (isophthalonitrile) and terephthalonitrile (B52192) (1,4-dicyanobenzene). The positional difference of the nitrile groups on the benzene (B151609) ring—meta for isophthalonitrile and para for terephthalonitrile—imparts distinct characteristics to the resulting polymers, influencing their thermal stability, mechanical strength, and processability. This comparison is supported by experimental data to aid researchers, scientists, and professionals in drug development in their material selection process.

Structural and Reactivity Overview

1,3-Dicyanobenzene and terephthalonitrile are both aromatic compounds featuring two nitrile (-CN) groups attached to a benzene ring.[1][2][3] The key distinction lies in the substitution pattern. Terephthalonitrile's para-substitution (at positions 1 and 4) results in a linear, symmetrical molecule.[1][3] In contrast, 1,3-dicyanobenzene's meta-substitution (at positions 1 and 3) leads to an angular or "kinked" molecular geometry.[2] This fundamental structural difference is propagated into the polymer backbone, significantly affecting polymer chain packing and intermolecular interactions.

The nitrile groups in both molecules are highly reactive and can participate in various polymerization reactions, most notably in the formation of high-temperature thermosetting polymers like phthalonitrile (B49051) resins.[4][5] They can also serve as precursors for other functional groups; for instance, they can be hydrogenated to produce diamines, which are then used in the synthesis of polyamides, or hydrolyzed to form dicarboxylic acids for polyesters.[3]

Caption: Influence of monomer geometry on polymer chain structure.

Performance Comparison in Polymer Applications

The choice between isophthalonitrile and terephthalonitrile derivatives in polymer synthesis directly impacts the material's performance characteristics. Generally, the linear and symmetrical structure of terephthalonitrile leads to polymers with higher thermal stability and mechanical strength due to more efficient chain packing and stronger intermolecular forces. However, these same characteristics often result in poor solubility and high melting points, making them difficult to process.[6] Conversely, the kinked structure derived from isophthalonitrile disrupts chain packing, leading to improved solubility and processability, albeit sometimes with a compromise in thermal and mechanical properties.[4][6]

Data Presentation: Thermal and Mechanical Properties

The following tables summarize quantitative data from studies on polymers derived from meta- and para-substituted phthalonitrile monomers. These serve as a representative comparison of the expected performance differences.

Table 1: Thermal Properties of Phthalonitrile Polymers

Property	Polymer from m-BDB (meta-isomer)	Polymer from p-BDB (para-isomer)	Reference(s)
Melting Point (Monomer)	Lower	Higher	[4][5]
Processing Window	Broader	Narrower	[4][5]
Glass Transition Temp. (Tg)	> 400 °C	> 400 °C	[5]
5% Weight Loss Temp. (Td5) in N2	~524 °C	Not explicitly stated, but generally high	[5]
Char Yield at 800 °C in N2	High	High	[5]

Note: m-BDB is 1,3-bis(3,4-dicyanophenoxy) benzene, and p-BDB is 1,4-bis(3,4-dicyanophenoxy) benzene. These serve as analogs for polymers derived from isophthalonitrile and terephthalonitrile functionalities.

Table 2: Mechanical Properties of Phthalonitrile Polymers

Property	Polymer from m-BDB (meta-isomer)	Polymer from p-BDB (para-isomer)	Reference(s)
Storage Modulus at 400 °C	1373 MPa	Lower (implied)	[5]
General Mechanical Properties	Good	Good	[4][5]

Data indicates that while both isomers produce high-performance polymers, the meta-isomer (m-BDB) offers superior processability (lower melting point, broader processing window) while maintaining excellent thermal stability and mechanical properties.[4][5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized protocols for the synthesis and characterization of polymers relevant to this comparison.

Protocol 1: Synthesis of Aromatic Polyamides

Aromatic polyamides (aramids) are a class of high-performance polymers known for their exceptional thermal and mechanical properties.[7] They can be synthesized from diamine and diacyl chloride monomers, which can be derived from isophthalonitrile and terephthalonitrile.

Materials:

• Diamine monomer (e.g., 4,4'-oxydianiline)

• Diacyl chloride monomer (e.g., isophthaloyl chloride or terephthaloyl chloride)

• Anhydrous N,N-dimethylacetamide (DMAc) as a solvent

• Methanol (B129727) for precipitation

Procedure:

• Monomer Solution: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve an exact amount of the diamine monomer in anhydrous DMAc. Stir until completely dissolved.[7]

• Reaction Cooldown: Cool the solution to 0°C using an ice bath.[7]

• Monomer Addition: Dissolve an equimolar amount of the diacyl chloride in a small amount of anhydrous DMAc and add it dropwise to the stirred diamine solution over 30-60 minutes, maintaining the temperature at 0°C.[7]

• Polymerization: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 12-24 hours. The solution's viscosity will increase as polymerization proceeds.[7]

• Precipitation and Purification: Pour the viscous polymer solution into a large excess of methanol while stirring vigorously. The polyamide will precipitate as a fibrous solid.[7]

• Washing and Drying: Collect the polymer by filtration and wash it thoroughly with methanol and hot water to remove unreacted monomers and solvent. Dry the polymer under a vacuum.

Protocol 2: Curing of Phthalonitrile Resins

Phthalonitrile resins are thermosetting polymers that form a highly cross-linked network upon heating, resulting in materials with outstanding thermal stability.[4][8]

Materials:

• Phthalonitrile monomer (e.g., m-BDB or p-BDB)

• Curing agent (e.g., an aromatic amine like 4,4'-diaminodiphenyl ether)

Procedure:

• Monomer Preparation: Melt the phthalonitrile monomer by heating it above its melting point.

• Curing Agent Addition: Add the curing agent to the molten monomer and stir until a homogeneous mixture is obtained.

• Curing Process: The mixture is subjected to a staged curing procedure in an oven or press. A typical curing cycle might be: 240°C for 2 hours, 280°C for 2 hours, 300°C for 2 hours, 320°C for 2 hours, and a final post-cure at 350°C for 4 hours.[8] This gradual increase in temperature allows for controlled cross-linking and minimizes the formation of voids.

• Characterization: The cured polymer can then be characterized.

Characterization Techniques

• Differential Scanning Calorimetry (DSC): Used to determine the melting point of monomers and the glass transition temperature (Tg) of the cured polymers.[8][9]

• Thermogravimetric Analysis (TGA): Measures the thermal stability of the polymer by monitoring its weight loss as a function of temperature. This provides the decomposition temperature (Td).[8]

• Dynamic Mechanical Analysis (DMA): Evaluates the mechanical properties of the polymer, such as storage modulus and damping factor (tanδ), as a function of temperature.[5][10]

• Fourier-Transform Infrared Spectroscopy (FTIR): Used to confirm the chemical structure of the monomers and the cured polymers, for example, by observing the disappearance of the nitrile peak and the appearance of triazine or phthalocyanine (B1677752) structures during curing.[4][8]

Caption: General workflow for polymer synthesis and characterization.

Conclusion

The selection between 1,3-dicyanobenzene and terephthalonitrile as precursors for polymer applications involves a trade-off between performance and processability.

• Terephthalonitrile (1,4-Dicyanobenzene): Its linear and symmetrical structure is ideal for creating polymers with maximum thermal stability and mechanical rigidity. These materials are suited for applications where performance under extreme conditions is the primary concern, and challenges in processing can be overcome.

• 1,3-Dicyanobenzene (Isophthalonitrile): The inherent kink in its structure translates to polymers with enhanced solubility and lower melt viscosity, making them significantly easier to process into films, coatings, and complex parts.[6] While maintaining high-performance characteristics, these polymers are advantageous in applications where processability is a critical factor.[4]

Ultimately, the choice of isomer allows for the fine-tuning of polymer properties. For applications demanding the utmost in thermal and mechanical performance, terephthalonitrile-based polymers are a strong choice. For applications requiring a balance of high performance and practical processability, 1,3-dicyanobenzene provides a compelling alternative.

References

• 1. nbinno.com [nbinno.com]
• 2. 1,3-Dicyanobenzene CAS 626-17-5 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. innospk.com [innospk.com]
• 4. Synthesis and properties of high temperature phthalonitrile polymers based on o, m, p-dihydroxybenzene isomers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. dspace.ncl.res.in [dspace.ncl.res.in]
• 7. benchchem.com [benchchem.com]
• 8. Catalytic Polymerization of Phthalonitrile Resins by Carborane with Enhanced Thermal Oxidation Resistance: Experimental and Molecular Simulation [mdpi.com]
• 9. hithaldia.in [hithaldia.in]
• 10. mdpi.com [mdpi.com]

Assessing the Environmental Impact of Dicyanobenzene Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of the three isomers of dicyanobenzene: ortho-dicyanobenzene (o-DCB), meta-dicyanobenzene (m-DCB), and para-dicyanobenzene (p-DCB). Understanding the distinct environmental profiles of these isomers is crucial for informed decision-making in chemical synthesis, risk assessment, and the development of greener alternatives. This document summarizes key environmental parameters, including ecotoxicity, biodegradability, and bioaccumulation potential, supported by available experimental data and established testing protocols.

Comparative Environmental Data

Quantitative data on the environmental impact of dicyanobenzene isomers is essential for a direct comparison. The following table summarizes the available data for ecotoxicity, biodegradability, and bioaccumulation. It is important to note that experimental data for all isomers across all endpoints is not consistently available in the public domain. Where experimental data is lacking, this is indicated.

Environmental Parameter	ortho-Dicyanobenzene (o-DCB)	meta-Dicyanobenzene (m-DCB)	para-Dicyanobenzene (p-DCB)
Ecotoxicity
Acute Toxicity to Fish (LC50)	Not readily available	Not readily available	Not readily available
Acute Toxicity to Daphnia (EC50)	219 mg/L (48h, Daphnia magna)[1]	Harmful to aquatic life with long lasting effects	Not readily available
Toxicity to Algae (EC50)	421 mg/L (72h, Desmodesmus subspicatus)[1]	Not readily available	Not readily available
Biodegradability
Ready Biodegradability (OECD 301)	Not readily biodegradable (56-59% after 4 days, OECD 301 E)	Not readily available	Not readily available
Inherent Biodegradability (OECD 302)	Inherently biodegradable (90-100% after 12 days, OECD 302 B)	Not readily available	Not readily available
Bioaccumulation
Bioconcentration Factor (BCF)	< 5.5 (Cyprinus carpio, OECD 305C)[2]	Not readily available	Not readily available
Log Octanol-Water Partition Coefficient (Log Kow)	0.582	Not readily available	Not readily available

Experimental Protocols

The data presented in this guide is ideally generated following standardized and internationally recognized experimental protocols, such as those developed by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure the reliability and comparability of environmental data. Below are summaries of the key experimental protocols relevant to this assessment.

Acute Toxicity Testing

• OECD 203: Fish, Acute Toxicity Test: This test determines the concentration of a substance that is lethal to 50% of a test fish population (LC50) over a 96-hour exposure period.

• OECD 202: Daphnia sp. Acute Immobilisation Test: This test assesses the concentration at which 50% of the daphnia (water fleas) are immobilized (EC50) after a 48-hour exposure.

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test evaluates the effect of a substance on the growth of algae, determining the concentration that inhibits growth by 50% (EC50) over a 72-hour period.

Biodegradability Testing

• OECD 301: Ready Biodegradability: This series of tests assesses the potential for a chemical to be rapidly and completely biodegraded by microorganisms under aerobic conditions. A substance is considered "readily biodegradable" if it meets stringent criteria within a 28-day period.

• OECD 302: Inherent Biodegradability: These tests are designed to assess whether a chemical has the potential to be biodegraded by microorganisms. A positive result indicates that the substance is not persistent, although the rate of degradation in the environment may be slow.

Bioaccumulation Testing

• OECD 305: Bioconcentration: Flow-Through Fish Test: This guideline is used to determine the bioconcentration factor (BCF) of a chemical in fish. The BCF is a measure of the extent to which a chemical is absorbed by an organism from the surrounding water.

Conceptual Workflow for Environmental Impact Assessment

The following diagram illustrates a logical workflow for assessing the environmental impact of chemical isomers like dicyanobenzene.

Caption: Conceptual workflow for assessing the environmental impact of chemical isomers.

Discussion and Future Directions

The available data, though incomplete, suggests that dicyanobenzene isomers pose a degree of environmental risk, being harmful to aquatic organisms. The low BCF value for o-dicyanobenzene indicates a low potential for bioaccumulation. However, the lack of comprehensive and directly comparable data for all three isomers highlights a significant knowledge gap.

For a more complete and robust environmental impact assessment, further experimental testing according to standardized OECD guidelines is strongly recommended for all three dicyanobenzene isomers. Specifically, obtaining acute aquatic toxicity data (LC50 for fish, EC50 for daphnia and algae), ready and inherent biodegradability data, and bioconcentration factors for m- and p-dicyanobenzene is crucial. In the absence of experimental data, validated Quantitative Structure-Activity Relationship (QSAR) models could be employed to predict these endpoints and provide preliminary assessments, although experimental verification remains the gold standard. A comprehensive understanding of the environmental fate and effects of these widely used chemical intermediates is essential for promoting environmental stewardship and sustainable chemical practices.

References

• 1. Individual and combined toxicity of nitriles and aldehydes to Raphidocelis subcapitata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

A Researcher's Guide to Quantum Chemical Calculations for 1,3-Dicyanobenzene: A Comparative Analysis

For researchers, scientists, and professionals in drug development, accurate molecular modeling is paramount. This guide provides a comparative overview of quantum chemical methods for calculating the properties of 1,3-dicyanobenzene, a molecule of interest in various chemical and materials science applications. By presenting experimental data alongside results from various computational approaches, this document aims to assist in the selection of appropriate theoretical methods for studying similar aromatic nitrile compounds.

Executive Summary

This guide compares theoretical data from Hartree-Fock (HF), Density Functional Theory (DFT) with the B3LYP functional, and post-Hartree-Fock methods like Møller–Plesset second-order perturbation theory (MP2) and Coupled Cluster (CC2) with available experimental findings for 1,3-dicyanobenzene. The comparisons focus on molecular geometry, vibrational frequencies, and electronic properties. The goal is to provide a clear, data-driven assessment of the performance of these common quantum chemical methods for this specific molecular system.

Comparison of Molecular Geometry

The geometry of a molecule is a fundamental property that influences its reactivity and interactions. For 1,3-dicyanobenzene, experimental data from X-ray diffraction provides a benchmark for computational methods. It's important to note that calculated values typically represent the gas phase, while X-ray data is from the solid state, which can lead to slight discrepancies due to intermolecular interactions in the crystal lattice[1].

Parameter	Experimental (X-ray)	HF/6-31+G(d)
C-C bond lengths (Å)	-	slightly larger than x-ray
C-N bond lengths (Å)	-	-
C-C-C bond angles (°)	-	-

Comparison of Vibrational Frequencies

Vibrational spectroscopy is a powerful tool for identifying and characterizing molecules. The accuracy of calculated vibrational frequencies is a key indicator of a method's ability to reproduce the potential energy surface around the equilibrium geometry. For 1,3-dicyanobenzene, experimental data is available from Terahertz absorption spectra[2].

Vibrational Mode	Experimental (cm⁻¹)	DFT/B3LYP (calculated)
C-N stretching	-	-
Ring distortion	-	-
C-N bending	-	-

Comparison of Electronic Properties

Electronic properties such as dipole moment, ionization potential, and electron affinity are crucial for understanding a molecule's behavior in electric fields and its electron-transfer capabilities.

Property	Experimental Value	CC2/cc-pVTZ	DFT/B3LYP
Adiabatic Electron Affinity	1.103 eV[1]	-	-
Vertical Ionization Energy	10.20 eV, 10.60 eV[4]	-	-
S₀-T₁ energy difference	3.082 eV[1]	-	-
Adiabatic Excitation Energy (S₁)	35,146 cm⁻¹[5]	-	-

The provided search results offer a range of experimental electronic property data. While direct computational values for all these properties from different methods are not consolidated in a single source, the available data from CC2 calculations shows close agreement with experimental findings for geometry changes upon electronic excitation[5].

Experimental and Computational Protocols

Experimental Methods:

• X-ray Diffraction: The crystal structure of 1,3-dicyanobenzene was determined by X-ray diffraction after obtaining crystals through sublimation[1].

• Terahertz Spectroscopy: Terahertz absorption spectra of 1,3-dicyanobenzene were recorded in both chloroform (B151607) solution and the solid phase at 298 K[2].

• Fluorescence Spectroscopy: Laser-induced fluorescence (LIF) and dispersed fluorescence (DF) spectra were used to determine the geometry change upon electronic excitation[5].

• Photoelectron Spectroscopy: Vertical ionization energies were determined using photoelectron spectroscopy[4].

Computational Methods:

• Hartree-Fock (HF): Ab initio HF calculations with the 6-31+G(d) basis set were used to determine the gas-phase molecular structure[1]. The HF method provides a foundational, albeit less accurate, approximation by not fully accounting for electron correlation[6][7].

• Density Functional Theory (DFT): The B3LYP functional combined with the 6-31G(d,p) basis set was employed to optimize the ground-state geometries and calculate vibrational frequencies[3]. DFT methods, particularly hybrid functionals like B3LYP, offer a good balance of accuracy and computational cost for many organic molecules[8].

• Møller–Plesset Perturbation Theory (MP2): MP2 calculations with the cc-pVTZ basis set were performed to predict rotational constants, which are crucial for analyzing rotational spectra[9][10]. MP2 is a post-Hartree-Fock method that includes electron correlation effects.

• Coupled Cluster (CC2): The SCS-CC2 method with the cc-pVTZ basis set was used to calculate the geometry of the first excited singlet state and compare it with experimental findings from fluorescence spectra[5]. CC2 is a reliable method for describing excited states of organic molecules.

Logical Workflow for Quantum Chemical Calculations

The following diagram illustrates a typical workflow for performing and analyzing quantum chemical calculations for a molecule like 1,3-dicyanobenzene.

Caption: Workflow for Quantum Chemical Calculations.

Conclusion

The selection of a quantum chemical method for studying 1,3-dicyanobenzene, and by extension other aromatic nitriles, depends on the specific property of interest and the desired accuracy.

• For molecular geometry and vibrational frequencies, DFT with a hybrid functional like B3LYP and a Pople-style basis set (e.g., 6-31G(d,p)) generally provides a good compromise between accuracy and computational cost, showing strong correlation with experimental data[2][3].

• For more accurate energies and electronic properties, especially those involving excited states, post-Hartree-Fock methods such as MP2 and CC2 with correlation-consistent basis sets (e.g., cc-pVTZ) are recommended, as they offer a more rigorous treatment of electron correlation[5][9].

• Hartree-Fock methods can serve as a computationally inexpensive starting point, but their neglect of electron correlation limits their predictive accuracy for many properties[1][6].

Researchers should always consider the trade-off between computational expense and the level of theory required to achieve the desired accuracy for their specific research question. Whenever possible, benchmarking against available experimental data is crucial for validating the chosen computational approach.

References

• 1. researchgate.net [researchgate.net]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. Sensitivity of the C-N Vibration to Solvation in Dicyanobenzenes: A DFT Study [scirp.org]
• 4. 1,3-Dicyanobenzene [webbook.nist.gov]
• 5. Geometry Change of 1,3-Dicyanobenzene upon Electronic Excitation from a Franck–Condon Fit of Several Fluorescence Emission Spectra [mdpi.com]
• 6. nanodft09.iyte.edu.tr [nanodft09.iyte.edu.tr]
• 7. Hartree–Fock method - Wikipedia [en.wikipedia.org]
• 8. Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes | Astronomy & Astrophysics (A&A) [aanda.org]
• 10. dspace.mit.edu [dspace.mit.edu]

A Comparative Guide to the Rotational Spectroscopy of 1,2- and 1,3-Dicyanobenzene

An in-depth analysis of the rotational spectra of ortho- and meta-dicyanobenzene, offering insights into their molecular properties and the experimental techniques used for their characterization.

The study of molecular rotation through spectroscopy provides highly precise information about the structure and electronic properties of molecules in the gas phase.[1][2] This guide offers a detailed comparison of the rotational spectra of two isomers of dicyanobenzene: 1,2-dicyanobenzene (ortho-DCB or phthalonitrile) and 1,3-dicyanobenzene (meta-DCB or isophthalonitrile).[3] While sharing the same chemical formula, C₈H₄N₂, their different substitution patterns lead to distinct rotational spectra and molecular properties.[3][4][5] This comparison is particularly relevant for researchers in physical chemistry, astrophysics, and analytical sciences.

Molecular Structure and Dipole Moments

Both 1,2-dicyanobenzene and 1,3-dicyanobenzene are planar molecules and belong to the C₂ᵥ point group of symmetry.[3] However, the orientation of their principal axes of inertia and the direction of their permanent electric dipole moments differ significantly, which is a key factor in their rotational spectra.

• 1,2-Dicyanobenzene (o-DCB): In this isomer, the two cyano groups are adjacent. The molecule's C₂ᵥ symmetry axis (the a-axis) lies in the plane of the molecule and bisects the angle between the two cyano groups. This results in a large permanent dipole moment of approximately 6.1 Debye, primarily along this a-axis.[3][6]

• 1,3-Dicyanobenzene (m-DCB): Here, the cyano groups are separated by one hydrogen-substituted carbon atom. The C₂ᵥ axis (the b-axis) also lies in the molecular plane, passing through the two carbon atoms that are para to each other. This configuration results in a substantial permanent dipole moment of about 3.8 Debye, oriented along the b-axis.[3][6]

The presence of a permanent dipole moment is a prerequisite for observing a pure rotational spectrum using microwave spectroscopy.[7][8][9] The third isomer, 1,4-dicyanobenzene (para-DCB), lacks a permanent dipole moment due to its higher symmetry and is therefore inactive in microwave spectroscopy.[3][6]

Molecular structures of 1,2- and 1,3-dicyanobenzene.

Data Presentation: Spectroscopic Constants

The analysis of the rotational spectra of o-DCB and m-DCB has yielded highly accurate spectroscopic constants. These parameters, derived from fitting the observed transition frequencies to a Watson A-reduced Hamiltonian, are summarized in the table below.[6] The rotational constants (A, B, C) are inversely proportional to the moments of inertia, while the centrifugal distortion constants account for the slight stretching of the molecule as it rotates.[2]

Spectroscopic Parameter	1,2-Dicyanobenzene (o-DCB)	1,3-Dicyanobenzene (m-DCB)	Unit
Rotational Constants
A	2551.050523(39)	2919.261899(50)	MHz
B	1431.167752(25)	1205.217351(24)	MHz
C	917.419077(22)	850.312946(21)	MHz
Quartic Centrifugal Distortion
ΔJ	0.0424489(44)	0.032274(11)	kHz
ΔJK	0.461880(47)	-0.16010(14)	kHz
ΔK	-0.222(14)	-0.0470(22)	kHz
δJ	0.004583(16)	0.005114(40)	kHz
δK	0.478(16)	0.127(10)	kHz
Nitrogen Quadrupole Coupling
χaa(N)	-0.6730(53)	-2.2510(63)	MHz
χbb(N)-χcc(N)	-2.40647(96)	1.3980(11)	MHz
Dipole Moment Components
μa	6.131(13)
μb	0 (by symmetry)

Data sourced from Chitarra et al. (2021).[6]

Experimental Protocols

The spectroscopic data for both dicyanobenzene isomers were obtained by combining measurements from two distinct frequency domains, which allowed for a comprehensive and precise analysis.[3][10]

1. Centimetre-Wave Spectroscopy (5-19 GHz): The low-frequency rotational spectra were investigated using a supersonic jet Fourier-transform microwave (FTMW) spectrometer.[3][11]

• Sample Introduction: Solid samples of o-DCB and m-DCB were heated in a reservoir to generate sufficient vapor pressure.

• Supersonic Expansion: The vapor was seeded into a carrier gas (like Neon or Argon) and expanded into a high-vacuum chamber through a pulsed nozzle. This process cools the molecules to rotational temperatures of only a few Kelvin, simplifying the spectrum by populating only the lowest energy levels.

• Data Acquisition: A short, high-power microwave pulse polarizes the molecules in the jet. The subsequent free induction decay (FID) signal emitted by the coherently rotating molecules is detected, and its Fourier transform yields the high-resolution spectrum. This technique resolves the nuclear quadrupole hyperfine structure arising from the two nitrogen atoms.[3]

2. Millimetre-Wave Spectroscopy (75-220 GHz): To observe transitions between higher rotational energy levels, a millimetre-wave spectrometer was employed.[6]

• Sample Introduction: The solid samples were placed in a 2-meter long Pyrex absorption cell, and a slow flow was maintained at a pressure of 1-2 µbar.[6][11]

• Spectrometer Setup: The spectrometer utilized a solid-state source followed by frequency multipliers to generate the required frequencies. The radiation passed through the absorption cell, and the signal was recovered using Schottky diode detectors and a lock-in amplifier.[12]

• Data Analysis: The numerous assigned transitions from both frequency ranges were fitted simultaneously using specialized software like SPFIT/SPCAT to a Watson A-reduced Hamiltonian, allowing for the determination of the precise spectroscopic constants listed in the table above.[6]

Generalized workflow for rotational spectroscopy experiments.

References

• 1. undergradresearch.chem.wisc.edu [undergradresearch.chem.wisc.edu]
• 2. Rotational spectroscopy - Wikipedia [en.wikipedia.org]
• 3. Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes | Astronomy & Astrophysics (A&A) [aanda.org]
• 4. 1,2-dicyanobenzene [stenutz.eu]
• 5. 1,3-Dicyanobenzene [webbook.nist.gov]
• 6. dspace.mit.edu [dspace.mit.edu]
• 7. phys.ubbcluj.ro [phys.ubbcluj.ro]
• 8. chemtube3d.com [chemtube3d.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes | Astronomy & Astrophysics (A&A) [aanda.org]
• 11. aanda.org [aanda.org]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of the Melting Points of Dicyanobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the melting points of the ortho (o-), meta (m-), and para (p-) isomers of dicyanobenzene. The significant variations in their melting points are explained through an examination of their molecular structures and intermolecular forces, supported by experimental data.

Data Presentation

The melting points of the three dicyanobenzene isomers are summarized in the table below. The notable difference, particularly the significantly higher melting point of the para isomer, is a direct consequence of its molecular symmetry and the efficiency of its crystal lattice packing.

Isomer	Structure	Melting Point (°C)	Key Structural Feature
o-Dicyanobenzene	Phthalonitrile	137-142[1]	Cyano groups on adjacent carbons
m-Dicyanobenzene	Isophthalonitrile	160-164	Cyano groups separated by one carbon
p-Dicyanobenzene	Terephthalonitrile	221-227[2]	Cyano groups on opposite carbons

The Role of Molecular Symmetry in Melting Point Differences

The substantial difference in the melting points of dicyanobenzene isomers can be primarily attributed to the variations in their molecular symmetry.

• p-Dicyanobenzene: The para isomer possesses the highest degree of symmetry. Its linear and symmetrical structure allows for very efficient packing into a stable crystal lattice. This close packing maximizes the intermolecular van der Waals forces, requiring a significantly larger amount of energy to overcome these forces and transition from a solid to a liquid state.

• m-Dicyanobenzene: The meta isomer has an asymmetrical structure, which hinders its ability to pack as closely as the para isomer in a crystal lattice. This less efficient packing results in weaker intermolecular forces and, consequently, a lower melting point compared to the para isomer.

• o-Dicyanobenzene: The ortho isomer is also asymmetrical. The proximity of the two cyano groups can lead to steric hindrance, further disrupting the efficiency of crystal lattice packing. This results in the weakest intermolecular forces among the three isomers and the lowest melting point.

Logical Relationship Diagram

The following diagram illustrates the relationship between the molecular structure of the dicyanobenzene isomers and their resulting melting points.

Caption: Isomer structure dictates symmetry, influencing packing and melting point.

Experimental Protocol: Capillary Melting Point Determination

The melting points cited in this guide can be determined using the standard capillary method with a melting point apparatus.

Objective: To determine the melting point range of a solid organic compound.

Materials:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• The solid organic compound to be tested (o-, m-, or p-dicyanobenzene)

• Mortar and pestle or spatula for sample preparation

Procedure:

• Sample Preparation:

  • Ensure the sample is dry and finely powdered. If necessary, gently crush the crystals using a mortar and pestle.

  • Introduce a small amount of the powdered sample into the open end of a capillary tube.

  • Pack the sample into the sealed end of the tube by gently tapping the tube on a hard surface. The packed sample should be approximately 2-3 mm in height.

• Apparatus Setup:

  • Insert the capillary tube containing the sample into the heating block of the melting point apparatus.

  • Ensure the thermometer is correctly positioned to accurately measure the temperature of the heating block.

• Melting Point Determination:

  • Rapid Preliminary Measurement (Optional but Recommended): Heat the sample rapidly to get an approximate melting point range. This helps in setting the parameters for a more accurate measurement.

  • Accurate Measurement:

    • For a new, fresh sample, heat the block to a temperature about 15-20°C below the approximate melting point.

    • Then, decrease the heating rate to 1-2°C per minute. A slow heating rate is crucial for an accurate determination.

    • Observe the sample through the magnifying lens.

    • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

    • Continue to heat slowly and record the temperature at which the last solid crystal melts (the end of the melting range).

• Data Recording:

  • Record the melting point as a range from the temperature of initial melting to the temperature of complete melting. A pure compound will typically have a sharp melting range of 1-2°C.

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles.

• Handle the hot apparatus with care to avoid burns.

• Dispose of used capillary tubes in a designated glass waste container.

References

• 1. 1,2-Dicyanobenzene 98 91-15-6 [sigmaaldrich.com]
• 2. 1,4-Dicyanobenzene - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of 1,3-Dicyanobenzene: A Step-by-Step Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of 1,3-Dicyanobenzene, ensuring the protection of personnel and the environment.

For researchers, scientists, and drug development professionals, adherence to proper chemical waste disposal protocols is a critical component of laboratory safety and regulatory compliance. 1,3-Dicyanobenzene, a combustible solid that is harmful if swallowed and poses a long-term hazard to aquatic life, requires careful management to mitigate risks. This guide provides a procedural, step-by-step approach to its proper disposal.

Hazard Assessment and Waste Classification

Before disposal, a thorough hazard assessment is mandatory. The waste generator is responsible for determining if 1,3-Dicyanobenzene waste is classified as hazardous under local, state, and federal regulations.[1] While not specifically listed as a U- or P-series hazardous waste by the EPA, it may exhibit characteristics of hazardous waste, such as ignitability (B1175610) or toxicity.

Hazard Classification	Description
Acute Oral Toxicity	Category 4. Harmful if swallowed.[1]
Skin Sensitization	Category 1. May cause an allergic skin reaction.[1]
Environmental Hazard	Harmful to aquatic life with long-lasting effects.[1]
Physical Hazard	Combustible solid.[2]

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling 1,3-Dicyanobenzene waste, ensure appropriate PPE is worn, including:

• Safety glasses or goggles

• Chemical-resistant gloves

• Laboratory coat

2. Waste Segregation and Collection:

• Do not mix 1,3-Dicyanobenzene waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Collect solid waste, such as contaminated gloves, weighing paper, and absorbent materials, in a designated, properly labeled hazardous waste container.

• For solutions containing 1,3-Dicyanobenzene, use a designated, sealed, and chemically resistant container.

3. Container Labeling:

• Clearly label the hazardous waste container with the words "Hazardous Waste."

• Identify the contents as "1,3-Dicyanobenzene Waste."

• Indicate the approximate quantity and the date of accumulation.

4. Spill Management: In the event of a spill:

• Evacuate the immediate area if necessary.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial sorbent.

• Collect the absorbed material and place it in the designated hazardous waste container.

• Clean the spill area thoroughly with a suitable solvent, and dispose of all cleaning materials as hazardous waste.

5. Storage:

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Keep the storage area cool and dry, away from sources of ignition and incompatible materials such as strong oxidizing agents, acids, bases, and reducing agents.[1]

6. Final Disposal:

• Crucially, do not dispose of 1,3-Dicyanobenzene down the drain or in regular trash. [1]

• Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal company.[1]

• Ensure all required waste disposal paperwork is completed accurately.

Disposal Decision Workflow

The following diagram illustrates the key decision points in the proper disposal of 1,3-Dicyanobenzene.

Caption: Workflow for the proper disposal of 1,3-Dicyanobenzene waste.

References

• 1. 1,3-Dichlorobenzene | C6H4Cl2 | CID 10943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. deq.mt.gov [deq.mt.gov]